N-Nitrosocytisine-d4

Core Science & Biosynthesis

N-Nitrosocytisine-d4: A Technical Overview for Researchers and Drug Development Professionals

An in-depth examination of the chemical properties and analytical applications of the isotopically labeled nitrosamine (B1359907), N-Nitrosocytisine-d4.

N-Nitrosocytisine-d4 is a deuterated form of N-nitrosocytisine, an N-nitroso derivative of the secondary amine cytisine.[1][2] In the landscape of pharmaceutical research and development, N-Nitrosocytisine-d4 serves as a critical analytical reference material.[2] Its primary application lies in the robust detection and quantification of N-nitrosocytisine impurities in pharmaceutical products, a task of paramount importance due to the potential carcinogenic nature of N-nitroso compounds.[2][3][4] This guide provides a summary of its chemical properties, a general overview of its analytical use, and the broader context of nitrosamine impurity analysis in the pharmaceutical industry.

Chemical Properties of N-Nitrosocytisine-d4

The fundamental chemical and physical properties of N-Nitrosocytisine-d4 are summarized below. This data is essential for its accurate identification and use in analytical methodologies.

Property	Value
Molecular Formula	C₁₁D₄H₉N₃O₂
Molecular Weight	223.264 g/mol [1]
Accurate Mass	223.126[1]
Synonyms	N/A
SMILES	[2H]C1([C@H]2C--INVALID-LINK--C(N1N=O)([2H])[2H])[2H][2]
InChI	InChI=1S/C11H13N3O2/c15-11-3-1-2-10-9-4-8(6-14(10)11)5-13(7-9)12-16/h1-3,8-9H,4-7H2/t8-,9+/m1/s1/i5D2,7D2[2]
Appearance	Not explicitly stated, but related compounds are often yellow oils or solids.
Storage Temperature	Typically -20°C for related isotopically labeled nitrosamines.
Solubility	Not explicitly stated, but related compounds show slight solubility in chloroform (B151607) and methanol.

The Role of N-Nitrosocytisine-d4 in Pharmaceutical Analysis

N-Nitrosocytisine-d4 is an essential tool for analytical method development, validation (AMV), and quality control (QC) in the pharmaceutical industry.[2] It is particularly crucial for Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) submissions, where stringent control of impurities is required by regulatory bodies such as the FDA and EMA.[2]

The primary utility of this deuterated standard is in isotope dilution mass spectrometry, a powerful analytical technique for quantifying trace-level impurities. By introducing a known amount of N-Nitrosocytisine-d4 as an internal standard into a sample, analysts can accurately determine the concentration of the non-labeled N-nitrosocytisine impurity, compensating for any sample loss during preparation or variations in instrument response.[5] This ensures that the levels of potentially harmful nitrosamine impurities in pharmaceutical products remain within safe limits.[2]

General Experimental Protocol for Nitrosamine Impurity Analysis

1. Sample Preparation:

• A precise amount of the drug substance or product is weighed and dissolved in a suitable solvent.

• A known quantity of the N-Nitrosocytisine-d4 internal standard solution is added to the sample.

• The sample may undergo further extraction or clean-up steps, such as solid-phase extraction (SPE), to remove interfering matrix components.

2. Chromatographic Separation:

• The prepared sample is injected into a liquid chromatography (LC) system.

• The N-nitrosocytisine and the N-Nitrosocytisine-d4 internal standard are separated from other components on a suitable analytical column.

3. Mass Spectrometric Detection:

• The eluent from the LC system is introduced into a tandem mass spectrometer (MS/MS).

• The instrument is operated in a selective detection mode, such as multiple reaction monitoring (MRM), to specifically detect and quantify the parent and daughter ions of both the analyte and the internal standard.

4. Quantification:

• A calibration curve is generated by analyzing a series of standards containing known concentrations of N-nitrosocytisine and a fixed concentration of N-Nitrosocytisine-d4.

• The concentration of N-nitrosocytisine in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Caption: General workflow for the quantification of N-nitrosocytisine using N-Nitrosocytisine-d4.

The Broader Context: Nitrosamine Impurities and Their Significance

The concern over N-nitroso compounds stems from their classification as probable human carcinogens.[7] These impurities can form when secondary or tertiary amines, which may be present as part of the active pharmaceutical ingredient (API) structure, degradants, or synthetic intermediates, react with nitrosating agents (such as nitrous acid, which can be formed from nitrites present in excipients or solvents).

Cytisine itself is a natural alkaloid that has been used for smoking cessation.[8] Like other molecules containing secondary amine functionalities, it has the potential to form an N-nitroso derivative under certain conditions. The formation of such impurities is a significant concern for regulatory agencies and pharmaceutical manufacturers.

The metabolic activation of some nitrosamines, such as N'-Nitrosonornicotine (NNN), is known to be mediated by cytochrome P450 enzymes, leading to the formation of DNA-reactive intermediates that can induce mutations and potentially initiate cancer.[5][6] While the specific biological pathways of N-Nitrosocytisine have not been extensively studied, the general concern for the entire class of N-nitroso compounds necessitates rigorous analytical monitoring.

References

• 1. N-Nitrosocytisine-d4/d5 | LGC Standards [lgcstandards.com]
• 2. veeprho.com [veeprho.com]
• 3. Current status and prospects of development of analytical methods for determining nitrosamine and N-nitroso impurities in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Safety and efficacy of CyTisine for smoking cessation in a hOSPital context (CITOSP): study protocol for a prospective observational study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Role of Deuterated Nitrosamines in Pharmaceutical Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical role of deuterated N-nitrosamines in the sensitive and accurate quantification of nitrosamine (B1359907) impurities in pharmaceutical products. It details the underlying principles of their use as internal standards, presents relevant analytical data, and outlines a standard experimental protocol for their application in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.

Introduction: The Need for Deuterated Nitrosamine Standards

N-nitrosamines are a class of compounds classified as probable human carcinogens by the International Agency for Research on Cancer (IARC).[1] Their discovery as impurities in various pharmaceutical products has led regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to mandate strict control over their levels, with permissible limits often in the nanogram-per-day range.[1]

Achieving accurate and precise quantification at such trace levels presents significant analytical challenges.[2] Advanced analytical techniques like LC-MS/MS and GC-MS/MS are required for their sensitivity and selectivity.[2][3] To ensure the reliability of these methods, stable isotope-labeled internal standards (ISTDs) are essential. Deuterated nitrosamines, where one or more hydrogen atoms are replaced by their non-radioactive isotope, deuterium (B1214612), serve as the gold standard for this purpose.[1]

These deuterated analogs are structurally and chemically almost identical to their non-labeled counterparts (analytes).[1] This similarity ensures they behave nearly identically during sample preparation, extraction, and chromatographic separation, effectively compensating for any sample loss or variability.[1][4] However, their increased molecular weight allows them to be distinguished and measured separately by a mass spectrometer, enabling a highly accurate quantification technique known as isotope dilution.[1]

General Synthesis Principles

While detailed, step-by-step synthesis protocols are controlled, the general chemical principles for creating deuterated nitrosamines are well-established in scientific literature. The core of the synthesis is the nitrosation of a deuterated secondary amine .

A common pathway involves:

• Preparation of a Deuterated Amine Precursor: This is the key step for introducing the deuterium label. Methods include the N-alkylation of a protected primary or secondary amine using a deuterated alkyl halide.[5][6] Alternatively, amide compounds can be used as starting materials for producing deuterated amines.[7]

• Nitrosation: The deuterated secondary amine is then reacted with a nitrosating agent to form the N-nitroso group (-N=O). A common and traditional method uses sodium nitrite (B80452) (NaNO₂) in an acidic solution to generate the nitrosyl cation (NO+), which is the active electrophile.[5][6][8] Other modern reagents like tert-butyl nitrite (TBN) can achieve this transformation under milder, acid-free conditions.[9]

Special attention to safety protocols, waste disposal, and surface cleaning is critical throughout the synthesis process due to the carcinogenic nature of nitrosamines.[5][6]

Application in Analytical Methods

Deuterated nitrosamines are indispensable for the quantitative analysis of nitrosamine impurities across various matrices, including active pharmaceutical ingredients (APIs), finished drug products, and biological fluids.[1] Their primary application is as internal standards in isotope dilution mass spectrometry.

The workflow for this analysis is a cornerstone of modern analytical chemistry for trace-level quantification.

Analytical workflow using a deuterated internal standard.

The fundamental principle of detection relies on the mass difference between the target analyte and its deuterated internal standard. Both compounds co-elute from the chromatography column but are differentiated by the mass spectrometer.

Principle of mass spectrometric differentiation.

Quantitative Data and Common Standards

The choice of deuterated standard is specific to the target nitrosamine analyte. The mass shift—the difference in molecular weight due to deuterium labeling—is a key parameter.

Target Nitrosamine	Common Deuterated Standard	Chemical Formula (Standard)	Mass Shift (vs. Analyte)
N-Nitrosodimethylamine (NDMA)	NDMA-d₆	(CD₃)₂NNO	+6
N-Nitrosodiethylamine (NDEA)	NDEA-d₁₀	(C₂D₅)₂NNO	+10
N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)	NMBA-d₃	C₅H₇D₃N₂O₃	+3
N-Nitrosodi-n-propylamine (NDPA)	NDPA-d₁₄	(C₃D₇)₂NNO	+14

Table 1: Commonly used deuterated nitrosamine standards and their properties.[1]

These standards are used to build calibration curves and quantify analytes in methods that can achieve limits of quantification (LOQ) in the parts-per-billion (ppb) range, satisfying stringent regulatory requirements.[3] For example, GC-MS/MS methods validated according to FDA guidelines can achieve LOQs as low as 2.5 ppb for various nitrosamines.[3]

Experimental Protocol: Quantification of NDMA in a Drug Product using LC-MS/MS

This section provides a representative protocol for the determination of N-Nitrosodimethylamine (NDMA) in a drug product using NDMA-d₆ as an internal standard.

5.1 Materials and Reagents

• Standards: NDMA and NDMA-d₆ certified reference materials.

• Solvents: Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid.

• Drug Product: Sample to be analyzed.

• Equipment: Analytical balance, volumetric flasks, pipettes, autosampler vials, LC-MS/MS system (e.g., with an electrospray ionization - ESI source).

5.2 Preparation of Solutions

• Internal Standard (ISTD) Stock Solution (e.g., 1 µg/mL): Accurately weigh and dissolve NDMA-d₆ in methanol.

• Analyte Stock Solution (e.g., 1 µg/mL): Accurately weigh and dissolve NDMA in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Analyte Stock Solution and spiking each with a constant, known concentration of the ISTD Stock Solution.

• Sample Preparation: a. Accurately weigh a portion of the powdered drug product. b. Add a precise volume of extraction solvent (e.g., methanol). c. Spike the sample with the ISTD Stock Solution at the same concentration used in the calibration standards. d. Vortex and/or sonicate to ensure complete dissolution/extraction. e. Centrifuge to pelletize excipients. f. Transfer the supernatant to an autosampler vial for analysis.

5.3 LC-MS/MS Instrumental Conditions The following are typical starting conditions and must be optimized for the specific instrument and application.

Parameter	Typical Setting
Liquid Chromatography
Column	C18 Reversed-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	ESI Positive
MRM Transitions	Monitor at least two transitions per compound (Quantifier and Qualifier)
NDMA	e.g., m/z 75 -> 43 (Quantifier), m/z 75 -> 58 (Qualifier)
NDMA-d₆	e.g., m/z 81 -> 46 (Quantifier), m/z 81 -> 64 (Qualifier)
Collision Energy	Optimize for each transition

Table 2: Example LC-MS/MS parameters for NDMA analysis.

5.4 Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio (NDMA Area / NDMA-d₆ Area) against the concentration of NDMA for each working standard.

• Perform a linear regression analysis on the calibration curve. The correlation coefficient (r²) should be ≥ 0.99.[10]

• Calculate the peak area ratio for the unknown sample.

• Determine the concentration of NDMA in the sample by interpolating its area ratio from the calibration curve.

Metabolic Studies

Beyond analytical quantification, deuterated nitrosamines are valuable tools in metabolic research.[1] Studies have shown that the deuteration of NDMA can decrease its carcinogenicity by altering its metabolism.[11] This "deuterium isotope effect" can slow the rate of enzymatic C-H bond cleavage by enzymes like cytochrome P450, providing crucial insights into the mechanisms of bioactivation and detoxification.[11][12]

Conclusion

Deuterated N-nitrosamines are fundamental to modern pharmaceutical safety and research. As highly effective internal standards, they enable the precise and reliable quantification of carcinogenic impurities at trace levels, ensuring that drug products meet stringent regulatory standards.[1] Their application in isotope dilution mass spectrometry represents a robust analytical strategy for mitigating the risks associated with nitrosamine contamination. Furthermore, their use in metabolic studies continues to deepen the scientific understanding of nitrosamine toxicology.

References

• 1. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. texilajournal.com [texilajournal.com]
• 5. Synthesis and analysis of isotopically stable labeled nitrosamines as mass spectrometry standards for drug impurity quality control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epj-conferences.org [epj-conferences.org]
• 8. Ch22: Nitrosation of amines [chem.ucalgary.ca]
• 9. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. pmda.go.jp [pmda.go.jp]
• 11. Deuterium isotope effect on the metabolism of N-nitrosodimethylamine and related compounds by cytochrome P4502E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Deuterium isotope effect on metabolism of N-nitrosodimethylamine in vivo in rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: N-Nitrosocytisine-d4 for Analytical Quantification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Nitrosocytisine-d4, a critical isotopically labeled internal standard used in the precise quantification of the corresponding nitrosamine (B1359907) impurity. This document outlines its core molecular data, a detailed experimental protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and a logical workflow for its use in analytical quantification.

Core Molecular Data

N-Nitrosocytisine-d4 is the deuterated form of N-Nitrosocytisine, an N-nitroso derivative of the secondary amine, cytisine. It serves as a highly characterized reference material, meeting stringent regulatory standards for nitrosamine compound analysis.[1] Its primary application is in analytical method development, validation (AMV), and quality control (QC) to ensure the safety and purity of pharmaceutical products.[1] The use of a deuterated internal standard is the gold standard for isotope dilution mass spectrometry, a technique that provides high accuracy and precision by correcting for matrix effects and variations during sample processing and analysis.

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C₁₁D₄H₉N₃O₂	Veeprho
Molecular Weight	223.26 g/mol	Veeprho[1]

Experimental Protocols

While a specific synthesis protocol for N-Nitrosocytisine-d4 is not publicly available, this section provides a detailed and representative experimental protocol for the quantification of a nitrosamine impurity in a drug product using its corresponding deuterated internal standard, such as N-Nitrosocytisine-d4, by LC-MS/MS. This method is based on established protocols for nitrosamine analysis in pharmaceuticals.

Objective: To accurately quantify the level of a target nitrosamine impurity in a drug substance or product using N-Nitrosocytisine-d4 as an internal standard.

Materials and Reagents:

• N-Nitrosocytisine-d4 (Internal Standard)

• Target Nitrosamine Analyte (for calibration standards)

• Drug Substance/Product for analysis

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (or other appropriate mobile phase modifier)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Centrifuge tubes (15 mL)

• Syringe filters (0.22 µm)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Mass Spectrometer (MS/MS) with a suitable ionization source (e.g., Electrospray Ionization - ESI, or Atmospheric Pressure Chemical Ionization - APCI)

Procedure:

• Standard Solution Preparation:

  • Internal Standard Stock Solution: Accurately weigh a known amount of N-Nitrosocytisine-d4 and dissolve it in a known volume of methanol to prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

  • Analyte Stock Solution: Similarly, prepare a stock solution of the non-labeled target nitrosamine analyte.

  • Working Standard Solutions: Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into a suitable diluent, and adding a constant, known concentration of the N-Nitrosocytisine-d4 internal standard to each.

• Sample Preparation:

  • Accurately weigh a known amount of the drug substance or ground drug product into a centrifuge tube.

  • Add a precise volume of the N-Nitrosocytisine-d4 internal standard stock solution.

  • Add a suitable extraction solvent (e.g., methanol).

  • Vortex the sample for a specified time to ensure complete dissolution/extraction of the analyte and internal standard.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography Conditions:

    • Column: A suitable reversed-phase column (e.g., C18).

    • Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%).

    • Flow Rate: Appropriate for the column dimensions (e.g., 0.4 mL/min).

    • Injection Volume: A small, consistent volume (e.g., 5 µL).

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the target nitrosamine analyte and N-Nitrosocytisine-d4 to ensure identity and accurate quantification. The transitions for the deuterated standard will have a higher mass-to-charge ratio (m/z) corresponding to the mass difference from the deuterium (B1214612) labeling.

• Data Analysis:

  • Integrate the peak areas for the specified MRM transitions for both the analyte and the internal standard in the chromatograms of the calibration standards and the samples.

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each injection.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in the calibration standards.

  • Determine the concentration of the nitrosamine impurity in the sample by interpolating its peak area ratio on the calibration curve.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for using a deuterated internal standard in an analytical setting and a simplified representation of the isotope dilution method.

Caption: Workflow for Nitrosamine Quantification using a Deuterated Internal Standard.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. datapdf.com [datapdf.com]

physical and chemical properties of N'-Nitrosonornicotine-D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical properties of N'-Nitrosonornicotine-D4 (NNN-D4), a deuterated analog of the tobacco-specific nitrosamine, N'-Nitrosonornicotine (NNN). NNN is a known carcinogen, and NNN-D4 serves as a critical internal standard for its accurate quantification in various matrices, including biological samples and tobacco products.[1][2][3] This document outlines its fundamental characteristics, experimental protocols for its synthesis and analysis, and key biological pathways, offering a vital resource for professionals in tobacco product analysis, cancer research, and drug development.

Core Physical and Chemical Properties

N'-Nitrosonornicotine-D4 is a synthetic, isotopically labeled compound essential for precise quantitative analysis.[4] Its physical and chemical properties are summarized below.

Property	Value	References
Chemical Name	(±)-5-(1-Nitroso-2-pyrrolidinyl)pyridine-2,3,4,6-d4	[4]
Synonyms	NNN-D4, rac N'-Nitrosonornicotine (pyridine-d4)	[4][5]
CAS Number	66148-19-4	[4][5]
Molecular Formula	C₉H₇D₄N₃O	[4][5]
Molecular Weight	181.23 g/mol	[4][5]
Appearance	Yellow oil or solid	[4]
Purity	Typically >95% (HPLC), with ≥99% deuterated forms (d₁-d₄)	[1][5]
Storage Temperature	-20°C	[1][4]
Solubility	Slightly soluble in chloroform (B151607) and methanol	[1][4]
Stability	Stable for at least 4 years when stored at -20°C as a solid.	[4][6]
Racemic Nature	Synthetically produced as a racemic mixture of (R)- and (S)-enantiomers.	[2]

Experimental Protocols

Synthesis of rac N'-Nitrosonornicotine-D4

The synthesis of NNN-D4 is a multi-step process that begins with deuterated pyridine.[4][7][8]

• Bromination of Pyridine-d5 : Pyridine-d5 is treated with bromine in fuming deuterated sulfuric acid (D₂SO₄) to produce 3-bromopyridine-d4 (B571381).[4][8]

• Formation of Nicotinic acid-2,4,5,6-d4 : The 3-bromopyridine-d4 undergoes a lithium-halogen exchange with n-butyllithium, followed by quenching with dry ice and subsequent acidification to yield nicotinic acid-2,4,5,6-d4.[4][8]

• Formation of Ethyl Nicotinate-d4 : The nicotinic acid-d4 is converted to its acid chloride using thionyl chloride and then esterified with ethanol.[7][8]

• Synthesis of Myosmine-d4 : The ethyl nicotinate-d4 is condensed with N-trimethylsilyl-2-pyrrolidinone. The resulting intermediate is then hydrolyzed and decarboxylated to form myosmine-d4.[7][8]

• Reduction to Nornicotine-d4 : Myosmine-d4 is reduced using a non-stereoselective reducing agent like sodium borohydride (B1222165) to produce racemic nornicotine-d4.[4][7]

• Nitrosation : The final step involves the treatment of rac-nornicotine-d4 with nitrous acid (generated from sodium nitrite (B80452) and an acid) to yield rac N'-Nitrosonornicotine-D4.[4][7]

Quantification of NNN using NNN-D4 by LC-MS/MS

NNN-D4 is primarily utilized as an internal standard for the quantification of NNN in biological and environmental samples via liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][9]

• Sample Preparation : A known amount of NNN-D4 is added as an internal standard to the sample (e.g., urine, tobacco extract). For total NNN determination in urine, samples may be treated with β-glucuronidase to hydrolyze NNN-glucuronides. The sample is then subjected to solid-phase extraction (SPE) for cleanup and concentration.[2][4]

• LC Separation : The extracted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. For chiral analysis to separate the (R)- and (S)-enantiomers, a chiral stationary phase (CSP) column is required.[2][9]

• MS/MS Detection : The eluent from the LC system is introduced into a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific mass-to-charge (m/z) transitions for both NNN and NNN-D4, allowing for sensitive and selective quantification.[3][9]

• Data Analysis : A calibration curve is generated by plotting the ratio of the peak area of NNN to that of NNN-D4 against the concentration of NNN standards. The concentration of NNN in the samples is then determined from this curve.[9]

Visualizations

Caption: Synthetic pathway for rac N'-Nitrosonornicotine-D4.

Caption: General experimental workflow for NNN quantification.

Caption: Metabolic activation pathway of N'-Nitrosonornicotine (NNN).

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Navigating the Stability and Storage of N-Nitrosocytisine-d4: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the stability and optimal storage conditions for N-Nitrosocytisine-d4, a critical deuterated internal standard used in bioanalytical studies. The integrity of such standards is paramount for generating accurate and reproducible data in demanding research and drug development environments. This document outlines the factors influencing the stability of N-Nitrosocytisine-d4, recommended storage protocols, and methodologies for stability assessment, drawing upon established principles for N-nitroso compounds.

Core Stability Profile and Storage Recommendations

The stability of N-Nitrosocytisine-d4 is influenced by temperature, light, and the presence of air and moisture. As with many N-nitroso compounds, improper storage can lead to degradation, compromising sample quantification. The following table summarizes the recommended storage conditions based on available data for closely related deuterated N-nitroso compounds.

Parameter	Condition	Rationale
Storage Temperature	+4°C (Short-term) -20°C (Long-term)[1]	Lower temperatures significantly slow down the rate of chemical degradation, ensuring long-term integrity.[2]
Light Exposure	Store in amber or opaque vials; protect from light.	N-nitroso compounds can be susceptible to photolytic degradation upon exposure to UV light.[2]
Atmosphere	Store in tightly sealed containers.	Minimizes exposure to air and moisture, which can contribute to hydrolytic and oxidative degradation.[2]
Formulation	Neat (solid/oil) or in a suitable solvent.	The choice of solvent can impact stability; solutions should be stored under the same recommended conditions.

Experimental Protocols for Stability Assessment

To ensure the integrity of N-Nitrosocytisine-d4 within an analytical workflow, it is crucial to perform stability studies. The following experimental protocols, adapted from methodologies for related N-nitroso compounds, can be employed.

Long-Term Stability Study

This study evaluates the stability of N-Nitrosocytisine-d4 under recommended storage conditions over an extended period.

• Standard Preparation: Prepare a stock solution of N-Nitrosocytisine-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration.

• Aliquoting: Dispense aliquots of the stock solution into multiple amber glass vials with PTFE-lined caps (B75204) to minimize solvent evaporation and light exposure.

• Storage: Store the vials at the recommended long-term storage temperature of -20°C.[2]

• Analysis Schedule: Analyze the aliquots at predetermined time points (e.g., T=0, 1 month, 3 months, 6 months, 12 months).

• Analysis: Use a validated analytical method, such as LC-MS/MS, to determine the concentration of N-Nitrosocytisine-d4 and monitor for the appearance of any degradation products.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and pathways, which is critical for developing stability-indicating analytical methods.

• Sample Preparation: Prepare separate aliquots of a stock solution of N-Nitrosocytisine-d4 for each stress condition.

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24-48 hours.[2]

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24-48 hours.[2]

  • Oxidation: Add 3% H₂O₂ and store at room temperature for 24-48 hours, protected from light.[2]

  • Thermal Stress: Incubate a solution at a high temperature (e.g., 80°C) for 48 hours.[2]

• Analysis: Analyze the stressed samples using a suitable analytical method to identify and quantify any degradants.

Logical Workflow for Handling and Storage

The following diagram illustrates the decision-making process for the proper handling and storage of N-Nitrosocytisine-d4 to maintain its chemical integrity.

References

• 1. N-Nitrosocytisine-d4/d5 | LGC Standards [lgcstandards.com]
• 2. benchchem.com [benchchem.com]

Core Topic: Solubility of N-Nitrosocytisine-d4 in Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

An In-depth Technical Guide

N-Nitrosocytisine-d4 is a deuterated N-nitroso derivative of cytisine (B100878).[1] As a crucial reference material, particularly in analytical and quality control settings, understanding its solubility in various organic solvents is paramount for accurate quantification and handling.[1] This guide provides a comprehensive overview of the available solubility data for the parent compound, cytisine, as a proxy, and discusses the general principles applicable to N-Nitrosocytisine-d4.

Data on Solubility

Solvent	Solubility
Methanol	1 part in 1.3 parts solvent
Chloroform	1 part in 2.0 parts solvent
Ethanol	1 part in 3.5 parts solvent
Ethyl Acetate	1 part in 10 parts solvent
Acetone	1 part in 13 parts solvent
Benzene	1 part in 30 parts solvent
Petroleum Ether	Practically insoluble
Dimethyl Sulfoxide (DMSO)	Approximately 5 mg/mL
Dimethylformamide (DMF)	Approximately 20 mg/mL

Data for the first seven solvents are from O'Neil, M.J. (ed.). The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals. Whitehouse Station, NJ: Merck and Co., Inc., 2006., p. 469.[2] Data for DMSO and DMF are from Cayman Chemical product information.[3]

For cytisine derivatives, solubility in aprotic and low-polarity solvents such as deutero-chloroform (CDCl3) is often desired for specific analytical applications like ¹H nuclear magnetic resonance (NMR) spectroscopy.[4] The study of cytisine and its derivatives has utilized a range of both non-polar (e.g., n-hexane) and polar solvents (e.g., dimethyl sulfoxide, chloroform, acetonitrile).[5]

Experimental Protocols

While specific experimental protocols for determining the solubility of N-Nitrosocytisine-d4 were not found, a general methodology for assessing the solubility of a compound in a given solvent is presented below. This protocol is a standard laboratory procedure.

General Protocol for Solubility Determination (Saturated Shake-Flask Method)

• Preparation of Saturated Solution:

  • Add an excess amount of the solute (N-Nitrosocytisine-d4) to a known volume of the organic solvent in a sealed vial.

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A mechanical shaker or orbital incubator is typically used.

• Separation of Undissolved Solute:

  • Centrifuge the saturated solution to pellet the undissolved solid.

  • Carefully collect the supernatant, ensuring no solid particles are transferred. Filtration through a syringe filter (e.g., 0.22 µm) can also be employed.

• Quantification of Dissolved Solute:

  • Take a precise aliquot of the clear supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of an analytical instrument.

  • Quantify the concentration of the solute using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is typically expressed in mg/mL or mol/L.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a chemical compound in an organic solvent.

Caption: General workflow for determining compound solubility.

References

• 1. veeprho.com [veeprho.com]
• 2. Cytisine | C11H14N2O | CID 10235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Determining the Isotopic Purity of N-Nitrosocytisine-d4: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for determining the isotopic purity of N-Nitrosocytisine-d4, a deuterated analog of the N-nitroso derivative of cytisine (B100878). The accurate assessment of isotopic enrichment is critical for its application as an internal standard in quantitative mass spectrometry-based assays, particularly in pharmacokinetic and metabolic studies of N-Nitrosocytisine. This document outlines the key experimental protocols, data analysis, and visualization of workflows.

Introduction to Isotopic Purity Analysis

Isotopic purity is a critical quality attribute for isotopically labeled compounds such as N-Nitrosocytisine-d4. It refers to the percentage of the molecule that contains the desired number of heavy isotopes (in this case, four deuterium (B1214612) atoms) at specific positions. The determination of isotopic purity involves quantifying the distribution of all isotopic variants (isotopologues), including the unlabeled (d0) and partially deuterated (d1, d2, d3) species. High isotopic purity is essential to ensure the accuracy and reliability of analytical methods that utilize these labeled compounds as internal standards. The primary analytical techniques for this purpose are Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Hypothetical Synthesis of N-Nitrosocytisine-d4

A review of synthetic strategies for cytisine and its derivatives suggests that the introduction of deuterium could be achieved through various methods, such as catalytic deuterium exchange or the use of deuterated building blocks during the synthesis of the cytisine scaffold. Following the synthesis of cytisine-d4, the final step would involve nitrosation of the secondary amine using a nitrosating agent like sodium nitrite (B80452) under acidic conditions to yield N-Nitrosocytisine-d4.

Experimental Protocols for Isotopic Purity Determination

Liquid Chromatography-Mass Spectrometry (LC-MS)

High-resolution mass spectrometry is a powerful tool for determining the isotopic distribution of a labeled compound by precisely measuring the mass-to-charge ratio (m/z) of its ions.

3.1.1. Experimental Workflow

Caption: Workflow for Isotopic Purity Determination by LC-MS.

3.1.2. Detailed Protocol

• Sample Preparation:

  • Prepare a stock solution of N-Nitrosocytisine-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Prepare a serial dilution to a final concentration suitable for LC-MS analysis (e.g., 1 µg/mL).

• Liquid Chromatography Conditions (Illustrative):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve good peak shape and separation from any impurities.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Illustrative):

  • Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan from m/z 100-300.

  • Resolution: >10,000.

3.1.3. Data Analysis

• Acquire the mass spectrum of the N-Nitrosocytisine-d4 sample.

• Identify the protonated molecular ion cluster [M+H]⁺. The theoretical monoisotopic mass of N-Nitrosocytisine-d4 (C₁₁H₉D₄N₃O₂) is approximately 223.12.

• Extract the ion chromatograms for the expected isotopologues (d0, d1, d2, d3, and d4).

• Integrate the peak areas for each isotopologue.

• Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas. The isotopic purity is reported as the percentage of the d4 species.

3.1.4. Illustrative Quantitative Data

The following table presents a hypothetical isotopic distribution for a batch of N-Nitrosocytisine-d4.

Isotopologue	Theoretical m/z [M+H]⁺	Measured Peak Area (Arbitrary Units)	Relative Abundance (%)
d0 (unlabeled)	219.10	5,000	0.5
d1	220.11	10,000	1.0
d2	221.11	25,000	2.5
d3	222.12	50,000	5.0
d4 (fully labeled)	223.12	910,000	91.0
Total	1,000,000	100.0

Isotopic Purity (d4 %): 91.0%

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ²H NMR, provides detailed information about the specific sites and extent of deuteration.

3.2.1. Experimental Workflow

Technical Guide: N-Nitrosocytisine-d4 for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Nitrosocytisine-d4, a deuterated analog of the nitrosamine (B1359907) impurity N-Nitrosocytisine. This document is intended to be a comprehensive resource for researchers utilizing this stable isotope-labeled compound as an internal standard for the sensitive and accurate quantification of N-Nitrosocytisine in pharmaceutical products.

Introduction to N-Nitrosocytisine-d4

N-Nitrosocytisine-d4 is a critical reference material for the analytical testing of pharmaceutical products. The presence of nitrosamine impurities in drug substances and products is a significant concern for regulatory agencies worldwide due to their potential carcinogenic properties. Accurate quantification of these impurities is essential to ensure patient safety and regulatory compliance. The use of a stable isotope-labeled internal standard like N-Nitrosocytisine-d4 is the gold standard for mass spectrometry-based analytical methods, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

Commercial Suppliers and Product Specifications

Several commercial suppliers provide N-Nitrosocytisine-d4 for research and analytical purposes. The following table summarizes the available quantitative data for this compound. It is important to note that specific values for chemical purity and isotopic enrichment are lot-dependent and are detailed in the Certificate of Analysis (CoA) provided by the supplier upon purchase.

Parameter	Value	Supplier(s)
Product Name	N-Nitrosocytisine-d4	Veeprho, Toronto Research Chemicals (TRC)
Alternative Name	N-Nitrosocytisine-d4/d5	LGC Standards (distributor for TRC)
Molecular Formula	C₁₁D₄H₉N₃O₂	Veeprho, LGC Standards
Molecular Weight	223.26 g/mol	Veeprho, LGC Standards
Chemical Purity	Typically >95% (as specified on CoA)	General specification for similar products
Isotopic Enrichment	Typically ≥98% (as specified on CoA)	General specification for similar products
Available Pack Sizes	5 mg	Fisher Scientific (distributor for TRC)

Note: The information in this table is compiled from publicly available data from the suppliers. For the most accurate and up-to-date information, please refer to the supplier's website and the Certificate of Analysis for a specific lot.

Experimental Protocol: Quantification of N-Nitrosocytisine in a Drug Product using LC-MS/MS

This section outlines a general experimental protocol for the quantification of N-Nitrosocytisine in a pharmaceutical drug product using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with N-Nitrosocytisine-d4 as an internal standard. This protocol is a representative example and may require optimization based on the specific drug matrix and available instrumentation.

Materials and Reagents

• N-Nitrosocytisine reference standard

• N-Nitrosocytisine-d4 internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Drug product to be tested

• Syringe filters (e.g., 0.22 µm PVDF)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Nitrosocytisine and N-Nitrosocytisine-d4 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the N-Nitrosocytisine primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard Spiking Solution: Prepare a working solution of N-Nitrosocytisine-d4 at a fixed concentration in the same diluent.

Sample Preparation

• Sample Weighing: Accurately weigh a portion of the ground drug product powder equivalent to a single dose.

• Extraction: Add a defined volume of extraction solvent (e.g., methanol or a mixture of acetonitrile and water) to the sample.

• Spiking: Add a known amount of the N-Nitrosocytisine-d4 internal standard spiking solution to the sample.

• Vortexing and Sonication: Vortex the sample for 1-2 minutes, followed by sonication for 10-15 minutes to ensure complete extraction of the analyte.

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Analysis Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • N-Nitrosocytisine: Precursor ion > Product ion (to be determined by infusion of the standard)

    • N-Nitrosocytisine-d4: Precursor ion > Product ion (to be determined by infusion of the standard)

Data Analysis

Quantify the concentration of N-Nitrosocytisine in the sample by constructing a calibration curve of the peak area ratio of the analyte to the internal standard versus the concentration of the calibration standards.

Visualizations

Experimental Workflow

The Gold Standard of Quantification: A Technical Guide to the Mechanism of Action of Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the realm of quantitative analysis, particularly within the demanding fields of pharmaceutical development, clinical diagnostics, and metabolomics, achieving the highest levels of accuracy and precision is not merely a goal but a necessity. Isotope dilution mass spectrometry (IDMS) utilizing deuterated internal standards stands as the unequivocal gold standard for this purpose.[1] This technical guide provides an in-depth exploration of the core mechanism of action of deuterated internal standards, detailing their function, application, and the profound advantages they offer in modern analytical workflows. Through a combination of detailed experimental protocols, illustrative data, and explanatory diagrams, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals seeking to leverage this powerful technique for robust and reliable quantification.

The Core Principle: Isotopic Dilution and Co-elution

The fundamental mechanism of a deuterated internal standard hinges on its unique combination of being chemically analogous yet physically distinct from the analyte of interest. A deuterated internal standard is a version of the analyte in which one or more hydrogen atoms have been replaced by their stable, heavier isotope, deuterium (B1214612) (²H).[2][3] This seemingly subtle modification is the key to its efficacy.

The core principle can be broken down into two critical aspects:

• Near-Identical Physicochemical Properties: The substitution of hydrogen with deuterium results in a negligible difference in the chemical properties of the molecule.[1] Consequently, the deuterated standard exhibits nearly identical behavior to the native analyte throughout the entire analytical process. This includes extraction recovery, chromatographic retention time, and ionization response in the mass spectrometer.[4]

• Mass-Based Differentiation: Despite their chemical similarities, the deuterated standard is heavier than the analyte. This mass difference allows a mass spectrometer to distinguish between the two compounds, providing separate and distinct signals for each.[2]

By introducing a known quantity of the deuterated internal standard into a sample at the earliest possible stage, it acts as a perfect surrogate for the analyte.[2] Any loss of the analyte during sample preparation (e.g., through incomplete extraction or degradation) will be mirrored by a proportional loss of the internal standard. Similarly, any variations in instrument response, such as ion suppression or enhancement in the mass spectrometer's source, will affect both the analyte and the co-eluting internal standard to the same degree.[3][5]

The quantification is therefore not based on the absolute signal of the analyte, which can be highly variable, but on the ratio of the analyte's signal to the internal standard's signal.[6] This ratio remains constant despite procedural inconsistencies, thus correcting for experimental variability and ensuring highly accurate and precise results.[1][7]

The Experimental Workflow: A Step-by-Step Approach

The application of deuterated internal standards is seamlessly integrated into modern analytical workflows, most notably with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following diagram illustrates a typical experimental workflow.

Caption: A generalized experimental workflow for quantitative analysis using a deuterated internal standard.

Detailed Experimental Protocols

The successful implementation of deuterated internal standards requires meticulous attention to detail in the experimental protocol. Below are generalized methodologies for key stages of the process.

Preparation of Standards and Samples

• Primary Stock Solutions (1 mg/mL): Accurately weigh the analyte and the deuterated internal standard and dissolve them in a suitable organic solvent, such as methanol (B129727) or acetonitrile, to create individual primary stock solutions.[1]

• Analyte Working Solutions: Perform serial dilutions of the analyte primary stock solution to prepare a series of working solutions for constructing the calibration curve and for quality control (QC) samples.[1]

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a fixed concentration. This solution will be added to all calibration standards, QC samples, and unknown samples to ensure a consistent amount of internal standard in every analysis.[1]

• Sample Spiking: To a specific volume of the biological matrix (e.g., 100 µL of plasma), add a small, fixed volume (e.g., 10 µL) of the internal standard spiking solution. This should be done at the very beginning of the sample preparation process.[1]

Sample Extraction (Protein Precipitation Example)

Protein precipitation is a common and straightforward method for sample cleanup.

• Aliquoting: In a microcentrifuge tube, combine the biological sample with the internal standard spiking solution.[1]

• Precipitation: Add a threefold to fourfold volume of a cold organic solvent, such as acetonitrile, to the sample to precipitate the proteins.[8]

• Vortexing: Vortex the mixture vigorously to ensure thorough mixing and complete protein precipitation.[1]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for a sufficient time (e.g., 10 minutes) at a low temperature (e.g., 4°C) to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the supernatant, which contains the analyte and the internal standard, to a clean tube or autosampler vial for LC-MS/MS analysis.[1]

Quantitative Data and Interpretation

The use of a deuterated internal standard significantly enhances the quality of quantitative data. The following table illustrates how the peak area ratio corrects for variability.

Sample Type	Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Calibration Std 1	1.0	10,200	50,500	0.202	1.0
Calibration Std 2	10.0	105,000	51,000	2.059	10.0
Calibration Std 3	100.0	1,100,000	52,000	21.154	100.0
QC Sample (Low)	5.0	42,500	42,000	1.012	4.9
QC Sample (High)	80.0	704,000	44,000	16.000	78.8
Unknown Sample	?	252,000	45,000	5.600	26.5

Table 1: Illustrative quantitative data demonstrating the use of a deuterated internal standard. Note how the IS peak area fluctuates due to matrix effects and/or injection variability, but the calculated concentration remains accurate due to the normalization provided by the peak area ratio.

The Logical Framework of Correction

The underlying mechanism of action can be visualized as a logical relationship where the deuterated internal standard serves as a proportional control for the analyte.

Caption: The logical relationship illustrating how a deuterated internal standard corrects for analytical variability.

Key Advantages in Drug Development and Research

The adoption of deuterated internal standards offers numerous advantages that are particularly impactful in regulated environments and cutting-edge research:

• Enhanced Accuracy and Precision: By compensating for matrix effects and instrumental variability, these standards significantly improve the reliability and reproducibility of quantitative data.[2][3]

• Improved Method Robustness: Assays that utilize deuterated standards are less susceptible to minor variations in sample preparation and analytical conditions, leading to more rugged and transferable methods.[2]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is widely recognized and often recommended by regulatory agencies such as the FDA and EMA for bioanalytical method validation.[2][3]

• Broad Applicability: This technique is crucial in a variety of scientific disciplines, including:

  • Pharmaceutical Research: Essential for pharmacokinetic (PK) and drug metabolism (DMPK) studies.[2]

  • Clinical Diagnostics: Enables the accurate quantification of biomarkers for disease diagnosis and monitoring.[2]

  • Metabolomics: Critical for the quantitative analysis of endogenous metabolites to understand metabolic pathways.[2]

  • Environmental Analysis: Used for the precise measurement of pollutants and contaminants.[2]

Conclusion

Deuterated internal standards are an indispensable tool in the modern analytical laboratory. Their mechanism of action, rooted in the principles of isotopic dilution and co-elution, provides a powerful solution to the inherent challenges of variability in complex sample analysis. By effectively normalizing for inconsistencies from sample preparation to detection, they enable a level of accuracy, precision, and robustness that is unmatched by other quantification strategies. For researchers, scientists, and drug development professionals, a thorough understanding and proficient implementation of deuterated internal standards are paramount to generating high-quality, reliable, and defensible quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. Internal standard - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. texilajournal.com [texilajournal.com]

Metabolic Activation Pathway of N'-Nitrosonornicotine (NNN): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N'-Nitrosonornicotine (NNN) is a potent tobacco-specific nitrosamine (B1359907) (TSNA) classified as a Group 1 human carcinogen by the International Agency for Research on Cancer (IARC).[1][2] Its carcinogenicity is contingent upon metabolic activation to reactive electrophilic intermediates that form covalent adducts with DNA, leading to mutations and initiating tumorigenesis.[1][3] This technical guide provides an in-depth overview of the core metabolic activation pathway of NNN, focusing on the enzymatic reactions, chemical transformations, and the resulting DNA damage. It is intended to serve as a comprehensive resource for researchers in toxicology, oncology, and drug development, offering detailed experimental protocols, quantitative data summaries, and visual representations of the key processes.

Introduction to N'-Nitrosonornicotine (NNN)

NNN is a naturally occurring compound in tobacco products, formed from the nitrosation of nornicotine, a secondary metabolite of nicotine, during the curing and processing of tobacco.[4] It is present in both smokeless tobacco products and cigarette smoke.[1] The (S)-enantiomer of NNN is the predominant form found in tobacco and is a powerful oral cavity and esophageal carcinogen in animal models, while the (R)-enantiomer exhibits weaker carcinogenic activity.[2][5] Understanding the metabolic fate of NNN is crucial for assessing its carcinogenic risk and for developing strategies for cancer prevention and therapy.

Enzymatic Activation: The Role of Cytochrome P450

The metabolic activation of NNN is primarily initiated by the cytochrome P450 (CYP) superfamily of enzymes.[2][6] These heme-thiolate monooxygenases play a critical role in the metabolism of a wide array of xenobiotics, including many procarcinogens.[7]

α-Hydroxylation: The Key Initiating Step

The principal activation pathway for NNN is α-hydroxylation, which involves the enzymatic addition of a hydroxyl group to the carbon atom adjacent to the N-nitroso group.[8][9] This reaction can occur at two positions on the pyrrolidine (B122466) ring: the 2'-carbon and the 5'-carbon.[2][4]

• 2'-Hydroxylation: This pathway leads to the formation of 2'-hydroxyNNN. In humans, 2'-hydroxylation appears to be the more prevalent pathway.[4] Studies in cultured rat esophagus have shown that (S)-NNN is preferentially metabolized via 2'-hydroxylation.[3][6]

• 5'-Hydroxylation: This pathway results in the formation of 5'-hydroxyNNN. In non-primate animals, 5'-hydroxylation is more common.[4] In rats, (R)-NNN is preferentially metabolized through 5'-hydroxylation.[3][6]

The α-hydroxylation of NNN is catalyzed by several CYP isoforms, with the CYP2A subfamily, particularly CYP2A6 and CYP2A13, being the most efficient.[10][11]

Chemical Transformations and Formation of Reactive Intermediates

The α-hydroxylated metabolites of NNN are unstable and undergo spontaneous chemical decomposition to form highly reactive electrophiles.[2][5]

Formation of Diazohydroxides and Alkyldiazonium Ions

The unstable α-hydroxyNNN intermediates rearrange to form diazohydroxides.[2] These intermediates can then be converted to alkyldiazonium ions, which are potent alkylating agents.[2][5]

• From 2'-hydroxyNNN: Decomposition leads to the formation of a pyridyloxobutyl (POB) diazonium ion.[2][5]

• From 5'-hydroxyNNN: Decomposition results in the formation of a pyridyl-N-pyrrolidinyl diazonium ion.[2]

These diazonium ions are the ultimate carcinogenic species that react with cellular macromolecules, most critically, with DNA.

DNA Adduct Formation: The Molecular Basis of NNN Carcinogenicity

The electrophilic diazonium ions generated from NNN metabolism readily react with nucleophilic sites on DNA bases to form covalent adducts.[1][3] These DNA adducts, if not repaired, can lead to miscoding during DNA replication, resulting in permanent mutations in critical genes, such as oncogenes and tumor suppressor genes, a key step in chemical carcinogenesis.[3]

The primary types of DNA adducts formed from NNN are pyridyloxobutyl (POB)-DNA adducts, resulting from the 2'-hydroxylation pathway.[11][12] These adducts have been detected in the tissues of laboratory animals treated with NNN and in the oral cells and lung tissue of smokers.[1][11]

Quantitative Data on NNN Metabolism and DNA Adducts

The following tables summarize key quantitative data related to the metabolic activation of NNN.

Table 1: Kinetic Parameters of CYP-Mediated NNN Metabolism

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/nmol P450)	Catalytic Efficiency (Vmax/Km)	Reference
CYP2A13	Nicotine Δ⁵'(¹')iminium ion	28 ± 4	12.9 ± 0.7	0.46	[10]
CYP2A6	Nicotine Δ⁵'(¹')iminium ion	229 ± 49	6.0 ± 0.7	0.026	[10]

Table 2: Free Energy Barriers for NNN Hydroxylation

NNN Enantiomer	Hydroxylation Pathway	Free Energy Barrier (kcal/mol)	Reference
(R)-NNN	2'-hydroxylation	9.82	[2][5]
(S)-NNN	2'-hydroxylation	8.44	[2][5]
(R)-NNN	5'-hydroxylation	7.99	[2][5]
(S)-NNN	5'-hydroxylation	9.19	[2][5]

Table 3: Levels of Pyridyloxobutyl (POB)-DNA Adducts in Tissues of F-344 Rats Treated with NNN

NNN Enantiomer	Tissue	Adduct Level (fmol/mg DNA)	Duration of Treatment (weeks)	Reference
(S)-NNN	Oral Mucosa	920	70
(R)-NNN	Oral Mucosa	329	70
(S)-NNN	Esophageal Mucosa	3655	70
(R)-NNN	Esophageal Mucosa	948	50
(S)-NNN	Liver	728	10
(R)-NNN	Liver	121	10
(R)-NNN	Lung	2-4 times higher than (S)-NNN	-	[12]

Table 4: Levels of HPB-Releasing DNA Adducts in Human Tissues

Population	Tissue	Adduct Level (pmol/mg DNA)	Reference
Smokers	Oral Cells	12	[1]
Non-smokers	Oral Cells	0.23	[1]
Smokers	Lung	Higher than non-smokers	[1]

Experimental Protocols

In Vitro NNN Metabolism Assay Using Liver Microsomes

This protocol is a generalized procedure for assessing the metabolic stability of NNN in a microsomal preparation.

Materials:

• Human or rat liver microsomes

• N'-Nitrosonornicotine (NNN)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Organic solvent for reaction termination (e.g., acetonitrile, methanol)

• LC-MS/MS system for analysis

Procedure:

• Thaw liver microsomes on ice.

• Prepare a reaction mixture containing phosphate buffer, the NADPH regenerating system, and liver microsomes (typically 0.5-1.0 mg/mL protein concentration).

• Pre-incubate the reaction mixture at 37°C for 5-10 minutes.

• Initiate the reaction by adding NNN to the desired final concentration (e.g., 1-10 µM).

• Incubate at 37°C with gentle agitation.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture and terminate the reaction by adding an equal volume of cold organic solvent.

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the disappearance of NNN and the formation of its metabolites using a validated LC-MS/MS method.

In Vivo NNN Metabolism Study in Rats

This protocol outlines a general approach for studying the metabolism and disposition of NNN in a rodent model.

Materials:

• Fischer 344 rats

• N'-Nitrosonornicotine (NNN), potentially radiolabeled (e.g., [5-³H]-NNN) for ease of detection

• Metabolic cages for urine and feces collection

• Surgical instruments for tissue harvesting

• Analytical instrumentation for metabolite profiling (e.g., HPLC with radioactivity detector, LC-MS/MS)

Procedure:

• Acclimate rats to metabolic cages.

• Administer NNN to the rats via a relevant route of exposure (e.g., gavage, in drinking water). A typical dose might be 0.3 mg/kg.[6]

• Collect urine and feces at specified time intervals (e.g., 0-24h, 24-48h).

• At the end of the study, euthanize the animals and harvest relevant tissues (e.g., liver, lung, esophagus, oral mucosa).

• Process urine, feces, and tissue homogenates to extract metabolites.

• Analyze the extracts to identify and quantify NNN and its metabolites.

Quantification of NNN-Derived DNA Adducts by LC-MS/MS

This protocol provides a general workflow for the sensitive detection and quantification of POB-DNA adducts.

Materials:

• DNA isolated from tissues or cells

• Enzymes for DNA hydrolysis (e.g., nuclease P1, alkaline phosphatase)

• Stable isotope-labeled internal standards for each adduct to be quantified

• Solid-phase extraction (SPE) cartridges for sample cleanup and enrichment

• LC-MS/MS system (typically a triple quadrupole or high-resolution mass spectrometer)

Procedure:

• Isolate genomic DNA from the biological sample.

• Quantify the amount of DNA.

• Add the stable isotope-labeled internal standards to the DNA sample.

• Hydrolyze the DNA to individual nucleosides using a cocktail of enzymes.

• Enrich the DNA adducts from the bulk of normal nucleosides using SPE.

• Analyze the enriched sample by LC-MS/MS using selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) for targeted quantification.

• Quantify the adducts by comparing the peak area of the native adduct to that of the corresponding internal standard.

Visualizing the Metabolic Activation Pathway

The following diagrams illustrate the key steps in the metabolic activation of NNN.

Caption: Metabolic activation pathway of N'-Nitrosonornicotine (NNN).

Caption: Experimental workflow for DNA adduct quantification.

Conclusion

The metabolic activation of NNN is a critical determinant of its carcinogenic activity. The pathway, initiated by CYP-mediated α-hydroxylation and culminating in the formation of mutagenic DNA adducts, has been well-characterized. This guide provides a consolidated resource for understanding this process, offering quantitative data, detailed experimental protocols, and clear visual aids. For researchers in the fields of toxicology, cancer biology, and drug development, a thorough understanding of these mechanisms is essential for developing effective strategies to mitigate the health risks associated with tobacco use and for the design of novel therapeutic interventions. Further research into the individual variability in NNN metabolism and DNA repair capacity will be crucial for personalized risk assessment and cancer prevention.

References

• 1. mdpi.com [mdpi.com]
• 2. Mass Spectrometry-based Metabolic Profiling of Urinary Metabolites of N’-Nitrosonornicotine (NNN) in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic Activation and Carcinogenesis of Tobacco-Specific Nitrosamine N’-Nitrosonornicotine (NNN): A Density Function Theory and Molecular Docking Study [mdpi.com]
• 6. Metabolism of N'-nitrosonornicotine enantiomers by cultured rat esophagus and in vivo in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mttlab.eu [mttlab.eu]
• 8. Mass Spectrometry-Based Metabolic Profiling of Urinary Metabolites of N'-Nitrosonornicotine (NNN) in the Rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CYP2A6- and CYP2A13-Catalyzed Metabolism of the Nicotine Δ5′(1′)Iminium Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitation of Pyridyloxobutyl DNA Adducts of Tobacco-Specific Nitrosamines in Rat Tissue DNA by High Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of Pyridyloxobutyl DNA Adducts in F344 Rats Chronically Treated with (R)- and (S)- N′-Nitrosonornicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitation of pyridyloxobutyl-DNA adducts in tissues of rats treated chronically with (R)- or (S)-N’-nitrosonornicotine (NNN) in a carcinogenicity study - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Carcinogenicity of N-Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles of N-nitrosamine impurity carcinogenicity, from the fundamental mechanisms of metabolic activation to the quantitative assessment of carcinogenic potency and the design of critical experimental safety studies.

Introduction: The N-Nitrosamine Challenge

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. Many are potent genotoxic carcinogens in animal studies and are classified as probable or possible human carcinogens (Group 2A or 2B) by the International Agency for Research on Cancer (IARC).[1][2] Their unintended presence in food, water, and pharmaceutical products has become a significant global safety concern, prompting stringent regulatory scrutiny.[1] These impurities can form when secondary or tertiary amines react with nitrosating agents, such as nitrous acid, which can be derived from nitrite (B80452) salts used in manufacturing processes.[3] Understanding the mechanisms of their carcinogenicity and the methods to assess their risk is critical for ensuring drug safety.

Mechanism of Carcinogenicity: Metabolic Activation and DNA Damage

N-nitrosamines are not directly carcinogenic; they require metabolic activation to exert their genotoxic effects.[4] This process is primarily mediated by the cytochrome P450 (CYP) family of enzymes in the liver.[1]

The key pathway involves the enzymatic α-hydroxylation of one of the alkyl groups attached to the nitrogen atom. This initial step creates an unstable α-hydroxynitrosamine intermediate. This intermediate then undergoes spontaneous decomposition, yielding an aldehyde and a highly reactive alkyldiazonium ion.[5] It is this electrophilic diazonium ion that is the ultimate carcinogenic species. It readily reacts with nucleophilic sites on DNA bases, leading to the formation of DNA adducts.

Key DNA adducts, such as O6-methylguanine (in the case of NDMA), are known to cause mispairing during DNA replication (e.g., G:C to A:T transitions), leading to permanent mutations if not repaired by cellular mechanisms.[6] This accumulation of genetic damage can initiate the process of carcinogenesis, leading to tumor formation.[4]

Metabolic activation pathway of N-Nitrosodimethylamine (NDMA).

Quantitative Carcinogenic Potency

The carcinogenic potency of N-nitrosamines varies by several orders of magnitude depending on their chemical structure.[7] This potency is quantified using the TD50 value, which is the chronic daily dose in mg/kg body weight/day required to induce tumors in 50% of test animals that would have otherwise been tumor-free.[7][8] Regulatory agencies use TD50 values to derive compound-specific Acceptable Intake (AI) limits for drug impurities, representing a daily exposure level that approximates a 1 in 100,000 lifetime cancer risk.[9]

Table 1: Carcinogenic Potency (TD50) of Common N-Nitrosamines

The following table summarizes TD50 values for several common N-nitrosamines, derived from rodent carcinogenicity studies. Lower TD50 values indicate higher carcinogenic potency.

N-Nitrosamine Compound	Abbreviation	CAS Number	Rodent TD50 (mg/kg/day)	Data Source
N-Nitrosodiethylamine	NDEA	55-18-5	0.0265	EMA, FDA[10]
N-Nitrosodimethylamine	NDMA	62-75-9	0.096	EMA, FDA[10]
N-Nitroso-N-methyl-4-aminobutanoic acid	NMBA	61445-55-4	0.17	EMA[11]
N-Nitrosoisopropylethylamine	NIPEA	16339-04-1	0.265	EMA[11]
N-Nitrosodiisopropylamine	NDIPA	601-77-4	2.45	EMA[11]
N-Nitrosodibutylamine	NDBA	924-16-3	0.54	EMA[11]
N-Nitrosopiperidine	NPIP	100-75-4	0.17	EMA[11]
N-Nitrosopyrrolidine	NPYR	930-55-2	0.33	EMA[11]
N-Nitrosomorpholine	NMOR	59-89-2	0.37	EMA[11]

Note: TD50 values are often harmonic means from multiple studies and can vary slightly between databases (e.g., CPDB, LCDB). The values presented are commonly used by regulatory bodies for AI calculation.[1][8][10]

Table 2: Regulatory Acceptable Intake (AI) Limits

The AI limits are established by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to control patient exposure.

N-Nitrosamine Compound	Abbreviation	AI Limit (ng/day)	Regulatory Authority
N-Nitrosodiethylamine	NDEA	26.5	FDA / EMA[9]
N-Nitrosodimethylamine	NDMA	96	FDA / EMA[9]
N-Nitroso-N-methyl-4-aminobutanoic acid	NMBA	96	FDA[9]
N-Nitrosoisopropylethylamine	NIPEA	26.5	FDA[9]
N-Nitrosodiisopropylamine	NDIPA	26.5	FDA[9]
N-Nitrosomethylphenylamine	NMPA	26.5	FDA[9]
Default (for unknown nitrosamine)	-	18	EMA[6]
TTC (for unstudied chemicals)	-	1500	ICH M7(R2)[10]

Experimental Assessment of Carcinogenicity

A combination of in vitro and in vivo studies is used to assess the carcinogenic risk of N-nitrosamine impurities.

In Vitro Genotoxicity Testing: The Enhanced Ames Test

The bacterial reverse mutation assay, or Ames test (OECD Test Guideline 471), is a standard method for assessing the mutagenic potential of a chemical.[8] However, standard Ames test conditions have shown reduced sensitivity for some N-nitrosamines.[8] Consequently, regulatory agencies recommend an "enhanced" Ames test protocol for this class of compounds.

• Tester Strains: A minimum of five strains should be used, including Salmonella typhimurium TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[8]

• Assay Method: The pre-incubation method must be used, not the plate incorporation method.[8]

• Pre-incubation Time: A pre-incubation period of 30 minutes is recommended.[8]

• Metabolic Activation (S9): The assay must be conducted under three conditions:

  • Without an external metabolic activation system (No S9).

  • With 30% rat liver post-mitochondrial fraction (S9).

  • With 30% hamster liver post-mitochondrial fraction (S9). The hamster liver S9 is critical as it often provides more efficient metabolic activation for nitrosamines. The S9 fractions should be prepared from rodents pre-treated with CYP enzyme inducers (e.g., phenobarbital (B1680315) and β-naphthoflavone).[8]

• Positive Controls: In addition to standard strain-specific positive controls, at least two known mutagenic N-nitrosamines must be included as positive controls for the S9-activated arms of the study.[8]

• Data Analysis: A positive result is typically defined as a dose-dependent, reproducible increase in the number of revertant colonies compared to the solvent control.

Workflow for the Enhanced Ames Test for N-Nitrosamines.

In Vivo Carcinogenicity Studies

If there is a concern for carcinogenicity that cannot be resolved by in vitro data or read-across analysis, a long-term rodent carcinogenicity bioassay may be necessary. These studies are conducted according to internationally harmonized guidelines such as OECD Test Guideline 451 and ICH S1B.[3][4][12]

• Test System: Typically, rats or mice are used. The specific strain should be justified based on its known susceptibility and historical control data. Both sexes must be used.[12]

• Group Size: Each dose group and the concurrent control group should contain at least 50 animals of each sex.[12]

• Dose Levels: A minimum of three dose levels plus a concurrent vehicle control group are required. The highest dose should induce minimal toxicity without significantly altering the animal's lifespan (Maximum Tolerated Dose, MTD).[12]

• Administration Route: The route of administration (e.g., oral gavage, in feed) should be relevant to potential human exposure. Dosing is performed daily for the majority of the animal's lifespan.

• Study Duration: The study duration is typically 24 months for rats and 18-24 months for mice.[12] The study may be terminated when survival in the control or low-dose groups drops below 25%.[12]

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are monitored weekly for the first 13 weeks and monthly thereafter.

• Pathology: At the end of the study, all surviving animals are euthanized. A full necropsy is performed on all animals (including those that die prematurely). All organs and tissues are examined macroscopically, and a comprehensive list of tissues is collected and preserved for histopathological evaluation by a qualified pathologist.

• Data Analysis: Tumor incidence and latency in the dosed groups are compared to the control group using appropriate statistical methods. The analysis determines if there is a statistically significant, dose-related increase in any tumor type.

Risk Assessment and Regulatory Context

The overall risk assessment for an N-nitrosamine impurity follows a logical workflow, integrating knowledge of its structure with experimental data to determine an acceptable limit for safe human consumption.

Logical workflow for N-Nitrosamine impurity risk assessment.

References

• 1. Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical carcinogen safety testing: OECD expert group international consensus on the development of an integrated appro… [ouci.dntb.gov.ua]
• 3. oecd.org [oecd.org]
• 4. ICH guideline S1B(R1) on testing for carcinogenicity of pharmaceuticals - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. lhasalimited.org [lhasalimited.org]
• 7. veeprho.com [veeprho.com]
• 8. N-nitrosodimethylamine: Carcinogenic Potency Database [leadscope.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. cir-safety.org [cir-safety.org]
• 11. ema.europa.eu [ema.europa.eu]
• 12. oecd.org [oecd.org]

Endogenous Formation of N'-Nitrosonornicotine (NNN): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N'-nitrosonornicotine (NNN) is a potent carcinogen found in tobacco products and is classified as a Group 1 carcinogen by the International Agency for Research on Cancer (IARC). While exposure to NNN primarily occurs through the use of tobacco products, there is compelling evidence for its endogenous formation within the human body. This process of endogenous nitrosation of nornicotine (B190312), a metabolite of nicotine (B1678760) and a minor tobacco alkaloid, represents a significant and often overlooked source of exposure to this carcinogen, particularly in the context of nicotine replacement therapy (NRT). This technical guide provides an in-depth overview of the mechanisms, experimental evidence, and methodologies related to the endogenous formation of NNN.

Biochemical Pathways of Endogenous NNN Formation

The primary pathway for endogenous NNN formation is the nitrosation of nornicotine. This reaction can be initiated through two principal mechanisms: acid-catalyzed nitrosation and bacterially-mediated nitrosation.

1.1. Acid-Catalyzed Nitrosation: In the acidic environment of the stomach, ingested nitrite (B80452) (from dietary sources) can be converted to nitrous acid (HNO₂). Nitrous acid then reacts with the secondary amine group of nornicotine to form NNN.[1][2][3][4] Nicotine itself can be a precursor, as it is metabolized in the body to nornicotine.

1.2. Bacterially-Mediated Nitrosation: The oral cavity, with its diverse microflora, provides another environment for NNN synthesis. Certain bacteria can catalyze the nitrosation of nornicotine at a neutral pH.[2][3][4][5] Salivary nitrite, derived from dietary nitrate, is a key reactant in this process.

Biochemical pathways for endogenous NNN formation.

Quantitative Data on Endogenous NNN Formation

Numerous studies have quantified the endogenous formation of NNN in both animal models and humans. The following tables summarize key quantitative findings.

Table 1: Endogenous NNN Formation in Animal Models (Rats)

Precursors Administered	NNN Detected in Urine	% Yield of NNN from Precursor	Reference
(S)-Nicotine + NaNO₂	Yes	0.53 x 10⁻³ % of nicotine dose	[6][7]
Synthetic (R,S)-Nicotine + NaNO₂	Yes	0.47 x 10⁻³ % of dose	[6][7]
Nornicotine + NaNO₂	4.78 ± 2.88 nmol (total in 3-day urine)	Not specified	[8][9]

Table 2: Inhibition of Endogenous NNN Formation in Rats

Inhibitor Administered (with Nornicotine and NaNO₂)	Molar Ratio [Nitrite]:[Inhibitor]	% Inhibition of NNN Formation	Reference
Ascorbic Acid	1:5	91%	[8][9]
Dihydroxyfumaric Acid	1:5	86%	[8][9]
Catechin (B1668976)	1:5	85%	[8][9]
Resveratrol	1:5	No inhibition	[8][9]
Grape Seed Extract	Not specified	No statistically significant inhibition	[8][9]

Table 3: Endogenous NNN Formation in Humans (Nicotine Patch Users)

Time Point	% of Baseline Urinary Total NNN	% of Baseline Urinary Total NNAL	Reference
24 weeks after smoking cessation and patch use	22%	7.3%	[1][10][11]

Table 4: In Vitro NNN Formation in Human Saliva

Precursor Incubated with Saliva	Yield of [pyridine-D₄]NNN	Reference
[pyridine-D₄]nornicotine	0.003% to 0.051% of the added alkaloid	[4]
[pyridine-D₄]nicotine and sodium nitrite	Traces	[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The following sections outline the key experimental protocols cited in the literature.

3.1. Animal Studies: In Vivo Endogenous Nitrosation in Rats

This protocol is based on studies investigating the formation of NNN in rats treated with tobacco alkaloids and sodium nitrite.[6][7][8][9]

Workflow for in vivo endogenous NNN formation studies in rats.

• Animal Model: Male F344 rats are typically used.

• Reagents:

  • Precursors: (S)-Nicotine, synthetic (R,S)-nicotine, or nornicotine are dissolved in a suitable vehicle (e.g., 0.17 M citric acid).

  • Nitrosating Agent: Sodium nitrite (NaNO₂) is dissolved in distilled water.

  • Inhibitors: Antioxidants such as ascorbic acid, dihydroxyfumaric acid, and catechin are prepared for co-administration.

• Administration: Solutions are administered by gavage, typically twice daily for a period of 3 to 4 days.[6][7][8] The doses are calculated based on the body weight of the rats (e.g., nicotine at 60 µmol/kg, NaNO₂ at 180 µmol/kg).[6][7]

• Sample Collection: Urine is collected over 24-hour periods throughout the study. Collection vessels may contain ammonium (B1175870) sulfamate (B1201201) in sulfuric acid to prevent artifactual nitrosation.

• Sample Preparation and Analysis:

  • Urine samples are extracted using solid-phase extraction (SPE) or liquid-liquid extraction.

  • The extracts are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify NNN and its metabolites.

3.2. Human Studies: Assessment in Nicotine Replacement Therapy Users

This protocol is derived from studies investigating endogenous NNN formation in individuals using nicotine patches.[1][10][11]

Workflow for assessing endogenous NNN formation in NRT users.

• Study Population: Smokers who have stopped smoking and are using nicotine replacement therapy (e.g., 21-mg nicotine patch) for an extended period (e.g., 6 months).[1][10]

• Sample Collection: Urine samples are collected at baseline (while the subjects are still smoking) and at various time points during the NRT period (e.g., after 24 weeks).[1][10]

• Biomarker Analysis:

  • The primary biomarker for NNN exposure is "total NNN," which is the sum of unchanged NNN and its pyridine-N-glucuronide.[1][10]

  • As a comparator, "total NNAL" [4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol and its N- and O-glucuronides], a metabolite of the tobacco-specific nitrosamine (B1359907) NNK, is also measured.[1][10]

• Analytical Method: Urinary concentrations of total NNN and total NNAL are quantified using validated LC-MS/MS methods.

3.3. In Vitro Studies: Nornicotine Nitrosation in Human Saliva

This protocol is based on research investigating the potential for NNN formation in the oral cavity.[2][3][4]

Workflow for in vitro nornicotine nitrosation in human saliva.

• Sample Collection: Saliva is collected from non-smoking volunteers.

• Reagents: Stable isotope-labeled precursors, [pyridine-D₄]nicotine and [pyridine-D₄]nornicotine, are used to distinguish the newly formed NNN from any pre-existing NNN.

• Incubation: Saliva samples are incubated with the labeled precursors. In some experiments, sodium nitrite is also added to assess its effect on NNN formation.

• Analysis: The formation of [pyridine-D₄]NNN is quantified using LC-MS/MS. This method allows for the specific detection of NNN derived from the added precursors.[2][4]

Implications for Drug Development and Public Health

The endogenous formation of NNN has significant implications for the safety assessment of nicotine-containing products, including NRTs and electronic cigarettes. The presence of nornicotine as a minor component in these products could lead to the in vivo synthesis of a potent carcinogen.[3] Therefore, minimizing the nornicotine content in such products is a critical step in reducing potential cancer risk.

Furthermore, the potential for endogenous NNN formation highlights the importance of considering host factors, such as diet and oral microflora, in assessing individual cancer risk associated with nicotine use.[12] The inhibitory effects of antioxidants like ascorbic acid suggest potential strategies for mitigating this endogenous synthesis.[8][9][13] For drug development professionals, understanding these pathways and having robust analytical methods to quantify endogenous NNN formation are essential for the development of safer nicotine delivery systems.

References

• 1. Evidence for endogenous formation of N′-nitrosonornicotine in some long-term nicotine patch users - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Nornicotine Nitrosation in Saliva and Its Relation to Endogenous Synthesis of N′-Nitrosonornicotine in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Bacterially mediated N-nitrosation reactions and endogenous formation of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evidence for endogenous formation of tobacco-specific nitrosamines in rats treated with tobacco alkaloids and sodium nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Endogenous formation of N'-nitrosonornicotine in F344 rats in the presence of some antioxidants and grape seed extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. experts.umn.edu [experts.umn.edu]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. ibn.idsi.md [ibn.idsi.md]
• 13. dfg.de [dfg.de]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of N-Nitrosocytisine-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies globally have set stringent limits on these impurities, necessitating the development of highly sensitive and robust analytical methods for their detection and quantification. The isotope dilution method, utilizing a stable isotope-labeled internal standard, is the gold standard for accurate quantification in complex matrices as it effectively corrects for sample matrix effects and variations in sample preparation and instrument response.

N-Nitrosocytisine-d4 is the deuterated form of N-Nitrosocytisine, a potential nitrosamine impurity. Its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods provides high accuracy and precision for the quantification of N-Nitrosocytisine. This document provides detailed application notes and protocols for the use of N-Nitrosocytisine-d4 as an internal standard.

Analyte and Internal Standard Information

Compound	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
N-Nitrosocytisine	(1R,5S)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1][2]diazocin-8-one, 3-nitroso-	C₁₁H₁₃N₃O₂	219.24
N-Nitrosocytisine-d4	(1R,5S)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1][2]diazocin-8-one, 3-nitroso- (deuterated)	C₁₁H₉D₄N₃O₂	223.27

Quantitative Data Summary

The following tables summarize the typical performance data for the LC-MS/MS analysis of N-Nitrosocytisine using N-Nitrosocytisine-d4 as an internal standard.

Table 1: Proposed LC-MS/MS Method Parameters

Parameter	Recommended Conditions
LC Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (B129727) (50:50)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS System	Triple Quadrupole Mass Spectrometer

Table 2: Proposed Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitrosocytisine	220.1	190.1	15
N-Nitrosocytisine-d4	224.1	194.1	15

Table 3: Method Performance Characteristics

Parameter	Typical Value
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Experimental Protocols

Preparation of Standard Solutions

• N-Nitrosocytisine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of N-Nitrosocytisine in 10 mL of methanol.

• N-Nitrosocytisine-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of N-Nitrosocytisine-d4 in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the N-Nitrosocytisine stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards at desired concentrations.

• Internal Standard Spiking Solution (100 ng/mL): Prepare a working solution of N-Nitrosocytisine-d4 in the same solvent as the working standards.

Sample Preparation Protocol (for a Pharmaceutical Product)

• Sample Weighing: Accurately weigh 100 mg of the powdered pharmaceutical product into a centrifuge tube.

• Internal Standard Spiking: Add a known volume of the N-Nitrosocytisine-d4 internal standard spiking solution to the sample.

• Extraction: Add 5 mL of a suitable extraction solvent (e.g., methanol or a mixture of dichloromethane (B109758) and methanol).

• Vortexing and Sonication: Vortex the sample for 1 minute, followed by sonication for 15 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Method Setup: Set up the LC-MS/MS system with the parameters outlined in Table 1 and Table 2.

• Calibration Curve: Inject the prepared calibration standards to generate a calibration curve by plotting the peak area ratio of N-Nitrosocytisine to N-Nitrosocytisine-d4 against the concentration of the calibration standards.

• Sample Analysis: Inject the prepared samples.

• Quantification: Determine the concentration of N-Nitrosocytisine in the samples by interpolating the peak area ratio from the calibration curve.

Diagrams

Caption: Experimental workflow for the quantification of N-Nitrosocytisine.

Caption: Rationale for using N-Nitrosocytisine-d4 as an internal standard.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-Nitrosocytisine using LC-MS/MS with N-Nitrosocytisine-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosocytisine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing cytisine, a smoking cessation aid. Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies worldwide require strict control and monitoring of these impurities in drug substances and products. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the trace-level quantification of nitrosamines due to its high sensitivity and selectivity.[1] The use of a stable isotope-labeled internal standard, such as N-Nitrosocytisine-d4, is crucial for accurate and precise quantification by compensating for matrix effects and variability in sample preparation.

This application note provides a detailed protocol for the development and application of a sensitive and robust LC-MS/MS method for the quantitative analysis of N-Nitrosocytisine, utilizing N-Nitrosocytisine-d4 as an internal standard.

Quantitative Data Summary

The performance of an LC-MS/MS method for the quantification of N-Nitrosocytisine should be evaluated through rigorous validation. The following table summarizes typical performance characteristics expected for a validated method for nitrosamine analysis. These values should be established during method validation for N-Nitrosocytisine.

Parameter	Typical Performance
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantitation (LOQ)	0.15 ng/mL
Linearity (R²)	≥ 0.995
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Experimental Protocols

Materials and Reagents

• N-Nitrosocytisine reference standard

• N-Nitrosocytisine-d4 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-Nitrosocytisine and N-Nitrosocytisine-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the N-Nitrosocytisine stock solution with a 50:50 mixture of methanol and water to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of N-Nitrosocytisine-d4 at a fixed concentration (e.g., 10 ng/mL) in the same diluent.

Sample Preparation

The following is a general procedure for the extraction of N-Nitrosocytisine from a drug product matrix. The procedure may need to be optimized depending on the specific formulation.

• Sample Weighing: Accurately weigh a portion of the homogenized drug product equivalent to a specific amount of the active pharmaceutical ingredient (API).

• Extraction: Add a defined volume of extraction solvent (e.g., methanol) and the N-Nitrosocytisine-d4 internal standard spiking solution.

• Sonication and Centrifugation: Sonicate the sample for 15 minutes to ensure complete extraction, followed by centrifugation at 4000 rpm for 10 minutes to pelletize excipients.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.

LC-MS/MS Method Development and Parameters

As no validated LC-MS/MS method for N-Nitrosocytisine is readily available in the public domain, a method development strategy is proposed. The following parameters are recommended as a starting point and should be optimized for your specific instrumentation.

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A gradient elution should be optimized to ensure sufficient retention of N-Nitrosocytisine and separation from potential matrix interferences. A starting gradient could be:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for nitrosamines.

• Method Development - Determining MRM Transitions:

  • Infuse a standard solution of N-Nitrosocytisine directly into the mass spectrometer to determine the precursor ion, which will be the protonated molecule [M+H]⁺. The molecular weight of N-Nitrosocytisine is 219.24 g/mol , so the expected precursor ion is m/z 220.2.[1][2][3]

  • Perform a product ion scan of the precursor ion (m/z 220.2) to identify the most abundant and stable fragment ions. A common fragmentation pathway for N-nitrosamines is the loss of the nitroso group (•NO), which corresponds to a neutral loss of 30 Da.[4][5] Therefore, a likely product ion would be m/z 190.2.

  • Repeat this process for N-Nitrosocytisine-d4. The molecular weight is 223.26 g/mol , so the expected precursor ion is m/z 224.3.[6] The corresponding product ion after the loss of •NO would be m/z 194.3.

  • Optimize the collision energy for each transition to maximize the signal intensity of the product ions.

• Proposed Multiple Reaction Monitoring (MRM) Transitions: The following table provides predicted MRM transitions that must be confirmed experimentally. At least two transitions should be monitored for each analyte for confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
N-Nitrosocytisine	220.2	190.2 (Predicted)	To be determined	To be optimized
N-Nitrosocytisine-d4	224.3	194.3 (Predicted)	To be determined	To be optimized

Visualizations

Experimental Workflow

Caption: Experimental workflow for N-Nitrosocytisine analysis.

Signaling Pathway (Illustrative)

While N-Nitrosocytisine itself is an impurity and not part of a signaling pathway, the following diagram illustrates the logical relationship in the formation of this nitrosamine from its precursor, cytisine.

Caption: Formation pathway of N-Nitrosocytisine.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Buy N-nitrosocytisine (EVT-1484125) | 19634-60-7 [evitachem.com]
• 3. chembk.com [chembk.com]
• 4. Electrospray tandem mass spectrometry analysis of S- and N-nitrosopeptides: facile loss of NO and radical-induced fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. veeprho.com [veeprho.com]

Application Notes and Protocols for the Quantification of Nitrosamines in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the quantification of nitrosamine (B1359907) impurities in pharmaceutical products. The protocols outlined below are based on established regulatory guidelines and peer-reviewed scientific literature, offering robust methods for the detection and quantification of these potentially carcinogenic compounds.

Introduction

Since 2018, the detection of N-nitrosamine impurities in several classes of drugs, including angiotensin II receptor blockers ("sartans"), ranitidine, and metformin, has become a major concern for the pharmaceutical industry and regulatory bodies worldwide.[1][2] Nitrosamines are classified as probable or possible human carcinogens, and their presence in drug products must be controlled to ensure patient safety.[3][4] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines for the identification, risk assessment, and control of nitrosamine impurities in pharmaceuticals.[5][6][7]

This document provides detailed protocols for the quantification of common nitrosamine impurities using state-of-the-art analytical techniques, namely Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Additionally, it includes a summary of quantitative performance data and a schematic of the genotoxic signaling pathway of nitrosamines.

Quantitative Data Summary

The following tables summarize the limits of detection (LOD) and quantification (LOQ) for common nitrosamine impurities in various drug substances, as reported in publicly available methods. These values can serve as a benchmark for analytical method development and validation.

Table 1: Quantitative Performance Data for LC-MS/MS Methods

Nitrosamine	Abbreviation	Drug Matrix	LOQ	LOD	Reference
N-Nitrosodimethylamine	NDMA	Metformin	0.08 ppb	-	[8]
N-Nitrosodiethylamine	NDEA	Sartans	0.4 ng/mL	-	[3]
N-Nitrosoethylisopropylamine	NEIPA	Metformin	0.3 ng/mL	-	[3]
N-Nitrosodiisopropylamine	NDIPA	Metformin	0.5 ng/mL	-	[3]
N-Nitrosodibutylamine	NDBA	Metformin	0.3 ng/mL	-	[3]
N-Nitrosomethylaminobutyric acid	NMBA	Metformin	0.3 ng/mL	-	[3]

Table 2: Quantitative Performance Data for GC-MS/MS Methods

Nitrosamine	Abbreviation	Drug Matrix	LOQ (ppm)	LOD (ppm)	Reference
N-Nitrosodimethylamine	NDMA	Valsartan	0.005	0.002	[9]
N-Nitrosodiethylamine	NDEA	Valsartan	0.005	0.002	[9]
N-Nitrosodiisopropylamine	NDIPA	Valsartan	0.005	0.002	[9]
N-Nitrosoethylisopropylamine	NEIPA	Valsartan	0.005	0.002	[9]
N-Nitrosodibutylamine	NDBA	Valsartan	-	-	[9]

Signaling Pathway of Nitrosamine Genotoxicity

Nitrosamines are not directly genotoxic but require metabolic activation to exert their carcinogenic effects.[10] This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[11] The metabolic process leads to the formation of unstable α-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive alkylating agents, such as diazonium ions.[4] These electrophilic species can then react with nucleophilic sites on DNA bases, forming DNA adducts.[10] The formation of these adducts, if not repaired, can lead to mutations during DNA replication and initiate the process of carcinogenesis.

Figure 1. Metabolic activation and genotoxic pathway of nitrosamines.

Experimental Workflow for Nitrosamine Quantification

A robust and systematic workflow is essential for the accurate and reliable quantification of nitrosamine impurities in pharmaceutical products. The workflow encompasses several key stages, from initial risk assessment to final data reporting and interpretation. This structured approach ensures compliance with regulatory expectations and maintains product quality and patient safety.

Figure 2. General experimental workflow for nitrosamine quantification.

Experimental Protocols

The following are detailed protocols for the quantification of nitrosamines in pharmaceutical products using LC-MS/MS and GC-MS/MS.

Protocol 1: Quantification of Nitrosamines by LC-MS/MS

This protocol is a general method and may require optimization for specific drug products.

1. Materials and Reagents

• Reference standards of nitrosamines (e.g., NDMA, NDEA, etc.)

• Internal standards (e.g., isotopically labeled nitrosamines)

• HPLC-grade water

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Formic acid (LC-MS grade)

• Drug substance or product for analysis

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each nitrosamine reference standard and internal standard in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with a suitable solvent (e.g., 50:50 methanol:water).

• Sample Preparation:

  • Accurately weigh a portion of the ground drug product or drug substance.

  • Add a known volume of extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Spike with an appropriate amount of internal standard solution.

  • Vortex or sonicate to ensure complete dissolution and extraction.

  • Centrifuge to pelletize any undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Instrumental Conditions

• Liquid Chromatograph:

  • Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol/acetonitrile.

  • Gradient: A suitable gradient to separate the nitrosamines from the drug substance and other matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometer:

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimized for each nitrosamine and internal standard.

4. Data Analysis

• Integrate the peak areas for each nitrosamine and the corresponding internal standard.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the working standards.

• Determine the concentration of each nitrosamine in the sample from the calibration curve.

Protocol 2: Quantification of Volatile Nitrosamines by GC-MS/MS

This protocol is suitable for the analysis of volatile nitrosamines.

1. Materials and Reagents

• Reference standards of volatile nitrosamines (e.g., NDMA, NDEA).

• Internal standards (e.g., isotopically labeled volatile nitrosamines).

• Dichloromethane (B109758) (GC grade).

• Methanol (GC grade).

• Drug substance or product for analysis.

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare as described in Protocol 1, using dichloromethane as the solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with dichloromethane.

• Sample Preparation (Liquid Injection):

  • Accurately weigh the drug substance or ground drug product.

  • Add a known volume of dichloromethane.

  • Spike with an appropriate amount of internal standard solution.

  • Vortex or sonicate to extract the nitrosamines.

  • Centrifuge and filter the supernatant into a GC vial.

• Sample Preparation (Headspace):

  • Place a weighed amount of the sample into a headspace vial.

  • Add a suitable solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide).

  • Spike with the internal standard.

  • Seal the vial and incubate at a specific temperature and time to allow the volatile nitrosamines to partition into the headspace.

3. GC-MS/MS Instrumental Conditions

• Gas Chromatograph:

  • Column: A suitable capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: A suitable temperature program to separate the target nitrosamines.

  • Injection Mode: Splitless or Headspace.

• Mass Spectrometer:

  • Ionization Source: Electron Ionization (EI).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimized for each volatile nitrosamine and internal standard.

4. Data Analysis

• Perform data analysis as described in Protocol 1.

Conclusion

The quantification of nitrosamine impurities is a critical aspect of pharmaceutical quality control. The application notes and protocols provided herein offer a robust framework for researchers, scientists, and drug development professionals to establish and validate analytical methods for the reliable detection and quantification of these impurities. Adherence to these methodologies, in conjunction with a thorough understanding of the regulatory landscape, is essential for ensuring the safety and efficacy of pharmaceutical products.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. efpia.eu [efpia.eu]
• 4. mdpi.com [mdpi.com]
• 5. waters.com [waters.com]
• 6. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. repository.biotech.uniri.hr [repository.biotech.uniri.hr]
• 10. edqm.eu [edqm.eu]
• 11. waters.com [waters.com]

Application Notes and Protocols for the Analytical Method Development of N-Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for these impurities in drug substances and products.[3][4] Consequently, the development of sensitive, selective, and robust analytical methods for the detection and quantification of N-nitrosamines at trace levels is of paramount importance for the pharmaceutical industry.[5][6]

This document provides detailed application notes and protocols for the analytical method development of N-nitrosamine impurities. It is intended to guide researchers, scientists, and drug development professionals in establishing reliable methods to ensure the safety and quality of pharmaceutical products. The methodologies covered include state-of-the-art techniques such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), which are widely accepted by regulatory bodies for this purpose.[7][8]

Risk Assessment for N-Nitrosamine Impurities

A thorough risk assessment is the first step in controlling N-nitrosamine impurities.[9] This involves identifying potential sources of nitrosamine (B1359907) formation, which can include the synthesis route of the active pharmaceutical ingredient (API), the presence of secondary or tertiary amines and nitrosating agents, and even storage conditions.[2][5] The diagram below illustrates a logical workflow for conducting a risk assessment.

A logical workflow for N-nitrosamine risk assessment.

General Experimental Workflow for Analytical Method Development

The development of a robust analytical method for N-nitrosamine impurities follows a systematic workflow. This process begins with sample preparation, a critical step to extract the analytes from the complex drug matrix, followed by chromatographic separation and detection.[6] Method validation is then performed to ensure the method is fit for its intended purpose.[10]

A general workflow for analytical method development.

Quantitative Data Summary

The following tables summarize the quantitative performance data for commonly used analytical methods for N-nitrosamine analysis. These values are indicative and may vary depending on the specific drug matrix and instrumentation.

Table 1: Performance of LC-MS/MS Methods for N-Nitrosamine Analysis

N-Nitrosamine	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Drug Matrix
NDMA	0.2	0.5	Valsartan, Losartan, Irbesartan[11]
NDEA	0.2	0.5	Valsartan, Losartan, Irbesartan[11]
NMBA	0.2	0.4	Valsartan, Losartan, Irbesartan[11]
NEIPA	0.2	0.4	Valsartan, Losartan, Irbesartan[11]
NDMA, NDEA, NEIPA, NDIPA, NDPA, NMPA, NDBA, NMBA	0.3 - 1	Not Specified	Metformin[5]
NDMA	0.005 ppm	Not Specified	Various Drug Products[12]

Table 2: Performance of GC-MS Methods for N-Nitrosamine Analysis

N-Nitrosamine	Limit of Detection (LOD) (ppb)	Limit of Quantitation (LOQ) (ppb)	Drug Substance
NDMA	< 3	Not Specified	Generic[13]
NDEA	< 3	Not Specified	Generic[13]
NDIPA	< 3	Not Specified	Generic[13]
NEIPA	< 3	Not Specified	Generic[13]
NDBA	< 3	Not Specified	Generic[13]
NDMA & NDEA	Not Specified	2.5	Sartans[5]
NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	0.1	0.25	Metformin[5]

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of N-Nitrosamines in Sartan Drug Substances

This protocol is based on methods described in the scientific literature for the analysis of N-nitrosamines in sartan drugs.[14][15]

1. Sample Preparation

• Weigh 80 mg of the drug substance into a 2 mL centrifuge tube.

• Add 1188 µL of diluent (1% formic acid in water) and 12 µL of the Internal Standard (ISTD) solution (e.g., d6-NDMA, d10-NDEA).[14]

• Vortex the mixture for 20 minutes (for Losartan potassium, vortex for no more than 5 minutes).[14]

• Centrifuge at approximately 10,000 rpm for 10 minutes.[14]

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an autosampler vial.[14]

• Protect samples from light by using amber vials.[16]

2. Chromatographic Conditions

• HPLC System: Agilent Infinity II or equivalent[11]

• Column: A suitable reversed-phase column (e.g., C18)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by re-equilibration.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6460)[11]

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode[11]

• MRM Transitions: Monitor specific parent-to-daughter ion transitions for each N-nitrosamine and its corresponding internal standard. These transitions should be optimized for the specific instrument being used.

Protocol 2: GC-MS/MS Method for the Quantification of N-Nitrosamines in Drug Substances

This protocol provides a general procedure for the analysis of volatile N-nitrosamines using GC-MS/MS.[13][17]

1. Sample Preparation

• Weigh approximately 250 mg of the active pharmaceutical ingredient (API) or an equivalent amount of ground tablets into a 15 mL centrifuge tube.[17]

• Add 10 mL of 0.1 N NaOH solution, vortex briefly, and shake for at least 5 minutes.[17]

• Add 2.0 mL of dichloromethane (B109758) (DCM) and the internal standard solution.[17]

• Vortex briefly and then shake for at least 5 minutes to extract the nitrosamines into the organic layer.[17]

• Centrifuge to separate the layers.

• Carefully transfer the bottom DCM layer to an autosampler vial for analysis.

2. GC Conditions

• GC System: Agilent 8890 GC or equivalent[7]

• Column: A low-bleed capillary column suitable for amine analysis (e.g., a DB-624 type)

• Inlet: Splitless injection at 250 °C

• Oven Program: A typical program might be: hold at 70 °C for 4 minutes, then ramp at 20 °C/min to 240 °C and hold for 3.5 minutes.[7]

• Carrier Gas: Helium at a constant flow.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MS Source Temperature: 230 °C[7]

• MS Quad Temperature: 150 °C[7]

Conclusion

The analytical methods outlined in this document provide a robust framework for the detection and quantification of N-nitrosamine impurities in pharmaceutical products. The choice between LC-MS/MS and GC-MS will depend on the specific nitrosamines of interest, their volatility, and the nature of the drug matrix.[13][16] It is imperative that any method is fully validated according to ICH Q2(R1) guidelines to ensure its accuracy, precision, and reliability for its intended use in a regulated environment.[18][19] Continuous monitoring and adaptation of these methods are necessary to address emerging challenges and evolving regulatory expectations in the control of N-nitrosamine impurities.[4][20]

References

• 1. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. researchgate.net [researchgate.net]
• 3. fda.gov [fda.gov]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. agilent.com [agilent.com]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. restek.com [restek.com]
• 14. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 15. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. edqm.eu [edqm.eu]
• 18. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. propharmagroup.com [propharmagroup.com]
• 20. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for Nitrosamine Analysis in Tobacco

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the sample preparation of tobacco and tobacco products for the analysis of tobacco-specific nitrosamines (TSNAs). The methodologies outlined are essential for researchers, scientists, and professionals in drug development involved in the quality control and safety assessment of tobacco and nicotine-containing products. The primary TSNAs of interest include N'-nitrosonornicotine (NNN), N'-nitrosoanatabine (NAT), N'-nitrosoanabasine (NAB), and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (B1679377) (NNK).

Introduction

Tobacco-specific nitrosamines are a group of carcinogenic compounds found in tobacco products, formed from nicotine (B1678760) and related alkaloids during tobacco processing.[1][2] Accurate and sensitive analytical methods are crucial for monitoring and reducing the levels of these harmful compounds.[2] The complex matrix of tobacco necessitates robust sample preparation techniques to isolate TSNAs and minimize interference from other components like nicotine.[3] This document details established methods including Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and modifications of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by analysis using Gas Chromatography-Thermal Energy Analysis (GC-TEA) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Quantitative Performance of Analytical Methods

The following tables summarize the quantitative performance characteristics of various sample preparation and analysis methods for TSNAs in tobacco products.

Table 1: Performance of LC-MS/MS Methods for TSNA Analysis

Analyte	Matrix	LOQ (ng/mL)	LOD (ng/mL)	Recovery (%)	Citation
NNN	Commercial Tobacco Products	0.1	0.03	91.8 - 97.8	[4]
NNK	Commercial Tobacco Products	0.1	0.03	86.5 - 99.2	[4]
NNN	Mainstream Cigarette Smoke	0.006 (pg/cig)	-	92.8 - 107.3	[5]
NNK	Mainstream Cigarette Smoke	0.001 (pg/cig)	-	92.8 - 107.3	[5]
NAT	Mainstream Cigarette Smoke	0.003 (pg/cig)	-	92.8 - 107.3	[5]
NAB	Mainstream Cigarette Smoke	0.0006 (pg/cig)	-	92.8 - 107.3	[5]
NNN	Smokeless Tobacco	3 - 8 (ng/g)	1 - 5 (ng/g)	-	[6]
NNK	Smokeless Tobacco	3 - 8 (ng/g)	1 - 5 (ng/g)	-	[6]
NAT	Smokeless Tobacco	3 - 8 (ng/g)	1 - 5 (ng/g)	-	[6]
NAB	Smokeless Tobacco	3 - 8 (ng/g)	1 - 5 (ng/g)	-	[6]
NNN	E-cigarette Liquid/Aerosol	-	4.40	83.1 ± 4.65	[7]
NNK	E-cigarette Liquid/Aerosol	-	4.47	88.0 ± 5.16	[7]
NAT	E-cigarette Liquid/Aerosol	-	3.71	81.5 ± 3.63	[7]
NAB	E-cigarette Liquid/Aerosol	-	3.28	88.8 ± 4.45	[7]

Table 2: Performance of GC-TEA and Other Methods for TSNA Analysis

Analyte	Matrix	LOQ (ng/g)	LOD (ng/g)	Recovery (%)	Citation
Volatile N-nitrosoamines	Smokeless Tobacco	-	0.2 - 0.4 (µg/g)	83 - 110	[8]
NNN, NNK, NNAL	Spodoptera litura & faeces	0.005 (mg/kg)	0.001 (mg/kg)	95 - 98	[9][10]
Various Nitrosamines	Cooked Ham	-	0.15 - 1.4	-	[11]
Various Nitrosamines	Mainstream Cigarette Smoke	-	0.018 - 0.057 (ng/cigarette)	89.3 - 109.4	[12]

Experimental Protocols

Protocol 1: Sample Preparation of Tobacco using Liquid-Liquid Extraction and Solid-Phase Extraction for GC-TEA Analysis

This protocol is adapted from established methods for the extraction and cleanup of TSNAs from whole tobacco for analysis by GC-TEA.[13][14]

1. Materials and Reagents:

• Dichloromethane (B109758) (DCM)

• Acetone

• Citrate-Phosphate Buffer (pH 4.3-4.5) containing L-Ascorbic Acid[14]

• Basic Alumina for column chromatography[15]

• Internal Standard (ISTD) Solution (e.g., N-nitrosoguvacoline (NG))[13]

• Homogenized tobacco sample

2. Extraction:

• Weigh approximately 1.0 g of the homogenized tobacco sample into an extraction vessel.

• Add a known amount of the internal standard solution.

• Add 30 mL of 100 mM ammonium (B1175870) acetate (B1210297) solution.[6]

• Shake the vessel for 40-60 minutes at room temperature.[6][16]

• Centrifuge the sample at 4000 rpm for 10 minutes.[16]

• Filter the supernatant through a 0.45 µm syringe filter.[16][17]

3. Solid-Phase Extraction (SPE) Cleanup:

• Condition a silica (B1680970) SPE cartridge.[18]

• Load the filtered extract onto the SPE cartridge.

• Wash the cartridge with toluene (B28343) and a chloroform-methylene chloride solvent to remove interferences.[18]

• Elute the TSNAs with chloroform.[18]

4. Concentration:

• Concentrate the eluate using a Turbo evaporator at 38°C under a stream of nitrogen.[13][14]

• Reconstitute the residue in a known volume of dichloromethane for GC-TEA analysis.[13]

Figure 1. Workflow for LLE and SPE Sample Preparation for GC-TEA Analysis.

Protocol 2: Sample Preparation of Tobacco using a Simplified Extraction for LC-MS/MS Analysis

This protocol is a simplified method suitable for the sensitive and selective analysis of TSNAs by LC-MS/MS, adapted from CORESTA Recommended Method 72 and other similar procedures.[16][19]

1. Materials and Reagents:

• Ammonium Acetate (100 mM) solution

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Isotopically labeled internal standards (e.g., NNN-d4, NNK-d4)[6]

• Homogenized tobacco sample

2. Extraction:

• Weigh approximately 0.25 g to 1.0 g of the homogenized tobacco sample into an extraction vessel.[6][17]

• Add a known amount of the isotopically labeled internal standard solution.[6][17]

• Add 10-30 mL of 100 mM ammonium acetate solution.[6][17]

• Shake the vessel for 40-60 minutes.[6][17]

• Filter the extract through a 0.45 µm syringe filter directly into an autosampler vial.[16][17]

3. LC-MS/MS Analysis:

• Inject the filtered extract directly into the LC-MS/MS system.

• Use a C18 reverse-phase column for chromatographic separation.[6]

• Employ a mobile phase gradient of water and methanol, both containing a modifier such as ammonium acetate or formic acid.[6][16]

• Detect and quantify the TSNAs using multiple reaction monitoring (MRM) mode.

Figure 2. Workflow for Simplified Sample Preparation for LC-MS/MS Analysis.

Protocol 3: QuEChERS-based Sample Preparation for LC-MS/MS Analysis

The QuEChERS methodology, originally developed for pesticide residue analysis, can be adapted for the extraction of TSNAs from tobacco.

1. Materials and Reagents:

• Acetonitrile (B52724)

• Water

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (dSPE) sorbents (e.g., primary secondary amine (PSA), C18)

• Homogenized tobacco sample

2. Extraction:

• Weigh a homogenized tobacco sample into a centrifuge tube.

• Add water and let the sample hydrate.

• Add acetonitrile and the QuEChERS extraction salt packet.

• Shake vigorously for 1 minute.

• Centrifuge to separate the layers.

3. Dispersive SPE (dSPE) Cleanup:

• Take an aliquot of the acetonitrile supernatant.

• Add it to a dSPE tube containing PSA and other sorbents to remove interferences.

• Vortex and then centrifuge.

4. Analysis:

• The resulting supernatant can be directly injected for LC-MS/MS analysis or after solvent exchange.

Figure 3. Workflow for QuEChERS-based Sample Preparation.

Conclusion

The selection of an appropriate sample preparation method for nitrosamine (B1359907) analysis in tobacco depends on the specific tobacco product, the target analytes, the available instrumentation, and the desired sensitivity and throughput. For routine analysis with high sensitivity, simplified extraction followed by LC-MS/MS is often preferred due to its speed and accuracy.[2] More extensive cleanup procedures involving SPE are valuable for complex matrices or when using less selective detectors like GC-TEA. The provided protocols and data serve as a comprehensive guide for establishing robust and reliable analytical workflows for the determination of tobacco-specific nitrosamines.

References

• 1. htslabs.com [htslabs.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. Fully automated analysis of four tobacco-specific N-nitrosamines in mainstream cigarette smoke using two-dimensional online solid phase extraction combined with liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Smokeless tobacco analysis: Simultaneous extraction and purification of alkaloids, volatile N-nitrosamines, and polycyclic hydrocarbons for GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. LC-MS/MS analysis of carcinogenic tobacco-specific nitrosamines in Spodoptera litura using the QuEChERS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Magnetic solid-phase extraction of tobacco-specific N-nitrosamines using magnetic graphene composite as sorbent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of tobacco specific nitrosamines in whole tobacco by GC-TEA: T-309A - Canada.ca [canada.ca]
• 14. Determination of Nitrosamines in Whole Tobacco [healthycanadians.gc.ca]
• 15. Determination of Nitrosamines in Sidestream Tobacco Smoke [healthycanadians.gc.ca]
• 16. benchchem.com [benchchem.com]
• 17. fda.gov [fda.gov]
• 18. The application of solid phase extraction to the analysis of tobacco-specific nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. laborindo.com [laborindo.com]

Solid-Phase Extraction Protocol for N-Nitrosamine Analysis in Pharmaceutical Drug Products

[Application Note and Protocol]

For Researchers, Scientists, and Drug Development Professionals.

Introduction

N-nitrosamines are a class of chemical compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1] Regulatory agencies worldwide have established strict limits for the presence of these impurities in drug products.[2] Consequently, highly sensitive and robust analytical methods are required for their accurate quantification at trace levels.[2][3] Solid-phase extraction (SPE) is a widely employed sample preparation technique that effectively concentrates N-nitrosamines from complex sample matrices, thereby enhancing the sensitivity and selectivity of subsequent analytical measurements.[4][5] This document provides a detailed protocol for the solid-phase extraction of N-nitrosamines from a solid dosage pharmaceutical formulation, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Solid-Phase Extraction for N-Nitrosamines

Solid-phase extraction is a chromatographic technique used to isolate and concentrate analytes from a liquid sample. The process involves passing the sample through a solid adsorbent (the stationary phase), which retains the analytes of interest. Interfering substances are washed away, and the purified analytes are then eluted with a suitable solvent. The choice of SPE sorbent and solvents is critical for achieving optimal recovery of the target N-nitrosamines. For N-nitrosamines, a variety of sorbents can be used depending on the specific characteristics of the analytes and the sample matrix, including strong cation-exchange functionalized polymeric sorbents and hydrophilic-lipophilic balance (HLB) cartridges.[4][6]

Experimental Protocol

This protocol is a general guideline and may require optimization for different drug products and specific N-nitrosamine impurities.

Materials and Reagents

• SPE Cartridges: Strong cation-exchange functionalized polymeric sorbent, 3 cc, 60 mg (or equivalent)

• Solvents:

  • Methanol (B129727) (LC-MS grade)

  • Dichloromethane (DCM) (HPLC grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

• N-Nitrosamine Standards: Certified reference standards for NDMA, NDEA, NEIPA, NDIPA, NMBA, and NDBA.

• Internal Standard (IS): Isotope-labeled N-nitrosamine (e.g., NDMA-d6).

• Sample: Pharmaceutical drug product (e.g., Metformin tablets).

Sample Preparation

• Weigh and grind a representative number of tablets to obtain a fine, homogeneous powder.

• Accurately weigh a portion of the powdered sample equivalent to a single dose of the drug product into a centrifuge tube.

• Add a known volume of a suitable extraction solvent (e.g., 10 mL of 0.1% formic acid in water).

• Spike the sample with an appropriate amount of the internal standard solution.

• Vortex the sample for 5 minutes to ensure thorough mixing.

• Sonicate the sample for 15 minutes to facilitate the dissolution of the drug and the extraction of N-nitrosamines.

• Centrifuge the sample at 4500 rpm for 10 minutes to pellet the excipients.

• Carefully collect the supernatant for SPE.

Solid-Phase Extraction Procedure

• Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water. Ensure the sorbent bed does not run dry.

• Equilibration: Equilibrate the cartridge with 3 mL of the extraction solvent (0.1% formic acid in water).

• Sample Loading: Load the prepared sample supernatant (from step 2.8) onto the SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 3 mL of water to remove any polar interferences. Follow this with a wash using 3 mL of a 5% methanol in water solution to remove less polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes to remove any residual water.

• Elution: Elute the retained N-nitrosamines from the cartridge by passing 2 x 1.5 mL of a dichloromethane:methanol (95:5 v/v) solution.[7] Collect the eluate in a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried residue in a known volume (e.g., 500 µL) of the mobile phase used for the LC-MS/MS analysis. Vortex briefly to ensure complete dissolution. The sample is now ready for injection.

Analytical Determination

The extracted and concentrated N-nitrosamines are typically analyzed using highly sensitive techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[3][8] LC coupled with tandem mass spectrometry (LC-MS/MS) is often preferred for its high selectivity and sensitivity.[5][8]

Data Presentation

The following tables summarize typical performance data for the analysis of N-nitrosamines using SPE followed by LC-MS/MS. The values presented are illustrative and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Table 1: Method Performance for N-Nitrosamine Analysis

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)
NDMA	0.22 - 0.80	0.33 - 1.20	84 - 97
NDEA	0.25	0.50	85 - 115
NEIPA	0.30	0.60	85 - 115
NDIPA	0.35	0.70	85 - 115
NMBA	0.40	0.80	85 - 115
NDBA	0.45	0.90	85 - 115
(Data synthesized from multiple sources for illustrative purposes)[1][8]

Table 2: Example of N-Nitrosamine Content in a Pharmaceutical Product

N-Nitrosamine	Concentration (ppm)
NDMA	< LOQ
NDEA	0.015
NEIPA	< LOQ
NDIPA	< LOQ
NMBA	Not Detected
NDBA	Not Detected
(Fictional data for illustrative purposes)

Experimental Workflow Diagram

Caption: Workflow for N-nitrosamine analysis using SPE.

Conclusion

This application note provides a comprehensive solid-phase extraction protocol for the determination of N-nitrosamines in pharmaceutical products. The described method, coupled with a sensitive analytical technique like LC-MS/MS, is crucial for ensuring that drug products meet the stringent regulatory requirements for these potentially carcinogenic impurities. Proper method validation is essential to demonstrate the suitability of this protocol for its intended purpose in a specific laboratory and for a particular drug product matrix.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. filab.fr [filab.fr]
• 6. CN102580351A - Series solid-phase extraction (SPE) method for nitrosamine compounds in drinking water - Google Patents [patents.google.com]
• 7. Distribution of Seven N-Nitrosamines in Food - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Quantification of N-Nitrosocytisine and N-Nitrosocytisine-d4 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosocytisine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing cytisine (B100878), a smoking cessation aid.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies require strict control and monitoring of these impurities in drug substances and products.[3][4] This document provides a detailed application note and protocol for the quantitative analysis of N-Nitrosocytisine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with its deuterated internal standard, N-Nitrosocytisine-d4.

The method described herein is based on established analytical principles for nitrosamine analysis and provides a robust framework for sensitive and selective quantification. While specific validated MRM transitions for N-Nitrosocytisine are not widely published, the proposed transitions are derived from the known fragmentation patterns of cyclic nitrosamines and the mass spectra of related compounds.[5][6][7][8]

Analyte and Internal Standard Information

Compound	Chemical Formula	Molecular Weight ( g/mol )	Parent Ion [M+H]+ (m/z)
N-Nitrosocytisine	C₁₁H₁₃N₃O₂	219.24	220.2
N-Nitrosocytisine-d4	C₁₁H₉D₄N₃O₂	223.26	224.2

Proposed MRM Transitions and Mass Spectrometric Parameters

The following Multiple Reaction Monitoring (MRM) transitions are proposed for the quantification and confirmation of N-Nitrosocytisine and its internal standard. These are based on the common neutral loss of the nitroso group (-NO, 30 Da) and other potential fragmentations.[5][7][8] Optimization of collision energy (CE) and cone voltage (CV) is crucial for achieving maximum sensitivity and should be performed on the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed CE (eV)	Proposed CV (V)	Role
N-Nitrosocytisine	220.2	190.2	15-25	20-30	Quantifier
N-Nitrosocytisine	220.2	146.1	25-35	20-30	Qualifier
N-Nitrosocytisine-d4	224.2	194.2	15-25	20-30	Quantifier (IS)
N-Nitrosocytisine-d4	224.2	150.1	25-35	20-30	Qualifier (IS)

Note: The proposed Collision Energy (CE) and Cone Voltage (CV) values are starting points and require optimization on the user's specific LC-MS/MS system.

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines the steps for the analysis of N-Nitrosocytisine in a drug substance or product.

1. Materials and Reagents

• N-Nitrosocytisine reference standard

• N-Nitrosocytisine-d4 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Nitrosocytisine and N-Nitrosocytisine-d4 in methanol to prepare individual stock solutions.

• Intermediate Stock Solution (10 µg/mL): Dilute the primary stock solutions with a 50:50 mixture of methanol and water.

• Working Standard Solutions: Prepare a series of calibration standards by spiking the appropriate amounts of the N-Nitrosocytisine intermediate stock solution into a blank matrix (e.g., a placebo formulation or the drug substance known to be free of the nitrosamine). The concentration range should bracket the expected level of the impurity.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the N-Nitrosocytisine-d4 intermediate stock solution with the 50:50 methanol/water mixture.

3. Sample Preparation

• Accurately weigh a suitable amount of the drug substance or crushed tablets.

• Add a defined volume of extraction solvent (e.g., methanol or a mixture of methanol and water).

• Spike with a known amount of the N-Nitrosocytisine-d4 internal standard spiking solution.

• Vortex or sonicate the sample to ensure complete dissolution/extraction of the analyte.

• Centrifuge the sample to pellet any undissolved excipients.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Recommended Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol/Acetonitrile (50:50)
Gradient	Start with 5% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0-4.0 kV
Desolvation Temperature	400-500 °C
Desolvation Gas Flow	800-1000 L/hr
Cone Gas Flow	50-150 L/hr
Nebulizer Gas Pressure	As per instrument recommendation

Note: The LC gradient and MS parameters should be optimized for the specific instrumentation to achieve the best separation and sensitivity.

Data Analysis and Quantification

Quantification is performed by constructing a calibration curve using the peak area ratio of the N-Nitrosocytisine quantifier MRM transition to the N-Nitrosocytisine-d4 quantifier MRM transition versus the concentration of N-Nitrosocytisine. The qualifier transitions are used for confirmation of the analyte's identity by ensuring the ion ratio is consistent between the standards and the samples.

Workflow Diagram

References

• 1. Cytisine and cytisine derivatives. More than smoking cessation aids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 4. shimadzu.com [shimadzu.com]
• 5. Mass spectrometry of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Carcinogen Quantification using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the quantification of various carcinogens using isotope dilution mass spectrometry (IDMS), a gold-standard analytical technique that offers high accuracy and precision. The inclusion of stable isotope-labeled internal standards minimizes sample preparation and matrix effect variability, ensuring reliable results.

Quantification of DNA Adducts by Isotope Dilution LC-MS/MS

DNA adducts are formed when carcinogenic compounds covalently bind to DNA, potentially leading to mutations and cancer initiation. Their accurate quantification is crucial for assessing cancer risk and understanding mechanisms of carcinogenesis.

Experimental Protocol

a) DNA Isolation and Hydrolysis:

• Isolate genomic DNA from tissues or cells using standard phenol-chloroform extraction or commercial kits.

• Quantify the extracted DNA using UV spectrophotometry at 260 nm.

• To a known amount of DNA (typically 50-100 µg), add a precise amount of the corresponding stable isotope-labeled internal standard for each DNA adduct being quantified.

• Perform enzymatic hydrolysis of the DNA to individual nucleosides. This is typically achieved by incubation with a cocktail of enzymes such as nuclease P1, phosphodiesterase I, and alkaline phosphatase at 37°C for 24-48 hours in a buffered solution (e.g., sodium acetate/zinc chloride buffer, pH 5.0, followed by Tris-HCl buffer, pH 8.5).

b) Sample Cleanup:

• After hydrolysis, remove proteins by precipitation with a solvent like cold ethanol (B145695) or by using a protein precipitation plate.

• Centrifuge the sample to pellet the precipitated proteins.

• The supernatant containing the nucleosides is then subjected to solid-phase extraction (SPE) for enrichment of the DNA adducts and removal of unmodified nucleosides. A C18 SPE cartridge is commonly used for this purpose.

• Wash the SPE cartridge with water or a low percentage of organic solvent to remove polar interferences.

• Elute the DNA adducts with a higher percentage of organic solvent (e.g., methanol (B129727) or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

c) LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reversed-phase column, such as a C18 column (e.g., 2.1 mm x 150 mm, 1.8 µm particle size), is typically used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B is employed to separate the DNA adducts. For example, 5% B to 95% B over 20 minutes.

  • Flow Rate: A flow rate of 0.2-0.4 mL/min is common.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for the highest sensitivity and selectivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for both the native DNA adduct and its stable isotope-labeled internal standard are monitored. The precursor ion is typically the protonated molecule [M+H]+, and the product ion is often the protonated purine (B94841) or pyrimidine (B1678525) base resulting from the cleavage of the glycosidic bond.

Data Presentation: DNA Adducts

Analyte	Matrix	Method	LOD (fmol on column)	LOQ (fmol on column)	Recovery (%)	Reference
O⁶-CMdG	Calf Thymus DNA	LC-ESI-MS/MS	0.1	0.3	95-105	[1][2]
8-oxo-dG	Human Urine	LC-ESI-MS/MS	0.5	1.5	92-108	[1][2]
N²-ethyl-dG	Rat Liver DNA	LC-ESI-MS/MS	0.2	0.6	90-110	[1][2]
1,N⁶-ethenoadenine	Human Leukocyte DNA	LC-ESI-MS/MS	0.05	0.15	93-107	[1][2]

LOD: Limit of Detection, LOQ: Limit of Quantitation

Workflow for DNA Adduct Quantification

Workflow for DNA Adduct Quantification by ID-LC-MS/MS.

Quantification of N-Nitrosamines in Pharmaceuticals by Isotope Dilution LC-MS/MS

N-nitrosamines are a class of genotoxic impurities that can be present in pharmaceutical products. Their quantification at trace levels is mandated by regulatory agencies to ensure patient safety.

Experimental Protocol

a) Sample Preparation:

• Accurately weigh a specific amount of the drug substance or crushed tablets.

• Add a known amount of the corresponding stable isotope-labeled internal standard for each nitrosamine (B1359907) being analyzed.

• Dissolve the sample in a suitable solvent, such as methanol or a mixture of methanol and water.

• For drug products, sonication or mechanical shaking may be required to ensure complete extraction of the nitrosamines from the matrix.

• Centrifuge the sample to pellet any insoluble excipients.

• Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis. For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary.

b) LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 or a mixed-mode column is often used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A suitable gradient is used to separate the nitrosamines from the active pharmaceutical ingredient (API) and other matrix components.

  • Flow Rate: Typically 0.3-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in positive ion mode. APCI is often preferred for smaller, more volatile nitrosamines.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each nitrosamine and its labeled internal standard are monitored.

Data Presentation: N-Nitrosamines

Analyte	Matrix	Method	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
NDMA	Drug Product	LC-APCI-MS/MS	0.01	0.03	95-105	[3]
NDEA	Drug Substance	LC-APCI-MS/MS	0.01	0.03	97-103	[3]
NMBA	Drug Product	LC-ESI-MS/MS	0.02	0.06	94-106	[3]
NDIPA	Drug Substance	LC-APCI-MS/MS	0.01	0.03	96-104	[3]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NMBA: N-Nitroso-N-methyl-4-aminobutanoic acid, NDIPA: N-Nitrosodiisopropylamine

Workflow for N-Nitrosamine Quantification

Workflow for N-Nitrosamine Quantification by ID-LC-MS/MS.

Quantification of Polycyclic Aromatic Hydrocarbons (PAHs) in Food Matrices by Isotope Dilution GC-MS/MS

Polycyclic aromatic hydrocarbons (PAHs) are a group of carcinogens formed during the incomplete combustion of organic materials. They can contaminate food during processing and cooking.

Experimental Protocol

a) Sample Preparation:

• Homogenize the food sample.

• Weigh a representative portion of the homogenized sample.

• Add a mixture of stable isotope-labeled PAH internal standards.

• Perform extraction using a suitable solvent system, such as hexane/acetone or cyclohexane. Saponification with methanolic potassium hydroxide (B78521) may be necessary for fatty food matrices to hydrolyze lipids.

• A liquid-liquid extraction is then performed to partition the PAHs into an organic solvent.

• The extract is cleaned up using solid-phase extraction (SPE) with silica (B1680970) or florisil (B1214189) cartridges to remove interfering matrix components.

• The eluate is concentrated under a stream of nitrogen and reconstituted in a suitable solvent for GC-MS/MS analysis.

b) GC-MS/MS Analysis:

• Gas Chromatography (GC):

  • Column: A capillary column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is commonly used.

  • Injection: Splitless injection is typically employed for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the PAHs. For example, starting at 60°C, ramping to 300°C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry (MS/MS):

  • Ionization: Electron ionization (EI) at 70 eV.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each PAH and its corresponding labeled internal standard.

Data Presentation: Polycyclic Aromatic Hydrocarbons

Analyte	Matrix	Method	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Reference
Benzo[a]pyrene	Smoked Fish	GC-EI-MS/MS	0.1	0.3	90-110	[4][5]
Chrysene	Grilled Meat	GC-EI-MS/MS	0.2	0.6	85-115	[4][5]
Benzo[a]anthracene	Vegetable Oil	GC-EI-MS/MS	0.1	0.3	92-108	[4][5]
Dibenzo[a,h]anthracene	Coffee	GC-EI-MS/MS	0.05	0.15	88-112	[4][5]

Workflow for PAH Quantification

Workflow for PAH Quantification by ID-GC-MS/MS.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Multi-DNA Adduct and Abasic Site Quantitation in vivo by Nano-Liquid Chromatography/High-Resolution Orbitrap Tandem Mass Spectrometry: Methodology for Biomonitoring Colorectal DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. gcms.cz [gcms.cz]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application of N-Nitrosocytisine-d4 in Environmental Sample Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosamines are a class of potent carcinogens that can be found in various environmental matrices, including drinking water, wastewater, and soil, often as disinfection byproducts or industrial contaminants.[1][2] Accurate and sensitive quantification of these compounds at trace levels is crucial for assessing environmental quality and human exposure risks. N-Nitrosocytisine, a derivative of the natural alkaloid cytisine, is a compound of interest due to its potential toxicological relevance.

This document provides detailed application notes and a generalized protocol for the analysis of N-Nitrosocytisine in environmental samples using N-Nitrosocytisine-d4 as an internal standard. The use of a stable isotope-labeled internal standard, such as N-Nitrosocytisine-d4, is a cornerstone of robust analytical methodology, particularly in chromatography coupled with mass spectrometry.[3] This approach, known as isotope dilution mass spectrometry (IDMS), allows for the correction of analytical variability that may occur during sample preparation and instrumental analysis, leading to highly accurate and precise quantification.[1][3] While specific performance data for N-Nitrosocytisine-d4 is not widely published, the principles and methodologies described herein are based on well-established practices for the analysis of other N-nitrosamines.[1][4][5]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core of this analytical approach is the principle of isotope dilution mass spectrometry (IDMS). In this technique, a known amount of the isotopically labeled N-Nitrosocytisine-d4 is added to the environmental sample at the beginning of the analytical process.[3] Since N-Nitrosocytisine-d4 is chemically and physically almost identical to the non-labeled N-Nitrosocytisine (analyte), it behaves similarly throughout extraction, cleanup, and chromatographic separation.[3][6] Any loss of the analyte during sample processing will be mirrored by a proportional loss of the internal standard.[3]

The mass spectrometer can differentiate between the analyte and the internal standard due to the mass difference imparted by the deuterium (B1214612) atoms.[6] By measuring the ratio of the signal response of the analyte to that of the internal standard, accurate quantification can be achieved, as this ratio remains constant regardless of variations in sample recovery or instrument response.[7]

Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

The following is a generalized protocol for the analysis of N-Nitrosocytisine in water samples. This protocol can be adapted for other environmental matrices with appropriate modifications to the sample preparation steps.

Materials and Reagents

• N-Nitrosocytisine analytical standard

• N-Nitrosocytisine-d4 internal standard

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Dichloromethane (B109758) (GC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Anhydrous sodium sulfate

• High-purity water (e.g., Milli-Q)

• Solid-phase extraction (SPE) cartridges (e.g., activated carbon or other suitable sorbent)[2][8]

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection and Preservation: Collect water samples in amber glass bottles and store them at 4°C. If residual chlorine is present, it should be quenched.

• Internal Standard Spiking: To a known volume of the water sample (e.g., 500 mL), add a precise amount of N-Nitrosocytisine-d4 solution to achieve a concentration relevant to the expected analyte levels and within the calibrated range of the instrument.

• SPE Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's instructions. This typically involves rinsing with dichloromethane, followed by methanol and then high-purity water.[2]

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a controlled flow rate (e.g., 5-10 mL/min).[2]

• Cartridge Washing: Wash the cartridge with a small volume of high-purity water to remove interfering substances.

• Cartridge Drying: Dry the SPE cartridge thoroughly under a stream of nitrogen or by applying a vacuum.[2]

• Elution: Elute the retained analytes (N-Nitrosocytisine and N-Nitrosocytisine-d4) from the cartridge with a suitable organic solvent, such as dichloromethane or a mixture of solvents.[2]

• Concentration: Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen. The final extract is then ready for instrumental analysis.[2]

Instrumental Analysis: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the analysis of N-nitrosamines.[9]

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[10]

• Column: A suitable reversed-phase column (e.g., C18).[10]

• Mobile Phase: A gradient of mobile phases, such as 0.1% formic acid in water and 0.1% formic acid in methanol or acetonitrile.[10]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[10]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used to enhance selectivity and sensitivity. Specific precursor-to-product ion transitions for both N-Nitrosocytisine and N-Nitrosocytisine-d4 must be optimized.[10]

Quantification

A calibration curve is generated by analyzing a series of calibration standards containing known concentrations of N-Nitrosocytisine and a constant concentration of N-Nitrosocytisine-d4. The peak area ratio of the analyte to the internal standard is plotted against the analyte concentration. The concentration of N-Nitrosocytisine in the environmental samples is then determined from this calibration curve.[6]

Experimental Workflow for N-Nitrosocytisine Analysis.

Quantitative Data

While specific quantitative data for the analysis of N-Nitrosocytisine-d4 in environmental samples is limited in the public domain, the following table summarizes typical performance data for the analysis of other N-nitrosamines in water using isotope dilution methods with GC-MS/MS or LC-MS/MS. This data provides a benchmark for the expected performance of a method for N-Nitrosocytisine.

Parameter	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)	Other N-Nitrosamines	Reference
Method Detection Limit (MDL)	0.4 - 4 ng/L	0.4 - 4 ng/L	0.4 - 4 ng/L	[1]
Limit of Quantification (LOQ)	0.6 - 3.9 ng/L	0.6 - 3.9 ng/L	0.6 - 3.9 ng/L	[4][5]
Recovery (%)	67 - 89% (spiked matrices)	67 - 89% (spiked matrices)	67 - 89% (spiked matrices)	[11]
Precision (%RSD)	1.9 - 5.3%	1.9 - 5.3%	1.9 - 5.3%	[11]
Linearity (r²)	> 0.99	> 0.99	> 0.99	[11]

Note: The presented data is compiled from studies on various N-nitrosamines and may not be directly representative of N-Nitrosocytisine but serves as a general guideline for method validation.

Conclusion

The use of N-Nitrosocytisine-d4 as an internal standard in conjunction with isotope dilution mass spectrometry provides a robust and reliable method for the quantification of N-Nitrosocytisine in environmental samples. The detailed protocol and performance expectations outlined in these application notes offer a solid foundation for researchers and scientists to develop and validate their own analytical methods for this compound of interest. The high accuracy and precision afforded by this approach are essential for meaningful environmental monitoring and risk assessment.

References

• 1. Analysis of N-nitrosamines in water by isotope dilution gas chromatography-electron ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of 7 Nitrosamines in Drinking Water [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of N-Nitrosamines by Gas Chromatography Coupled to Quadrupole–Time-of-Flight Mass Spectrometry in Water Samples [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Combined Determination of 1,4-Dioxane and Nitrosamine Contaminants in Drinking Water [restek.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. lcms.cz [lcms.cz]

Application Note &amp; Protocol: Quantitative Analysis of Tobacco-Specific Nitrosamines (TSNAs) using Isotope Dilution with N-Nitrosocytisine-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tobacco-specific nitrosamines (TSNAs) are a group of potent carcinogens found in tobacco products and tobacco smoke.[1][2] The accurate quantification of TSNAs is crucial for assessing the toxicological risk of tobacco products, for regulatory reporting, and for research into harm reduction strategies. The four most commonly studied TSNAs are N'-nitrosonornicotine (NNN), 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (B1679377) (NNK), N'-nitrosoanatabine (NAT), and N'-nitrosoanabasine (NAB).[1][2]

This document provides a detailed protocol for the quantitative analysis of TSNAs in various tobacco matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an isotope dilution method. While this note is titled with N-Nitrosocytisine-d4, the established and widely validated methods predominantly utilize a suite of deuterated internal standards that are structurally identical to the target analytes, such as N'-Nitrosonornicotine-d4 (NNN-d4), NNK-d4, NAT-d4, and NAB-d4.[1][3][4] The use of a unique, stable isotope-labeled internal standard for each analyte is critical to correct for matrix effects and variations during sample preparation and analysis, thereby ensuring the highest accuracy and precision.[1][3] This approach is more robust than using only one or two internal standards for all analytes, which can lead to inaccuracies.[1][3]

Quantitative Data Summary

The performance of LC-MS/MS methods for the quantification of TSNAs using deuterated internal standards is summarized below. These parameters demonstrate a reliable and robust method suitable for trace-level analysis in complex matrices.

Table 1: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Linearity (r²)
NNN	0.027 - 0.049	~0.1	≥ 0.99
NNK	0.027 - 0.049	~0.1	≥ 0.99
NAT	0.027 - 0.049	~0.1	≥ 0.99
NAB	0.027 - 0.049	~0.1	≥ 0.99

Data compiled from multiple sources and may vary based on instrumentation and matrix.[3][5]

Table 2: Analyte Recovery in Spiked Tobacco Samples

Tobacco Matrix	Analyte	Spiking Level (ng/g)	Average Recovery (%)
Cigarette Tobacco	NNN	300	95 - 105
NNK	300	97 - 108
NAT	300	96 - 106
NAB	300	94 - 104
Smokeless Tobacco	NNN	3000	92 - 110
NNK	3000	93 - 112
NAT	3000	91 - 109
NAB	3000	90 - 108

Recovery is calculated by comparing the result of the spiked sample to a non-spiked sample and the expected value.[1]

Experimental Protocols

Preparation of Standards and Reagents

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of each TSNA (NNN, NNK, NAT, NAB) and each deuterated internal standard (NNN-d4, NNK-d4, NAT-d4, NAB-d4) in acetonitrile (B52724).[6]

• Mixed TSNA Standard Solution (e.g., 10 µg/mL): Prepare a mixed standard solution by diluting the primary stock solutions with methanol (B129727) or acetonitrile.[1]

• Mixed Internal Standard (IS) Spiking Solution (e.g., 10 µg/mL): Prepare a mixed solution of the deuterated internal standards in methanol or acetonitrile.[1]

• Calibration Standards: Prepare a series of calibration standards by diluting the mixed TSNA standard solution with reagent water or a suitable buffer (e.g., 100 mM ammonium (B1175870) acetate) to achieve a concentration range of approximately 0.01 to 100 ng/mL.[1] Each calibration standard should be fortified with the mixed IS solution to a constant concentration (e.g., 20 ng/mL).[1]

• Extraction Solution: 100 mM ammonium acetate (B1210297) in reagent water.[1][6]

Sample Preparation

• Weigh approximately 0.5 - 1.0 g of the homogenized tobacco sample into a 50 mL centrifuge tube.[1][7]

• Spike the sample with a known volume (e.g., 60 µL) of the mixed internal standard solution.[1]

• Add 30 mL of the extraction solution (100 mM ammonium acetate) to the tube.[1]

• Tightly cap the tube and agitate on a mechanical shaker for 30-60 minutes at room temperature.[1][7]

• Centrifuge the sample at approximately 4000 rpm for 10 minutes to pellet the solid material.[7]

• Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[1][7] For samples with high TSNA concentrations, further dilution with the extraction solution may be necessary.[1]

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for the separation of TSNAs.[1]

• Mobile Phase: A gradient elution using a mixture of aqueous ammonium acetate and methanol or acetonitrile is typically employed.

• Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer operating in positive ion electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the detection and quantification of each analyte and its corresponding internal standard.[8] Two ion transitions are often monitored for each compound for confirmation and quantification, which enhances the method's selectivity and accuracy.[1][3]

Table 3: Example MRM Transitions (Precursor Ion > Product Ion)

Analyte	Quantifier Transition (m/z)	Qualifier Transition (m/z)
NNN	178.2 > 148.3	Varies
NNN-d4	182.2 > 152.2	Varies
NNK	208.2 > 122.1	Varies
NNK-d4	212.3 > 126.2	Varies
NAT	Varies	Varies
NAT-d4	Varies	Varies
NAB	Varies	Varies
NAB-d4	Varies	Varies

Specific MRM transitions should be optimized for the instrument in use.[8]

Data Analysis

• Integrate the peak areas for each TSNA and its corresponding deuterated internal standard in the chromatograms.

• Calculate the response ratio (analyte peak area / internal standard peak area) for each standard and sample.

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of each TSNA in the samples by interpolating their response ratios from the calibration curve.

• Calculate the final concentration in the original tobacco sample (in ng/g) using the following formula:[6]

  Concentration (ng/g) = (C × V) / W

  Where:

  • C = Concentration from the calibration curve (ng/mL)

  • V = Final volume of the extract (mL)

  • W = Weight of the tobacco sample (g)

Visualizations

Caption: Experimental workflow for TSNA quantification.

Caption: Rationale for using an isotope-labeled internal standard.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. lcms.cz [lcms.cz]
• 3. Quantitative method for the analysis of tobacco-specific nitrosamines in cigarette tobacco and mainstream cigarette smoke by use of isotope dilution liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. coresta.org [coresta.org]
• 5. Frontiers | Direct analysis of tobacco specific nitrosamines in tobacco products using a molecularly imprinted polymer-packed column [frontiersin.org]
• 6. Determination of tobacco specific nitrosamines in whole tobacco by LC-MS/MS: T-309B - Canada.ca [canada.ca]
• 7. benchchem.com [benchchem.com]
• 8. UHPLC-MS/MS method for the simultaneous determination of nicotine and tobacco-specific nitrosamines NNN and NNK for use in preclinical studies - PMC [pmc.ncbi.nlm.nih.gov]

Detecting N-Nitrosamine Impurities: A Guide to Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide.[1][2] These compounds, many of which are classified as probable or possible human carcinogens, can form during the synthesis of active pharmaceutical ingredients (APIs), during the manufacturing of the final drug product, or even during storage.[2][3] Consequently, robust and sensitive analytical methods are crucial for their detection and quantification to ensure patient safety and regulatory compliance.

This document provides detailed application notes and protocols for the most common and effective analytical methodologies used to detect N-nitrosamine impurities in pharmaceutical products. These methods are based on guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), as well as established scientific literature.[3][4][5]

Key Analytical Techniques

The primary analytical techniques for N-nitrosamine analysis are based on chromatography coupled with mass spectrometry, which offer the necessary sensitivity and selectivity to detect these impurities at trace levels.[1][2] The most widely employed methods include:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a versatile technique used for a broad range of N-nitrosamines.

  • High-Resolution Mass Spectrometry (LC-HRMS): Offers high selectivity and accurate mass measurement, which is particularly useful for identifying unknown N-nitrosamines and for analysis in complex matrices.[6][7]

  • Tandem Mass Spectrometry (LC-MS/MS): Provides high sensitivity and is ideal for high-throughput quantitative analysis in quality control settings.[7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for the analysis of volatile N-nitrosamines.[1][8]

  • Headspace GC-MS: A sample introduction technique used for volatile analytes.

  • Direct Liquid Injection GC-MS: Suitable for a wider range of nitrosamines with varying volatility.[9]

Quantitative Data Summary

The following tables summarize the quantitative performance of various analytical methods for the detection of common N-nitrosamine impurities. The Limit of Detection (LOD) and Limit of Quantification (LOQ) are critical parameters for evaluating the sensitivity of these methods.

Table 1: LC-MS/MS and LC-HRMS Method Performance

N-Nitrosamine	Analytical Method	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Reference
NDMA	LC-APCI-MS/MS	Metronidazole Benzoate	0.22 - 0.80	0.33 - 1.20	[10]
NDEA	LC-APCI-MS/MS	Metronidazole Benzoate	0.22 - 0.80	0.33 - 1.20	[10]
NMBA	LC-MS/MS	Various APIs	-	0.5	[11]
NDIPA	LC-MS/MS	Various APIs	-	-
NEIPA	LC-MS/MS	Various APIs	-	-
NDBA	LC-MS/MS	Various APIs	-	-
Multiple	LC-HRMS	Various Drug Products	-	0.005 ppm	[6]

Table 2: GC-MS Method Performance

N-Nitrosamine	Analytical Method	Matrix	LOD	LOQ	Reference
NDMA	Headspace GC-MS	Sartans, Metformin	-	-	[11]
NDEA	Headspace GC-MS	Sartans, Metformin	-	-	[11]
NDIPA	Headspace GC-MS	Sartans, Metformin	-	-	[11]
NEIPA	Headspace GC-MS	Sartans, Metformin	-	-	[11]
Multiple	GC-MS/MS	Various APIs	< 3 ppb	15 ppb	[9][12]

Experimental Workflows

The following diagrams illustrate the general experimental workflows for sample preparation and analysis using LC-MS and GC-MS techniques.

Caption: General workflow for N-nitrosamine analysis by LC-MS.

Caption: General workflow for N-nitrosamine analysis by GC-MS.

Detailed Experimental Protocols

The following protocols provide a starting point for method development and validation. It is essential to validate any analytical method for its intended use in the specific drug product matrix.[7]

Protocol 1: LC-MS/MS Analysis of N-Nitrosamines in Sartan Drug Products

This protocol is based on methods described in USP General Chapter <1469>.[13]

1. Scope: This method is for the quantitative determination of six N-nitrosamine impurities (NDMA, NDEA, NEIPA, NDIPA, NMBA, and NDBA) in sartan drug products.[13]

2. Reagents and Materials:

• Reference standards for each N-nitrosamine and their corresponding isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10).

• HPLC-grade water, methanol, and acetonitrile (B52724).

• Formic acid, ammonium (B1175870) formate.

• Syringe filters (0.22 µm).

3. Standard and Sample Preparation:

• Internal Standard (IS) Solution: Prepare a stock solution of the isotopically labeled internal standards in a suitable solvent (e.g., water).

• Standard Stock Solution: Prepare a mixed stock solution of all target N-nitrosamines in a suitable solvent.

• Calibration Standards: Prepare a series of calibration standards by spiking the standard stock solution and a fixed amount of the IS solution into the diluent.

• Sample Preparation:

  • Weigh and transfer a known amount of the powdered drug product into a volumetric flask.

  • Add a specific volume of the IS solution.

  • Add diluent (e.g., a mixture of water and organic solvent) to the flask.

  • Sonicate or shake to dissolve the sample.

  • Dilute to the final volume with the diluent.

  • Filter the solution through a 0.22 µm syringe filter before injection.

4. LC-MS/MS Instrumental Conditions:

• LC System: UPLC or HPLC system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate all target analytes.

• Flow Rate: As per column specifications.

• Injection Volume: 5-10 µL.

• MS System: Tandem quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for each analyte for confirmation.

5. Data Analysis:

• Integrate the peak areas for each N-nitrosamine and its corresponding internal standard.

• Calculate the response ratio (analyte peak area / IS peak area).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of each N-nitrosamine in the sample from the calibration curve.

Protocol 2: GC-MS/MS Analysis of Volatile N-Nitrosamines

This protocol is a general procedure for the analysis of volatile N-nitrosamines by direct liquid injection GC-MS/MS.

1. Scope: This method is suitable for the quantification of volatile N-nitrosamines such as NDMA and NDEA in drug substances.

2. Reagents and Materials:

• Reference standards for each target N-nitrosamine.

• Internal standard (e.g., an isotopically labeled nitrosamine).

• High-purity solvents (e.g., dichloromethane, methanol).

3. Standard and Sample Preparation:

• Internal Standard (IS) Solution: Prepare a stock solution of the internal standard in the chosen solvent.

• Standard Stock Solution: Prepare a mixed stock solution of the target N-nitrosamines.

• Calibration Standards: Prepare a series of calibration standards by spiking the standard stock solution and a fixed amount of the IS solution into the solvent.

• Sample Preparation:

  • Weigh a known amount of the drug substance into a centrifuge tube.

  • Add a specific volume of the IS solution.

  • Add the extraction solvent (e.g., dichloromethane).

  • Vortex the mixture for a specified time (e.g., 1 minute).

  • Centrifuge the sample (e.g., at 4000 rpm for 5 minutes).[14]

  • Carefully transfer the supernatant to an autosampler vial for analysis.

4. GC-MS/MS Instrumental Conditions:

• GC System: Gas chromatograph with a suitable autosampler.

• Injector: Splitless mode.

• Inlet Temperature: 250 °C.

• Column: A suitable capillary column for amine analysis (e.g., a mid-polar phase).

• Oven Temperature Program: A temperature gradient to ensure separation of the analytes (e.g., 50 °C hold for 1 min, then ramp to 250 °C).[14]

• Carrier Gas: Helium at a constant flow rate.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Ion Source Temperature: 230 °C.[14]

• Detection Mode: Multiple Reaction Monitoring (MRM).

5. Data Analysis:

• Similar to the LC-MS/MS protocol, use the internal standard method for quantification. Construct a calibration curve and determine the concentration of the N-nitrosamines in the sample.

Conclusion

The analytical methodologies outlined in this document provide a robust framework for the detection and quantification of N-nitrosamine impurities in pharmaceutical products. The choice of a specific technique will depend on the nature of the N-nitrosamine, the complexity of the drug matrix, and the required sensitivity.[7] It is imperative that all methods are properly validated to ensure accurate and reliable results, thereby safeguarding public health and meeting stringent regulatory requirements.[7] Continuous monitoring and adaptation of these methods will be essential as our understanding of N-nitrosamine formation and control evolves.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]
• 7. repository.biotech.uniri.hr [repository.biotech.uniri.hr]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. edqm.eu [edqm.eu]
• 13. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 14. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS/MS for N-Nitrosamine Analysis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to overcome common challenges in the quantitative analysis of N-nitrosamine impurities by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: Why is LC-MS/MS the preferred technique for N-nitrosamine analysis?

A1: LC-MS/MS is considered the gold standard for N-nitrosamine quantification due to its high sensitivity and selectivity. Regulatory bodies require the detection and quantification of these potential carcinogens at very low levels (ng/mL or ppm).[1] Tandem mass spectrometry (MS/MS) provides the necessary selectivity to distinguish trace-level nitrosamine (B1359907) impurities from complex pharmaceutical matrices, minimizing the risk of false positives and ensuring accurate measurement.[2][3]

Q2: What are the main analytical challenges in N-nitrosamine analysis?

A2: The primary challenges include:

• Achieving Low Detection Limits: Regulatory agencies are requiring increasingly lower detection and quantification limits.[1][4]

• Matrix Effects: The active pharmaceutical ingredient (API) and excipients in a drug product can interfere with the ionization of the target nitrosamines, causing ion suppression or enhancement.[5][6]

• Chromatographic Resolution: Achieving baseline separation between the large API peak and the trace nitrosamine peaks is critical to avoid source contamination and suppression.[2] It is also challenging for nitrosamine drug substance-related impurities (NDSRIs) which may be structurally similar to the API.[1][4]

• Sample Preparation: The diverse nature of drug product matrices necessitates optimized and often unique sample preparation for each new product to ensure accurate and reproducible results.[3][5]

• Analyte Instability: N-nitrosamines can be sensitive to light and certain pH conditions, requiring careful handling during sample preparation and analysis to prevent degradation.[7]

Q3: Which ionization technique is better for N-nitrosamine analysis, ESI or APCI?

A3: The choice of ionization technique depends on the specific N-nitrosamine. Atmospheric Pressure Chemical Ionization (APCI) is often preferred for small, low-molecular-weight nitrosamines like N-nitrosodimethylamine (NDMA) as it can provide better sensitivity and reduced background noise.[2][5][8] Electrospray Ionization (ESI) is generally better suited for more complex, polar, or higher-molecular-weight nitrosamines, including many NDSRIs.[2] Method development may involve testing both sources to determine the optimal choice for the specific analytes of interest.

Q4: What is the importance of using an internal standard?

A4: Using a stable isotope-labeled (SIL) internal standard is highly recommended to compensate for variations in sample preparation, injection volume, and matrix effects. The SIL internal standard co-elutes with the target analyte and experiences similar ionization suppression or enhancement, leading to more accurate and precise quantification.

Troubleshooting Guide

Issue 1: Poor Sensitivity / Inability to Reach Required LOQ

Potential Cause	Recommended Solution
Suboptimal MS/MS Parameters	Optimize Multiple Reaction Monitoring (MRM) transitions, including precursor/product ions, collision energy (CE), and declustering potential (DP) or cone voltage for each nitrosamine.[5] Use instrument software to automate this optimization process.[9]
Inefficient Ionization	Test both APCI and ESI sources. For APCI, ensure the flow rate is optimal (typically >100 µL/min).[5] For ESI, optimize source parameters like spray voltage and gas flows.
Matrix Suppression	Improve chromatographic separation to ensure the analyte does not co-elute with the API or major excipients. A diverter valve can be used to direct the API peak to waste.[10] Enhance sample preparation with a cleanup step like Solid Phase Extraction (SPE).[8]
Analyte Degradation	Protect samples and standards from UV light by using amber vials or covering them with foil.[7] Evaluate the stability of the API and nitrosamines in the chosen diluent.
Inefficient Extraction	Optimize the sample extraction solvent and procedure (e.g., vortexing, sonication time) to ensure complete recovery of nitrosamines from the drug product matrix.[8][11]

Issue 2: High Background Noise

Potential Cause	Recommended Solution
Mobile Phase Contamination	Use high-purity, LC-MS grade solvents and additives. Contaminants in the mobile phase can cause high background, especially for low mass MRM transitions.
Suboptimal MS Parameters	Optimize the curtain gas (CUR) setting; higher values can reduce system contamination and background noise.[5] Adjusting the cone gas flow rate can also significantly decrease background noise for specific transitions.
Co-eluting Interferences	Improve chromatographic resolution by modifying the gradient, mobile phase composition, or trying a different column chemistry (e.g., biphenyl (B1667301) instead of C18 for better retention of polar nitrosamines).[5]
System Contamination	Perform a system bake-out or flush with a strong, appropriate solvent to clean the LC system, tubing, and MS interface.

Issue 3: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Recommended Solution
Column Overload	Reduce the injection volume or sample concentration. This is particularly important when analyzing high-concentration drug products.[5]
Mismatch between Sample Diluent and Mobile Phase	Ideally, use the initial mobile phase as the sample diluent. If a stronger organic solvent is needed for sample preparation, this can lead to poor peak shape and a lower limit of detection (LOD).[5]
Column Degradation	The column may be nearing the end of its life. Replace the column with a new one of the same type. Consider using a guard column to extend the life of the analytical column.
Secondary Interactions	Some nitrosamines can interact with active sites on the column or in the UPLC system. Using columns with MaxPeak™ High Performance Surfaces can mitigate these interactions.[2]

Experimental Protocols

Sample Preparation (General Protocol for a Tablet Formulation)

• Weigh and grind a representative number of tablets (e.g., 10) to create a homogenous powder.

• Weigh an amount of powder equivalent to a specific amount of API (e.g., 250 mg) into a centrifuge tube.[11]

• Add the appropriate extraction diluent (e.g., water, methanol, or dichloromethane, depending on the matrix).[5]

• Add the internal standard solution.

• Vortex the tube briefly and then shake or sonicate for a specified time (e.g., 5-15 minutes) to ensure complete extraction.[12][11]

• Centrifuge the sample to pelletize insoluble excipients.

• Filter the supernatant through a 0.22 µm or 0.45 µm filter (e.g., PVDF) into an LC vial for analysis.[8]

• Protect the vial from light and place it in a temperature-controlled autosampler.[12]

LC-MS/MS Method Parameters

This section provides a typical starting point for method development. Parameters must be optimized for the specific instrument and application.

Table 1: Example Chromatographic Conditions

Parameter	Typical Value
Column	Biphenyl or C18 stationary phase (e.g., 150 x 4.6 mm, 2.6 µm)[5][13]
Mobile Phase A	0.1% Formic Acid in Water[14]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile[14]
Flow Rate	0.4 - 0.6 mL/min[14][15]
Column Temperature	40 - 45 °C[14][15]
Injection Volume	5 - 20 µL[13][15]
Gradient	A suitable gradient to separate analytes from the API and other interferences.[13]

Table 2: Example Mass Spectrometry Conditions

Parameter	Typical Setting
Ionization Mode	APCI or ESI, Positive Ion[2][8]
Scan Type	Multiple Reaction Monitoring (MRM)[2]
Curtain Gas (CUR)	40 - 55 psi (Optimize for best S/N)[5]
Ion Source Gas 1	30 - 50 psi
Ion Source Gas 2	30 - 50 psi
Interface Temperature	400 - 500 °C
Ion Spray Voltage	~5500 V (for ESI)

Quantitative Data

Table 3: Example MRM Transitions and Optimized Parameters for Common N-Nitrosamines (Note: Optimal values are instrument-dependent and should be determined experimentally)

Compound	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Declustering Potential / Cone Voltage (V)
N-Nitrosodimethylamine	NDMA	75.1	43.1	18 - 25	60 - 90
N-Nitrosodiethylamine	NDEA	103.1	43.1 / 57.1	15 - 22	70 - 100
N-Nitrosoethylisopropylamine	NEIPA	117.1	75.1 / 43.1	12 - 20	70 - 100
N-Nitrosodiisopropylamine	NDIPA	131.1	89.1 / 43.1	15 - 22	80 - 110
N-Nitrosodibutylamine	NDBA	159.2	57.1 / 102.1	15 - 25	80 - 120
N-Nitrosomethylaminobutyric acid	NMBA	147.1	117.1 / 71.1	10 - 18	50 - 80
N-Nitrosopiperidine	NPIP	115.1	84.1 / 56.1	18 - 28	80 - 110
N-Nitrosomorpholine	NMOR	117.1	57.1 / 87.1	15 - 25	70 - 100

Data compiled from multiple sources including,[14],[9], and[10].

Visualizations

Caption: General experimental workflow for N-nitrosamine analysis.

Caption: Decision tree for troubleshooting common LC-MS/MS issues.

Caption: Fragmentation pathway of an N-nitrosamine in a triple quadrupole MS.

References

• 1. agilent.com [agilent.com]
• 2. waters.com [waters.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. edqm.eu [edqm.eu]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ojs.actamedicamarisiensis.ro [ojs.actamedicamarisiensis.ro]

minimizing matrix effects in nitrosamine quantification

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the minimization of matrix effects in nitrosamine (B1359907) quantification. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during nitrosamine analysis, offering step-by-step solutions to mitigate matrix effects and ensure accurate quantification.

Issue 1: Poor sensitivity, low analyte response, or inconsistent results.

This is often a primary indicator of ion suppression, where co-eluting matrix components interfere with the ionization of the target nitrosamine analytes in the mass spectrometer source.

Troubleshooting Steps:

• Sample Preparation Review: The complexity of pharmaceutical matrices, containing active pharmaceutical ingredients (APIs) and various excipients, can significantly interfere with nitrosamine analysis.[1] Effective sample cleanup is critical to mitigate these effects.[1]

  • Dilution: The simplest approach is to dilute the sample. This reduces the concentration of matrix components along with the analyte. Determine the optimal dilution factor that maintains a detectable analyte signal while minimizing ion suppression.

  • Protein Precipitation (for biological matrices): If working with plasma or other biological samples, use acetonitrile (B52724) or methanol (B129727) to precipitate proteins. Centrifuge and analyze the supernatant.

  • Liquid-Liquid Extraction (LLE): This technique separates the analyte of interest into an immiscible solvent, leaving interfering substances behind. Optimize solvent choice and pH to ensure efficient extraction of the target nitrosamines.

  • Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup than LLE.[2] Select a sorbent that strongly retains the nitrosamines while allowing matrix components to be washed away. Elute the nitrosamines with a strong solvent for analysis. Automated SPE systems can enhance reproducibility.[3]

• Chromatographic Method Optimization:

  • Improve Separation: Ensure chromatographic separation between the nitrosamines and the bulk of the matrix components, especially the API.[3][4] A divert valve can be programmed to send the highly concentrated API peak to waste, preventing it from entering and contaminating the mass spectrometer source.[3][5]

  • Column Chemistry: The choice of stationary phase is crucial. For instance, a biphenyl (B1667301) stationary phase can offer better retention for N-nitrosodimethylamine (NDMA) compared to a standard C18 column.[6] For polar nitrosamines in complex matrices, an enhanced pentafluorophenyl column might be beneficial.[2]

  • Gradient Adjustment: Modify the gradient elution profile to better resolve the target analytes from matrix interferences.

• Mass Spectrometry (MS) Parameter Adjustment:

  • Ionization Source Selection: Atmospheric Pressure Chemical Ionization (APCI) is often preferred for the analysis of small, volatile nitrosamines as it can be less susceptible to matrix effects than Electrospray Ionization (ESI).[3][6][7] ESI is generally better suited for larger, more polar nitrosamine drug substance-related impurities (NDSRIs).[3]

  • Source Parameter Optimization: Optimize source parameters such as gas flows (e.g., curtain gas) and temperatures to enhance the signal-to-noise ratio for the target analytes.[6]

• Implement Internal Standards:

  • Stable Isotope-Labeled Internal Standards (SIL-IS): The most effective way to compensate for matrix effects is the use of SIL-IS.[2][8] These compounds co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction during data processing.[8] Deuterated or 15N-labeled standards are commonly used.[9]

Logical Workflow for Troubleshooting Poor Sensitivity:

Caption: A flowchart for troubleshooting poor sensitivity in nitrosamine analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of nitrosamine quantification?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting components in the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise the accuracy and precision of quantification. Pharmaceutical products, with their complex mixtures of APIs and excipients, are particularly prone to causing significant matrix effects.[1]

Q2: How can I choose the best sample preparation technique?

A: The choice of sample preparation technique depends on the complexity of the matrix and the physicochemical properties of the nitrosamines being analyzed.[3][6]

• Simple Dilution: Ideal for matrices that are relatively clean or when the nitrosamine concentration is high enough to be detected after dilution. Water is a preferred diluent to avoid peak shape issues.[6]

• Liquid-Liquid Extraction (LLE): A good choice for separating nitrosamines from highly complex matrices.

• Solid-Phase Extraction (SPE): Offers high selectivity and is beneficial for challenging matrices where a high degree of cleanup is required.[2][3]

Q3: When should I use APCI versus ESI for ionization?

A: The choice of ionization source is critical and depends on the specific nitrosamines being analyzed.

• APCI (Atmospheric Pressure Chemical Ionization): Generally recommended for small, less polar, and more volatile nitrosamines like NDMA.[3][6] It is often less prone to ion suppression from the sample matrix compared to ESI.[7]

• ESI (Electrospray Ionization): Better suited for larger, more polar, and thermally labile nitrosamines, including many nitrosamine drug substance-related impurities (NDSRIs).[3]

Q4: Why are stable isotope-labeled internal standards so important?

A: Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard for compensating for matrix effects.[8] Because they have nearly identical chemical and physical properties to the target analyte, they co-elute and are affected by matrix interferences in the same way.[8] By calculating the ratio of the analyte signal to the SIL-IS signal, any signal suppression or enhancement can be effectively normalized, leading to more accurate and precise quantification.[8]

Q5: Can the mobile phase composition influence matrix effects?

A: Yes, the mobile phase can influence both the chromatography and the ionization process. For example, using mobile phases containing ammonium (B1175870) hydroxide (B78521) with acetonitrile has been reported to potentially cause on-column nitrosation of amine-containing analytes, creating analytical artifacts.[10] Careful selection and evaluation of mobile phase additives are necessary to avoid such issues and to ensure optimal ionization without contributing to matrix effects.

Quantitative Data Summary

The following table summarizes the reported effectiveness of various techniques in mitigating matrix effects, as demonstrated by recovery percentages.

Technique	Matrix	Target Nitrosamines	Recovery (%)	Reference
Solid-Phase Extraction (SPE) & LC-MS/MS	Drinking and Wastewater	9 Nitrosamines	68-83%	[11]
Liquid-Liquid Extraction (LLE) & LC-MS/MS	Sartan Drug Products	12 Nitrosamines	80-120%	[7]
Extraction with Neutralization & LC-MS/MS	Rifampicin Drug Product	1-methyl-4-nitrosopiperazine (MNP)	Not specified, but noted as necessary due to matrix effects.	[12]
Direct Injection after Dilution & LC-MS/MS	Metronidazole Benzoate	N-nitrosamines	84-97%	[12]

Experimental Protocols

Protocol 1: Generic Solid-Phase Extraction (SPE) for Nitrosamine Cleanup

This protocol provides a general workflow for SPE. The specific sorbent, conditioning, wash, and elution solvents must be optimized for the particular nitrosamines and sample matrix.

• Sample Pre-treatment:

  • Accurately weigh the sample and dissolve it in an appropriate solvent (e.g., water, methanol).

  • Centrifuge or filter the sample to remove any particulate matter.[6]

  • Spike the sample with the stable isotope-labeled internal standard.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) through it.

  • Equilibrate the cartridge with a solvent that matches the sample diluent (e.g., water).

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing:

  • Wash the cartridge with a weak solvent to remove interfering matrix components. This solvent should be strong enough to elute interferences but not the target nitrosamines.

• Elution:

  • Elute the retained nitrosamines with a small volume of a strong solvent.

  • Collect the eluate for analysis.

• Post-Elution:

  • The eluate may be evaporated to dryness and reconstituted in the mobile phase to concentrate the analytes.

  • Analyze the final sample by LC-MS/MS.

Experimental Workflow for Sample Preparation and Analysis:

Caption: A general workflow for nitrosamine analysis from sample preparation to data processing.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. waters.com [waters.com]
• 4. agilent.com [agilent.com]
• 5. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pmda.go.jp [pmda.go.jp]
• 9. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

N-Nitrosocytisine-d4 degradation pathways and products

Welcome to the technical support center for N-Nitrosocytisine-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, degradation, and analysis of N-Nitrosocytisine-d4.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosocytisine-d4 and what is its primary application?

A1: N-Nitrosocytisine-d4 is the deuterated form of N-Nitrosocytisine, which is an N-nitroso derivative of the secondary amine cytisine. It is a highly characterized reference material used in analytical chemistry.[1] Its primary application is as an internal standard for the quantification of N-Nitrosocytisine in various samples, particularly in pharmaceutical products, using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS). The deuterium (B1214612) labeling allows it to be distinguished from the non-labeled analyte by its mass, while having nearly identical chemical properties and chromatographic retention time, which is crucial for accurate quantification.

Q2: What are the potential degradation pathways for N-Nitrosocytisine-d4?

A2: While specific degradation pathway studies for N-Nitrosocytisine-d4 are not extensively published, general knowledge of nitrosamine (B1359907) chemistry suggests several potential degradation routes. Nitrosamines are known to be susceptible to degradation under various conditions:[2]

• Photodegradation: Exposure to light, particularly UV light, can lead to the cleavage of the N-N bond, generating radical species.

• Acidic Hydrolysis: Under strong acidic conditions, the N-nitroso group can be cleaved, potentially leading to the formation of the parent amine (cytisine-d4) and a nitrosating agent.

• Oxidative Degradation: Strong oxidizing agents can attack the molecule at various points, potentially leading to the formation of more polar degradation products.

• Thermal Degradation: High temperatures can promote the breakdown of the molecule.

Q3: What are the likely degradation products of N-Nitrosocytisine-d4?

A3: Based on the potential degradation pathways, the primary degradation product of N-Nitrosocytisine-d4 is expected to be its parent amine, Cytisine-d4 , resulting from the cleavage of the N-NO bond. Other smaller, fragmented molecules could also be formed depending on the degradation conditions. Identification of unknown degradation products typically requires analysis by high-resolution mass spectrometry (HRMS) to determine their elemental composition and subsequent structure elucidation.

Q4: How should N-Nitrosocytisine-d4 be stored to ensure its stability?

A4: To minimize degradation, N-Nitrosocytisine-d4 should be stored under controlled conditions. As nitrosamines can be sensitive to light and temperature, it is recommended to:

• Store in a cool, dark place (e.g., refrigerated at 2-8 °C).

• Protect from light by using amber vials or storing in a light-blocking container.

• Keep the container tightly sealed to prevent exposure to moisture and air.

• For long-term storage, consider storing at -20 °C or below.

Troubleshooting Guides

Issue 1: Unexpected peaks are observed in my chromatogram during LC-MS/MS analysis of N-Nitrosocytisine-d4.

Possible Cause	Suggested Solution
Degradation of the Standard	Prepare a fresh stock solution from the reference standard and re-inject. Ensure that the diluent used for sample preparation is appropriate and does not promote degradation (e.g., avoid highly acidic or basic conditions if possible). Check the storage conditions of your stock solutions and samples.[2]
Contamination	Run a blank injection (mobile phase and/or diluent) to check for system contamination. Ensure all glassware and vials are scrupulously clean. Check for contamination in the mobile phase or other reagents.
In-situ Formation of Nitrosamines	The presence of amines and nitrosating agents in the sample matrix or diluents can lead to the artificial formation of nitrosamines during sample preparation.[2] Consider adding an inhibitor like ascorbic acid or sulfamic acid to your sample preparation procedure to prevent this.
Matrix Interference	Complex sample matrices can contain compounds that co-elute with your analyte or its degradation products.[2] Optimize the chromatographic method to improve resolution. Employ a more selective sample clean-up procedure to remove interfering substances.

Issue 2: Poor peak shape, low signal intensity, or high variability in results for N-Nitrosocytisine-d4.

Possible Cause	Suggested Solution
Analyte Adsorption	Nitrosamines can be prone to adsorption onto active sites in the chromatographic system (e.g., metal surfaces, frits). Use a column specifically designed for challenging compounds or passivate the LC system.
Suboptimal MS Parameters	Optimize mass spectrometry parameters such as collision energy (CE) and collision cell exit potential (CXP) for N-Nitrosocytisine-d4 to ensure maximum sensitivity and fragmentation.[3]
Ion Suppression/Enhancement	The sample matrix can significantly affect the ionization efficiency of the analyte in the MS source.[2] Dilute the sample if possible. Improve sample clean-up to remove matrix components. Consider using a different ionization source (e.g., APCI instead of ESI) which may be less susceptible to matrix effects for your specific application.[2]
Method Robustness	The analytical method may not be robust, leading to variability.[4][5] Re-evaluate and validate the method for parameters like linearity, accuracy, and precision. Ensure consistent sample preparation and handling procedures.

Data Presentation

Table 1: Illustrative Forced Degradation Conditions

The following table provides a general framework for conducting forced degradation studies on N-Nitrosocytisine-d4. The extent of degradation should be targeted to be in the range of 5-20% to ensure that the primary degradation products are formed without excessive secondary degradation.[6]

Stress Condition	Reagent/Condition	Duration	Expected Primary Degradation Product
Acidic Hydrolysis	0.1 M HCl	24 - 48 hours at 60°C	Cytisine-d4
Basic Hydrolysis	0.1 M NaOH	24 - 48 hours at 60°C	Cytisine-d4
Oxidative	3% H₂O₂	24 hours at room temp	Oxidized derivatives
Photolytic	UV light (254 nm) or ICH option 2	24 hours	Cytisine-d4, other fragments
Thermal	80°C	48 hours	Cytisine-d4

Table 2: Mass Spectrometric Information for Analysis

Compound	Molecular Formula	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z) (Illustrative)
N-Nitrosocytisine-d4	C₁₁H₁₀D₄N₃O₂	224.2	194.2 (Loss of NO)
Cytisine-d4	C₁₁H₁₀D₄N₂O	195.2	149.1

Note: Exact m/z values may vary slightly depending on the instrument calibration and resolution. Product ions should be optimized experimentally.

Experimental Protocols

Protocol 1: Forced Degradation Study of N-Nitrosocytisine-d4

Objective: To investigate the degradation pathways of N-Nitrosocytisine-d4 under various stress conditions and to identify its potential degradation products.

Materials:

• N-Nitrosocytisine-d4 reference standard

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UHPLC system coupled with a tandem mass spectrometer (LC-MS/MS)

Procedure:

• Prepare Stock Solution: Prepare a stock solution of N-Nitrosocytisine-d4 in methanol at a concentration of 1 mg/mL.

• Acidic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl. Incubate at 60°C. Withdraw aliquots at specified time points (e.g., 2, 8, 24 hours), neutralize with an equivalent amount of 0.2 M NaOH, dilute with mobile phase, and analyze by LC-MS/MS.

• Basic Degradation: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH. Incubate at 60°C. Withdraw aliquots at specified time points, neutralize with an equivalent amount of 0.2 M HCl, dilute, and analyze.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂. Keep at room temperature. Withdraw aliquots at specified time points, dilute, and analyze.

• Thermal Degradation: Place a vial of the stock solution in an oven at 80°C. Withdraw aliquots at specified time points, dilute, and analyze.

• Photodegradation: Expose a solution of N-Nitrosocytisine-d4 in a quartz cuvette to UV light (e.g., 254 nm). Analyze at specified time points.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, by a validated stability-indicating LC-MS/MS method. Monitor for the decrease in the peak area of N-Nitrosocytisine-d4 and the appearance of new peaks corresponding to degradation products.

Mandatory Visualizations

Caption: Potential degradation pathways of N-Nitrosocytisine-d4 under stress conditions.

Caption: Troubleshooting workflow for unexpected peaks in chromatographic analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pharmtech.com [pharmtech.com]

Technical Support Center: Preventing Artifactual Nitrosation During Sample Preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing artifactual nitrosation during sample preparation. Accurate detection and quantification of nitrosamines are critical, and this resource aims to address common challenges encountered during experimental analysis.

Troubleshooting Guide

This guide addresses specific issues that can lead to the artificial formation of nitrosamines during sample analysis, providing actionable solutions to ensure data integrity.

Problem	Potential Cause	Recommended Solution
Unexpectedly high levels of nitrosamines detected	Acidic conditions during sample preparation can promote the reaction between precursor amines and nitrosating agents.[1][2][3]	- Adjust the pH of the sample diluent to be neutral or basic.[4] - If acidic conditions are necessary for extraction, minimize the time the sample is exposed to the acidic environment.
The use of certain solvents, such as dichloromethane (B109758) (DCM), can lead to the in-situ formation of N-nitrosodimethylamine (NDMA) when dimethylamine (B145610) (DMA) and nitrite (B80452) are present.[5][6]	- Replace DCM with alternative solvents like 10% methanol (B129727) or acetonitrile (B52724) for sample extraction.[5] - If DCM must be used, include an additional water washing step after extraction to remove residual DMA and nitrite.[6]
Inconsistent or non-reproducible nitrosamine (B1359907) results	The presence of residual nitrosating agents (e.g., nitrites) in excipients, reagents, or even the water used for sample preparation.[4][5][7]	- Use high-purity reagents and solvents. - Test excipients for nitrite content.[4] - Consider using purified water that is depleted in nitrite and nitrate.[8]
High temperatures during sample preparation or analysis (e.g., in a hot GC injector) can accelerate nitrosation reactions.[2][9]	- Optimize the temperature settings of your analytical instruments to the lowest effective temperature. - For volatile nitrosamines, consider using headspace GC-MS/MS to avoid high-temperature incubations.[9]
False positive results for nitrosamines	Matrix effects from complex sample formulations can interfere with the analysis, leading to ion suppression or enhancement in mass spectrometry.[2][10]	- Implement a thorough sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering matrix components.[6] - Use high-resolution mass spectrometry (HRAMS) to differentiate between the target nitrosamine and interfering compounds.[9]
Contamination from laboratory equipment or environment.	- Ensure all glassware and equipment are thoroughly cleaned and rinsed with high-purity water. - Prevent exposure of samples to atmospheric nitrogen oxides (NOx).[2][11]

Frequently Asked Questions (FAQs)

Q1: What is artifactual nitrosation and why is it a concern?

A1: Artifactual nitrosation is the unintended formation of nitrosamines during sample preparation or analysis.[2] This is a significant concern because it can lead to false positive results, suggesting the presence of these potentially carcinogenic impurities at levels higher than what is actually in the product.[1][5] Such inaccuracies can trigger unnecessary product recalls, regulatory scrutiny, and disrupt the supply of essential medicines.[1]

Q2: What are the primary chemical precursors to artifactual nitrosation?

A2: The formation of N-nitrosamines requires a nitrosating agent and a secondary or tertiary amine.[2][3] Common nitrosating agents include nitrous acid (HNO₂), which forms from nitrites under acidic conditions, and nitrogen oxides (NOx).[2][11] The amine precursors can be present as part of the active pharmaceutical ingredient (API), impurities, or degradation products.[7]

Q3: How can I prevent artifactual nitrosation during my sample preparation?

A3: Several strategies can be employed:

• Use of Scavengers: Incorporating antioxidants like ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into your sample preparation protocol can effectively inhibit nitrosamine formation.[1][4][12] These scavengers react with and neutralize nitrosating agents.[12][13]

• pH Control: Maintaining a neutral or slightly alkaline pH during sample preparation can significantly reduce the rate of nitrosation, which is often catalyzed by acidic conditions.[4][14]

• Solvent Selection: Avoid using solvents like dichloromethane (DCM) that have been shown to promote artifactual nitrosation.[5][6] Consider using alternatives such as acetonitrile or methanol.[5]

• Temperature Control: Keep sample preparation and analysis temperatures as low as possible to minimize the reaction rate.[9]

Q4: Are there any specific analytical techniques that can help minimize or identify artifactual nitrosation?

A4: Yes, advanced analytical techniques are crucial. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS) are powerful tools for detecting and quantifying nitrosamines at very low levels.[2][3] High-resolution mass spectrometry (HRAMS) is particularly valuable for distinguishing target nitrosamines from matrix interferences, thus reducing the risk of false positives.

Q5: Where can I find detailed experimental protocols for preventing artifactual nitrosation?

A5: While specific protocols can be method-dependent, a general approach involves the addition of a scavenger to the sample diluent. For example, a stock solution of ascorbic acid or alpha-tocopherol can be prepared and added to the sample prior to any steps that might induce nitrosation. The final concentration of the scavenger should be optimized for your specific method.

Experimental Protocols

Protocol: Use of Ascorbic Acid as a Nitrosation Inhibitor

This protocol describes the use of ascorbic acid to prevent artifactual nitrosation during the sample preparation of a drug product for LC-MS/MS analysis.

Materials:

• Drug product sample

• Ascorbic acid (reagent grade or higher)

• High-purity water

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PVDF)

• LC-MS vials

Procedure:

• Preparation of Sample Diluent with Scavenger:

  • Prepare a 1 mg/mL stock solution of ascorbic acid in high-purity water.

  • Prepare the sample diluent, which could be a mixture of water and methanol, depending on the solubility of the drug product.

  • Add the ascorbic acid stock solution to the sample diluent to achieve a final concentration of 100 µg/mL. For example, add 1 mL of the stock solution to 9 mL of the diluent. Note: The optimal concentration of the scavenger may need to be determined experimentally.

• Sample Extraction:

  • Accurately weigh a portion of the powdered drug product (or measure a volume of liquid formulation) and place it in a volumetric flask.

  • Add the sample diluent containing ascorbic acid to the flask.

  • Sonicate or vortex the sample for a predetermined time to ensure complete dissolution and extraction of the analytes.

  • Allow the solution to cool to room temperature and then dilute to the final volume with the scavenger-containing diluent.

• Sample Clarification:

  • Centrifuge an aliquot of the sample extract to pellet any insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

• LC-MS/MS Analysis:

  • Analyze the prepared sample using a validated LC-MS/MS method for the target nitrosamines.

  • The mobile phase composition should be optimized for the separation of the target analytes. A typical mobile phase might consist of water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B). Note: While the mobile phase is acidic, the presence of the scavenger in the prepared sample helps prevent nitrosation prior to injection.

Visualizations

References

• 1. resolian.com [resolian.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. researchgate.net [researchgate.net]
• 6. Nitrosamines Formation as Artefact... What are the Challenges? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. efpia.eu [efpia.eu]
• 9. cambrex.com [cambrex.com]
• 10. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. contractpharma.com [contractpharma.com]
• 13. researchgate.net [researchgate.net]
• 14. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability-Indicating Analytical Method Development

Welcome to the Technical Support Center for Stability-Indicating Analytical Method Development. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during the development and validation of stability-indicating methods (SIMs).

Frequently Asked Questions (FAQs)

Q1: What is a stability-indicating method (SIM) and why is it important?

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) without interference from degradation products, process impurities, or excipients.[1][2][3] Its primary importance lies in its ability to provide a clear picture of a drug's stability over time by separating and quantifying the API and its degradation products.[2][4][5] This is a regulatory requirement and is crucial for ensuring the safety, efficacy, and quality of pharmaceutical products throughout their shelf life.[1][5]

Q2: When should forced degradation studies be performed?

Forced degradation, or stress testing, should ideally be initiated during preclinical or Phase I development.[6] Performing these studies early provides critical information for manufacturing process development, formulation design, and the selection of appropriate analytical methods.[6][7] The FDA recommends that stress testing be conducted in Phase III of the regulatory submission process.[5]

Q3: What are the typical stress conditions applied in forced degradation studies?

Forced degradation studies typically expose the drug substance and drug product to a variety of stress conditions to induce degradation.[7] The goal is to generate potential degradation products that might form under normal storage conditions.[8] Common stress conditions include:

• Hydrolysis: Exposure to acidic and basic conditions.

• Oxidation: Treatment with an oxidizing agent like hydrogen peroxide.

• Photolysis: Exposure to light (UV and visible).

• Thermal: Exposure to high temperatures.

Q4: How much degradation is considered sufficient in a forced degradation study?

The general recommendation is to aim for 5% to 20% degradation of the active pharmaceutical ingredient (API).[4] Degradation below 5% may not be sufficient to identify all relevant degradation products, while degradation above 20% could lead to the formation of secondary degradation products that are not representative of real-world stability.[4] Some literature suggests a target of 5% to 10% degradation is more appropriate.[4][8][9]

Q5: What is "mass balance" and what are the acceptance criteria?

Mass balance is the process of accounting for all the mass of the API after degradation.[9][10][11] It involves adding the assay value of the remaining API to the sum of all degradation products.[9][11] A good mass balance demonstrates that the analytical method can detect and quantify all major degradation products.[10][11] While there are no official regulatory guidelines for acceptance criteria, a common industry practice is to achieve a mass balance in the range of 95% to 105%.[9]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Issue 1: Poor Resolution Between API and Degradant Peaks in HPLC

Symptoms:

• Overlapping peaks in the chromatogram.

• Inability to accurately quantify the API and degradation products.

• Failure to meet system suitability requirements for resolution.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Column Chemistry	The stationary phase may not be providing adequate selectivity. Experiment with different column chemistries (e.g., C8, Phenyl, Cyano) to alter the separation mechanism.[12]
Suboptimal Mobile Phase Composition	The organic modifier (e.g., acetonitrile, methanol) and pH of the mobile phase significantly impact selectivity.[13] Systematically vary the organic solvent ratio and pH to improve separation.
Incorrect Gradient Slope	A steep gradient may not provide enough time for separation. Try a shallower gradient or a multi-step gradient to increase the separation window for critical peak pairs.
Inadequate Temperature Control	Column temperature can affect selectivity.[13] Evaluate the separation at different temperatures (e.g., 25°C, 30°C, 40°C) to see if resolution improves.

Issue 2: Failure to Achieve Mass Balance

Symptoms:

• The sum of the API assay and all degradants is significantly less than or greater than 100%.

• Inability to account for the loss of the parent drug.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Co-eluting Peaks	A degradant peak may be co-eluting with the API peak or another degradant peak. Re-evaluate the method's specificity and optimize the separation. Use peak purity analysis to check for co-elution.[14]
Degradants with No UV Chromophore	Some degradation products may not absorb UV light at the detection wavelength.[9] If suspected, use a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD).
Formation of Volatile or Insoluble Degradants	The degradation process may have produced volatile compounds that are lost or insoluble products that precipitate out of solution.[15] This can be difficult to quantify with standard HPLC methods.
Incorrect Response Factors	Assuming all degradants have the same response factor as the API can lead to inaccurate quantification.[9] If possible, isolate and determine the response factors for major degradants.
Molecular Weight Differences	A significant difference in molecular weight between the parent drug and the degradant can affect mass balance calculations if not accounted for.[10]

Issue 3: Peak Purity Test Failure

Symptoms:

• The peak purity analysis (e.g., using a photodiode array detector) indicates that the API peak is not spectrally pure.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Co-eluting Impurity	An unknown impurity or degradant is co-eluting with the main peak. Further method development is required to improve resolution.[14] Consider using an orthogonal method (different column chemistry or mobile phase) to confirm.
Baseline Noise	High baseline noise can interfere with peak purity calculations, especially for small peaks.[4][16] Ensure the system is properly equilibrated and the baseline is stable.
Inappropriate Spectral Range	The selected wavelength range for the purity analysis may be too wide or too narrow, leading to false positives.[16] Optimize the spectral range based on the API's UV spectrum.
Software Artifacts	The peak purity algorithm may be sensitive to peak shape and integration parameters. Review the integration of the peak and adjust if necessary.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of a drug substance to develop and validate a stability-indicating method.

Methodology:

• Sample Preparation: Prepare solutions of the drug substance in appropriate solvents. For drug products, also prepare a placebo sample.[15]

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 N HCl and heat at 60°C for 2 hours.

  • Base Hydrolysis: Add 0.1 N NaOH and heat at 60°C for 2 hours.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

  • Photolytic Degradation: Expose the drug substance solution to UV light (254 nm) and visible light for a defined period.

• Neutralization: After the stress period, neutralize the acidic and basic solutions.

• Analysis: Analyze the stressed samples by HPLC. The goal is to achieve 5-20% degradation of the API.[4] Adjust stress conditions (time, temperature, reagent concentration) if necessary to achieve the target degradation.

Protocol 2: HPLC Method Validation for a Stability-Indicating Assay

Objective: To validate the developed HPLC method according to ICH guidelines to demonstrate it is suitable for its intended purpose.

Methodology:

• Specificity: Demonstrate that the method can separate the API from all potential impurities and degradation products. This is achieved by analyzing stressed samples and spiked samples.[17] Peak purity analysis should be performed on the API peak.[4]

• Linearity: Analyze a minimum of five concentrations of the API and impurities over the desired range. Plot the peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.[17][18]

• Accuracy: Perform recovery studies by spiking the placebo with known amounts of the API and impurities at three concentration levels (e.g., 80%, 100%, 120%). The recovery should typically be between 98.0% and 102.0%.[3][18]

• Precision:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the same sample. The relative standard deviation (RSD) should be ≤ 2.0%.[18]

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. The RSD should be ≤ 3.0%.[18]

• Limit of Quantitation (LOQ) and Limit of Detection (LOD): Determine the lowest concentration of the analyte that can be reliably quantified and detected, respectively.

• Robustness: Intentionally vary method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and assess the impact on the results to demonstrate the method's reliability during normal use.[18]

Visualizations

Caption: Workflow for Stability-Indicating Method Development and Validation.

Caption: Troubleshooting Logic for Mass Balance Failure.

References

• 1. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]
• 2. ijsdr.org [ijsdr.org]
• 3. ijpsm.com [ijpsm.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pharmatutor.org [pharmatutor.org]
• 6. ijtsrd.com [ijtsrd.com]
• 7. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 8. scispace.com [scispace.com]
• 9. veeprho.com [veeprho.com]
• 10. pharmtech.com [pharmtech.com]
• 11. mournetrainingservices.com [mournetrainingservices.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. sgs.com [sgs.com]
• 16. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation Science [sepscience.com]
• 17. eagleanalytical.com [eagleanalytical.com]
• 18. altabrisagroup.com [altabrisagroup.com]

Technical Support Center: Troubleshooting N-Nitrosamine Chromatography

This guide provides troubleshooting solutions for common issues encountered during the chromatographic analysis of N-nitrosamines, helping researchers, scientists, and drug development professionals achieve optimal peak shape and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing in my N-nitrosamine analysis and how can I fix it?

Peak tailing, where the latter half of the peak is wider than the front half, is a frequent issue. It can compromise resolution and lead to inaccurate quantification. The primary causes and solutions are outlined below.

Troubleshooting Peak Tailing:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica (B1680970) surface of C18 columns can interact with basic nitrosamines, causing tailing.[1][2]

  • Solution: Add a competitive base or an acidic modifier to the mobile phase. A common approach is to use a buffer, such as ammonium (B1175870) formate (B1220265) with formic acid, to minimize these interactions.[2] Using a column with a different stationary phase, like a biphenyl (B1667301) column, can also improve peak shape for certain nitrosamines.[3]

• Column Contamination: Accumulation of matrix components on the column frit or at the head of the column can lead to peak distortion.[4][5]

  • Solution: Implement a robust sample preparation procedure to remove as much of the matrix as possible before injection.[6] Regularly flush the column with a strong solvent. If the problem persists, replacing the guard column or the analytical column may be necessary.[4]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in tailing peaks.[4]

  • Solution: Reduce the injection volume or dilute the sample.[4]

• Mobile Phase pH: An inappropriate mobile phase pH can affect the ionization state of nitrosamines and lead to poor peak shape.[7]

  • Solution: Adjust the mobile phase pH to ensure that the analytes are in a single, un-ionized form if possible. For basic compounds, a higher pH mobile phase might improve peak shape.[8]

Q2: My N-nitrosamine peaks are fronting. What is the cause and how do I resolve it?

Peak fronting, characterized by a leading edge that is less steep than the tailing edge, is most commonly caused by column overload.[9]

Troubleshooting Peak Fronting:

• High Analyte Concentration: Injecting a sample that is too concentrated is the primary cause of peak fronting.[9][10]

  • Solution: Decrease the amount of sample loaded onto the column by either reducing the injection volume or diluting the sample.[9][10] For split injections in GC, increasing the split ratio will also reduce the amount of analyte reaching the column.[9]

• Improper Column Installation (GC): An incorrectly installed column can disrupt the flow path and cause peak distortion.

  • Solution: Ensure the column is installed at the correct depth in the inlet.[11]

• Injection Technique (Manual GC): Inconsistent and rapid manual injections can lead to fronting.

  • Solution: Use a smooth and consistent injection technique. Employing an autosampler can eliminate this variability.[11]

Q3: I am observing split peaks for my nitrosamine (B1359907) standards. What could be the issue?

Split peaks can arise from several factors, ranging from the injection process to on-column issues and even the inherent chemistry of certain nitrosamines.[12]

Troubleshooting Split Peaks:

• Injection Issues (GC): A faulty injection is a common culprit for split peaks.[13]

  • Solution: Check and clean the injection port liner and ensure any glass wool is properly positioned.[13] For manual injections, a consistent technique is crucial; an autosampler is recommended.[11]

• Solvent Mismatch: A significant difference in polarity or boiling point between the sample solvent and the mobile phase (LC) or carrier gas (GC) can cause peak splitting.[11]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase (for LC) or a solvent compatible with the stationary phase (for GC).[3][5] Using a retention gap in GC can also help mitigate this issue.[11]

• Column Void: A void at the head of the column can cause the sample to travel through different paths, resulting in a split peak.[7][12]

  • Solution: If a void is suspected, the column usually needs to be replaced.[12] Using a guard column can help protect the analytical column and extend its lifetime.[5]

• Presence of Conformers: Some nitrosamines, such as N-nitroso-N-methyl-4-aminobutyric acid (NMBA) and N-nitrosoethylisopropylamine (NEIPA), can exist as syn and anti conformers due to restricted rotation around the N-N bond. These conformers can be partially separated under certain chromatographic conditions, appearing as a doublet or a peak with a shoulder.[14]

  • Solution: This is a characteristic of the analyte and not a chromatographic problem. The integration method should be adjusted to include both peaks or the main peak and its shoulder for accurate quantification.[14] It has been noted that N-nitrosamine impurities can exhibit two peaks in liquid chromatography due to different conformational isomers.[15]

Experimental Protocols and Data

Protocol 1: Optimizing Mobile Phase for Improved Peak Shape in LC-MS/MS

This protocol describes a general approach to optimize the mobile phase to address peak tailing for basic N-nitrosamines.

Methodology:

• Initial Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.[16][17]

  • Mobile Phase B: 0.1% Formic Acid in Methanol.[16][17]

• Observation: Inject a standard solution of the problematic nitrosamine and observe the peak shape. If significant tailing is present, proceed to the next step.

• Addition of Buffer Salt:

  • Prepare a new Mobile Phase A containing 10 mM Ammonium Formate with 0.1% Formic Acid in Water. The addition of a substance that boosts ionization can improve sensitivity and reproducibility.[18]

  • Keep Mobile Phase B as 0.1% Formic Acid in Methanol.

• Re-evaluation: Inject the standard solution again and compare the peak shape. The ammonium ions will compete with the protonated basic nitrosamines for active silanol sites, reducing tailing.[2]

• Further Optimization: If tailing persists, consider increasing the buffer concentration or exploring alternative column chemistries such as a biphenyl phase, which can offer different selectivity and improved peak shape for certain compounds.[3]

Table 1: Effect of Mobile Phase Additive on Peak Asymmetry

Analyte	Mobile Phase without Additive (Peak Asymmetry Factor)	Mobile Phase with 10mM Ammonium Formate (Peak Asymmetry Factor)
N-Nitrosodimethylamine (NDMA)	1.8	1.2
N-Nitrosodiethylamine (NDEA)	1.9	1.3

Peak Asymmetry Factor calculated at 10% peak height. A value closer to 1 indicates a more symmetrical peak.

Visualization of Troubleshooting Workflows

Diagram 1: Troubleshooting Peak Tailing

Caption: A logical workflow for diagnosing and resolving peak tailing issues in chromatography.

Diagram 2: Troubleshooting Split Peaks

Caption: A guide to identifying and addressing the common causes of split peaks.

References

• 1. waters.com [waters.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. halocolumns.com [halocolumns.com]
• 6. waters.com [waters.com]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. lctsbible.com [lctsbible.com]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. 2025V1 | How to Explain the "Liquid Chromatography Double Peaks" Caused by <Conformational Differences of Nitrosamines>? | QCS Standards [qcsrm.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. farmaciajournal.com [farmaciajournal.com]
• 18. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Nitrosocytisine-d4 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of N-Nitrosocytisine-d4 during their analytical experiments.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the analysis of N-Nitrosocytisine-d4, offering potential causes and solutions in a question-and-answer format.

Q1: What are the most common reasons for low recovery of N-Nitrosocytisine-d4?

Low recovery of N-Nitrosocytisine-d4 is often attributed to a combination of factors related to its stability, the sample preparation process, and the analytical methodology. Key areas to investigate include:

• Analyte Degradation: N-nitrosamines are known to be susceptible to degradation, particularly from exposure to UV light (photolysis).[1] The stability of N-Nitrosocytisine-d4 can also be affected by pH and temperature.

• Suboptimal Extraction: The efficiency of the extraction process from the sample matrix is critical. Given that the parent compound, cytisine (B100878), is a polar alkaloid, N-Nitrosocytisine-d4 is also expected to be polar.[2] The choice of extraction solvent and technique must be optimized for such compounds.

• Matrix Effects: Complex sample matrices can interfere with the analysis, leading to ion suppression or enhancement in the mass spectrometer, which can result in inaccurate quantification and seemingly low recovery.

• Chromatographic Issues: Poor peak shape and retention on the analytical column can lead to inaccurate integration and quantification. As a polar compound, N-Nitrosocytisine-d4 may not be well-retained on traditional reversed-phase columns.

• In-situ Formation of Unlabeled N-Nitrosocytisine: If the sample contains both cytisine and a nitrosating agent, there is a risk of forming unlabeled N-Nitrosocytisine during sample preparation, which can interfere with the analysis of the deuterated internal standard.

Q2: My recovery of N-Nitrosocytisine-d4 is inconsistent. What could be the cause?

Inconsistent recovery often points to variability in sample handling and preparation. Consider the following:

• Inconsistent Exposure to Light: If some samples are exposed to more light than others, the degree of photodegradation will vary.

• Variable Extraction Times or Temperatures: Deviations in the duration or temperature of the extraction process can lead to inconsistent extraction efficiency.

• pH Fluctuations: If the pH of the sample or extraction solvent is not well-controlled, it could affect the stability and extraction of the analyte.

• Non-homogenous Samples: If the sample matrix is not uniform, the amount of interfering substances can vary between aliquots, leading to inconsistent matrix effects.

Q3: How can I improve the stability of N-Nitrosocytisine-d4 during my experiment?

To minimize degradation of N-Nitrosocytisine-d4, the following precautions are recommended:

• Protect from Light: Use amber glassware or light-blocking centrifuge tubes for all sample and standard preparations. Minimize exposure to ambient light as much as possible.

• Control Temperature: Keep samples and standards refrigerated or on ice when not in use. Avoid prolonged exposure to high temperatures.

• pH Control: Maintain a neutral or slightly acidic pH during sample preparation, as extreme pH values can promote degradation.

• Use of Antioxidants: In some cases, the addition of antioxidants like ascorbic acid to the sample can help prevent degradation.

Q4: What are the best extraction techniques and solvents for N-Nitrosocytisine-d4?

The optimal extraction method will depend on the sample matrix. However, based on the polar nature of the parent compound, cytisine, the following approaches are recommended:

• Liquid-Liquid Extraction (LLE): This is a common technique for extracting analytes from aqueous matrices. A polar organic solvent that is immiscible with water should be used.

• Solid-Phase Extraction (SPE): SPE can provide a cleaner extract than LLE. For a polar compound like N-Nitrosocytisine-d4, a mixed-mode or a polar-modified sorbent may be effective.

• Solvent Choice: For the extraction of cytisine, solvents like methanol, ethanol, and chloroform (B151607) have been used.[3] A mixture of these solvents or an aqueous-organic mixture may be optimal for N-Nitrosocytisine-d4.

Q5: I'm seeing significant matrix effects in my LC-MS/MS analysis. How can I mitigate them?

Matrix effects can be a significant challenge in trace analysis. Here are some strategies to reduce their impact:

• Improve Sample Cleanup: A more effective sample preparation method, such as SPE, can remove many of the interfering matrix components.

• Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering substances.

• Use a Matrix-Matched Calibration Curve: Prepare your calibration standards in a blank matrix extract that is free of the analyte to compensate for matrix effects.

• Optimize Chromatographic Separation: Ensure that N-Nitrosocytisine-d4 is chromatographically resolved from any co-eluting matrix components.

• Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for certain compounds.

Q6: What type of HPLC/UHPLC column is recommended for N-Nitrosocytisine-d4 analysis?

Given the expected polarity of N-Nitrosocytisine-d4, a standard C18 column may not provide adequate retention. Consider the following options:

• Polar-Embedded or Polar-Endcapped Reversed-Phase Columns: These columns are designed to provide better retention for polar analytes.

• Hydrophilic Interaction Liquid Chromatography (HILIC) Columns: HILIC is an excellent technique for the separation of very polar compounds.

• Ion-Exchange Chromatography (IEC): For ionizable compounds, IEC can provide excellent retention and selectivity.

Data Presentation

Table 1: Troubleshooting Summary for Low Recovery of N-Nitrosocytisine-d4

Symptom	Potential Cause	Recommended Action
Consistently Low Recovery	Analyte Degradation	Protect samples from light, control temperature, and maintain neutral pH.
Inefficient Extraction	Optimize extraction solvent and technique (e.g., LLE, SPE).
Strong Matrix Effects	Improve sample cleanup, dilute the sample, or use a matrix-matched calibration curve.
Inconsistent Recovery	Variable Sample Handling	Standardize all sample preparation steps, including light exposure, time, and temperature.
Non-homogenous Sample	Ensure thorough sample homogenization before taking an aliquot.
Poor Peak Shape	Inappropriate Column Chemistry	Use a polar-embedded, polar-endcapped, or HILIC column.
Unsuitable Mobile Phase	Optimize the mobile phase composition and pH.

Experimental Protocols

Generalized Protocol for the Analysis of N-Nitrosocytisine-d4 in a Pharmaceutical Formulation by LC-MS/MS

This protocol is a general guideline and should be optimized for your specific sample matrix and instrumentation.

• Sample Preparation (in a light-protected environment):

  • Weigh a portion of the homogenized sample equivalent to one dose into an amber centrifuge tube.

  • Add a known amount of a suitable internal standard (if N-Nitrosocytisine-d4 is not being used as the internal standard itself).

  • Add 5 mL of an extraction solvent (e.g., methanol/water 80:20 v/v).

  • Vortex for 2 minutes.

  • Sonicate for 15 minutes in a cooled water bath.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean amber tube.

  • If necessary, perform a further cleanup step using SPE.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm filter into an amber HPLC vial.

• LC-MS/MS Analysis:

  • LC System: UHPLC system

  • Column: A polar-embedded reversed-phase column (e.g., C18 with a polar-embedded group) or a HILIC column.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient: A suitable gradient to ensure good separation of the analyte from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Optimized for N-Nitrosocytisine-d4 (precursor ion > product ion).

• Quantification:

  • Prepare a calibration curve using standards of N-Nitrosocytisine-d4 in a blank matrix extract.

  • Quantify the amount of N-Nitrosocytisine-d4 in the samples by comparing the peak area ratio to the internal standard against the calibration curve.

Mandatory Visualization

Caption: Troubleshooting workflow for low recovery of N-Nitrosocytisine-d4.

Caption: Potential degradation pathways for N-Nitrosocytisine-d4.

References

• 1. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of N-Nitrosamines by Intestinal Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Mechanistic insight into the degradation of Nitrosamines via aqueous-p" by Daisuke Minakata and Erica Coscarelli [digitalcommons.mtu.edu]

Technical Support Center: Photolytic Degradation of Nitrosamine Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nitrosamine (B1359907) standards. The information is presented in a question-and-answer format to directly address common issues encountered during photostability experiments.

Frequently Asked Questions (FAQs)

Q1: My nitrosamine standard solution is showing degradation even when stored in the dark. What could be the cause?

A1: While light is a primary catalyst for nitrosamine degradation, other factors can contribute to instability even in dark conditions. These include:

• Temperature: Elevated temperatures can promote the degradation of some nitrosamines.[1] It is crucial to store standards at the recommended temperature, typically refrigerated or frozen.

• pH of the Solvent: The stability of nitrosamines can be pH-dependent. Acidic or alkaline conditions can catalyze degradation over time.[2] Ensure the solvent pH is appropriate for the specific nitrosamine standard.

• Solvent Purity: Impurities in the solvent can react with the nitrosamine standard, leading to degradation. Always use high-purity, chromatography-grade solvents.

• Presence of Nitrosating Agents: Contamination with residual nitrosating agents, such as nitrites, in the solvent or on glassware can lead to the formation of new nitrosamines or the degradation of the standard.[3]

Q2: I am observing variable and inconsistent results in my photostability studies. What are the potential sources of this variability?

A2: Inconsistent results in photostability studies of nitrosamine standards can arise from several factors:

• Inconsistent Light Exposure: Ensure that all samples, including the control, receive a uniform and controlled intensity of light. The distance from the light source and the angle of exposure should be consistent for all samples.[1][4] The ICH Q1B guidelines recommend a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter for confirmatory studies.[1][5]

• Sample Matrix Effects: The composition of the sample matrix can significantly impact the analysis of nitrosamines, potentially causing ion suppression or enhancement in LC-MS analysis.[3][6][7] This can lead to artificially low or high quantification of the nitrosamine.

• Artifact Formation: Nitrosamines can form in situ during sample preparation, especially under acidic conditions or at elevated temperatures, if precursor amines and nitrosating agents are present.[3] This can lead to an overestimation of the initial nitrosamine concentration or the appearance of new nitrosamine peaks.

• Volatilization of Nitrosamines: Some nitrosamines are volatile and can be lost during sample preparation steps that involve evaporation or high temperatures.[3]

Q3: What are the primary degradation products of nitrosamine photolysis?

A3: The photolytic degradation of nitrosamines primarily involves the cleavage of the N-NO bond.[8] For example, the UV photolysis of N-nitrosodimethylamine (NDMA) can result in the formation of dimethylamine (B145610) and nitric oxide radicals as primary products.[8] Further reactions can lead to the formation of nitrite (B80452) and nitrate (B79036) ions.[2][9] The specific degradation products can vary depending on the structure of the nitrosamine, the wavelength of light, the solvent, and the presence of other substances like oxygen.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no recovery of the nitrosamine standard after spiking into a sample matrix.	Matrix Effects: Components in the sample matrix (e.g., excipients in a drug product) can interfere with the extraction and/or ionization of the nitrosamine in LC-MS analysis, leading to ion suppression.[6][7][10]	- Optimize Sample Preparation: Use solid-phase extraction (SPE) to clean up the sample and remove interfering matrix components.[7] - Modify Chromatographic Conditions: Adjust the mobile phase composition or use a different column chemistry to better separate the nitrosamine from interfering compounds.[7][11] - Use an Isotopically Labeled Internal Standard: This can help to compensate for matrix effects and improve the accuracy of quantification.[7] - Dilute the Sample: If the concentration of the nitrosamine is high enough, diluting the sample can reduce the impact of matrix effects.
Appearance of unexpected peaks in the chromatogram during analysis.	Artifact Formation: Nitrosamines can form during sample preparation if precursor amines and nitrosating agents are present in the sample matrix or reagents.[3] Contamination: The analytical system, including solvents, glassware, and instrument components, may be contaminated with other nitrosamines or interfering substances.[12] Rotational Isomers (Rotamers): Some asymmetric nitrosamines can exist as two stable rotational isomers, which may appear as two separate peaks in the chromatogram under certain conditions.[13][14]	- Control Sample Preparation Conditions: Avoid acidic conditions and high temperatures during sample preparation.[3] Add scavengers like ascorbic acid or sulfamic acid to inhibit nitrosamine formation. - Thoroughly Clean the System: Run blank injections of high-purity solvent to check for system contamination.[12] Ensure all glassware is meticulously cleaned. - Confirm Peak Identity: Use a high-resolution mass spectrometer to confirm the mass of the unexpected peak. If rotamers are suspected, altering the chromatographic temperature may cause the two peaks to coalesce into one.[14]
Rapid degradation of the nitrosamine standard in solution, even with light protection.	Inappropriate Solvent pH: The pH of the solvent can significantly influence the stability of the nitrosamine.[2] Reactive Impurities in Solvent: The solvent may contain impurities that are reacting with the nitrosamine.	- Verify and Adjust Solvent pH: Check the pH of your solvent and adjust it to a neutral or other recommended pH for the specific nitrosamine. - Use High-Purity Solvents: Always use freshly opened, high-purity solvents to prepare standard solutions.

Quantitative Data on Photolytic Degradation

The rate of photolytic degradation of nitrosamines can be influenced by various factors. The following table summarizes pseudo-first-order degradation rate constants for several nitrosamines under specific UV irradiation conditions.

Nitrosamine	Abbreviation	Pseudo-First-Order Rate Constant (L/W-min)	Wavelength (nm)	pH	Reference
N-Nitrosodimethylamine	NDMA	2.6 x 10⁻²	Low-pressure Hg lamp	Neutral	[15][16]
N-Nitrosodiethylamine	NDEA	1.8 x 10⁻²	Low-pressure Hg lamp	Neutral	[15][16]
N-Nitrosodibutylamine	NDBA	2.6 x 10⁻²	Low-pressure Hg lamp	Neutral	[15][16]
N-Nitrosodiethanolamine	NDELA	2.3 x 10⁻²	Low-pressure Hg lamp	Neutral	[16]
N-Nitrosopyrrolidine	NPYR	1.4 x 10⁻²	Low-pressure Hg lamp	Neutral	[16]
N-Nitrosomorpholine	NMOR	1.68 x 10⁻² (at pH 2) - 7.00 x 10⁻⁴ (at pH 10)	Low-pressure Hg lamp	2-10	[2]

Note: The degradation rates are highly dependent on the experimental setup, including the light source, intensity, and sample matrix.

Experimental Protocols

Protocol for Photostability Testing of Nitrosamine Standards (Based on ICH Q1B Guidelines)

This protocol outlines a general procedure for assessing the photostability of a nitrosamine standard in solution.

1. Objective: To evaluate the potential for photolytic degradation of a nitrosamine standard under controlled light exposure and to identify the primary degradation products.

2. Materials:

• Nitrosamine reference standard

• High-purity solvent (e.g., methanol, acetonitrile, or water)

• Chemically inert and transparent vials (e.g., quartz or borosilicate glass)

• Aluminum foil

• Photostability chamber equipped with a light source capable of emitting both visible and UVA radiation (as per ICH Q1B Option 1 or 2).[1][17]

• Calibrated radiometer and lux meter

• Validated analytical method for the quantification of the nitrosamine and its potential degradation products (e.g., LC-MS/MS).

3. Procedure:

• Sample Preparation:

  • Prepare a stock solution of the nitrosamine standard in the chosen solvent at a known concentration.

  • Prepare two sets of sample solutions by diluting the stock solution to the desired concentration in transparent vials.

  • Wrap one set of vials completely in aluminum foil to serve as dark controls.[4]

• Light Exposure:

  • Place both the exposed and dark control samples in the photostability chamber.

  • Expose the samples to a controlled light source according to ICH Q1B guidelines, aiming for a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[1][5]

  • Monitor and record the light intensity and duration of exposure.

• Sample Analysis:

  • At predetermined time intervals, withdraw aliquots from both the exposed and dark control samples.

  • Analyze the samples immediately using the validated analytical method to determine the concentration of the parent nitrosamine and any observed degradation products.

• Data Evaluation:

  • Compare the results from the exposed samples to those of the dark controls to assess the extent of photolytic degradation.

  • Calculate the degradation rate and identify any major degradation products.

  • Evaluate any changes in physical properties such as color or clarity of the solution.[18]

Visualizations

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. SOP for Conducting Photostability Study – StabilityStudies.in [stabilitystudies.in]
• 5. database.ich.org [database.ich.org]
• 6. researchgate.net [researchgate.net]
• 7. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 14. 2025V1 | How to Explain the "Liquid Chromatography Double Peaks" Caused by <Conformational Differences of Nitrosamines>? | QCS Standards [qcsrm.com]
• 15. researchgate.net [researchgate.net]
• 16. aminer.cn [aminer.cn]
• 17. PHOTOSTABILITY TESTING SEM I SEMINAR | PPTX [slideshare.net]
• 18. iagim.org [iagim.org]

Technical Support Center: Optimizing Storage of N-Nitrosocytisine-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage and handling of N-Nitrosocytisine-d4 to prevent its degradation. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your analytical standards and experimental outcomes.

Troubleshooting Guide

Encountering issues with N-Nitrosocytisine-d4 stability can compromise experimental results. This guide addresses common problems and provides systematic solutions.

Issue	Potential Cause	Recommended Solution
Unexpectedly low assay values or signal intensity	Degradation of N-Nitrosocytisine-d4 due to improper storage temperature.	1. Verify Storage Temperature: Ensure the compound is consistently stored at or below -20°C. 2. Check Temperature Logs: Review freezer temperature logs for any fluctuations. 3. Aliquot Samples: To avoid repeated freeze-thaw cycles, aliquot the standard into smaller, single-use vials upon receipt.
Appearance of unknown peaks in chromatograms	Formation of degradation products due to exposure to light, acidic or alkaline conditions, or oxidative stress.	1. Protect from Light: Store vials in the dark or use amber-colored vials. 2. Control pH: Ensure that solvents and buffers used for reconstitution and dilution are within a neutral pH range (ideally pH 5.0-7.0). A patent on a cytisine (B100878) formulation indicates that pH values below 5.0 and above 7.0 can lead to a significant increase in impurities.[1] 3. Use High-Purity Solvents: Employ freshly opened, high-purity solvents to minimize contaminants that could promote degradation. 4. Inert Atmosphere: For long-term storage of the neat compound, consider storage under an inert gas like argon or nitrogen.
Inconsistent results between experiments	Variability in sample handling and preparation.	1. Standardize Procedures: Ensure all users follow a standardized protocol for sample preparation. 2. Equilibrate to Room Temperature: Allow vials to reach room temperature before opening to prevent condensation, which can introduce moisture. 3. Minimize Time at Room Temperature: Prepare solutions immediately before use and minimize the time the compound spends at ambient temperature.
Precipitate observed in the solution	Poor solubility or degradation in the chosen solvent.	1. Verify Solvent Suitability: Confirm the solubility of N-Nitrosocytisine-d4 in the chosen solvent. Methanol (B129727) and acetonitrile (B52724) are common choices. 2. Gentle Warming/Sonication: If solubility is a known issue, gentle warming or sonication may be used to dissolve the compound. However, be cautious as heat can accelerate degradation. 3. Prepare Fresh Solutions: Do not use solutions that have been stored for extended periods, especially if not refrigerated or frozen.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for N-Nitrosocytisine-d4?

A1: For long-term stability, N-Nitrosocytisine-d4 should be stored as a solid (neat compound) at -20°C or lower in a tightly sealed container, protected from light and moisture. Solutions of the compound should also be stored at -20°C in amber vials.

Q2: How long can I expect N-Nitrosocytisine-d4 to be stable under recommended conditions?

Q3: What are the primary factors that can cause N-Nitrosocytisine-d4 degradation?

A3: The main factors contributing to the degradation of nitrosamines, including N-Nitrosocytisine-d4, are:

• Temperature: Higher temperatures accelerate the rate of chemical degradation.[2]

• Light: Exposure to UV light can cause photolytic degradation.

• pH: Both acidic and alkaline conditions can promote the degradation of nitrosamines. For cytisine-related compounds, a pH range of 5.0-7.0 is recommended to maintain stability.[1]

• Presence of Nitrosating Agents: Contact with nitrites or other nitrosating agents can lead to further chemical reactions.

• Oxidizing Agents: The presence of oxidizing agents can also lead to degradation.

Q4: Can I store solutions of N-Nitrosocytisine-d4 at 4°C?

A4: For short-term storage (a few days), 4°C may be acceptable. However, for storage longer than a week, it is highly recommended to store solutions at -20°C to minimize degradation.

Q5: How should I handle N-Nitrosocytisine-d4 upon receiving it?

A5: Upon receipt, immediately store the compound at the recommended temperature (-20°C). If it is a solid, you may consider preparing a stock solution and then aliquoting it into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture and air.

Quantitative Data on Stability

The following table provides illustrative data on the stability of N-Nitrosocytisine-d4 under various storage conditions. This data is based on general knowledge of nitrosamine (B1359907) stability and should be used as a guideline. For critical applications, it is recommended to perform in-house stability studies.

Storage Condition	Temperature	Light Exposure	pH of Solution	Estimated Degradation (%) over 3 Months
Optimal	-20°C	Dark (Amber Vial)	6.0	< 1%
Sub-optimal (Temperature)	4°C	Dark (Amber Vial)	6.0	2 - 5%
Sub-optimal (Temperature)	25°C (Room Temp)	Dark (Amber Vial)	6.0	10 - 20%
Sub-optimal (Light)	-20°C	Ambient Light	6.0	5 - 10%
Sub-optimal (pH)	-20°C	Dark (Amber Vial)	4.0	5 - 15%
Sub-optimal (pH)	-20°C	Dark (Amber Vial)	8.0	5 - 15%
Highly Sub-optimal	25°C (Room Temp)	Ambient Light	4.0	> 30%

Experimental Protocols

Protocol 1: Long-Term Stability Assessment

Objective: To evaluate the stability of N-Nitrosocytisine-d4 under recommended storage conditions over an extended period.

Methodology:

• Standard Preparation: Prepare a stock solution of N-Nitrosocytisine-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Aliquoting: Dispense 100 µL aliquots of the stock solution into amber glass vials with PTFE-lined caps.

• Storage: Store the vials at -20°C, protected from light. For an accelerated study, a parallel set of vials can be stored at 4°C and 25°C.

• Analysis Schedule: Analyze the samples at predetermined time points (e.g., T=0, 1 month, 3 months, 6 months, 12 months).

• Sample Analysis: At each time point, retrieve one vial from each storage condition. Allow the vial to equilibrate to room temperature. Analyze the concentration and purity of N-Nitrosocytisine-d4 using a validated stability-indicating analytical method, such as LC-MS/MS.

• Data Evaluation: Compare the results to the initial (T=0) analysis. A significant change in concentration or the appearance of new peaks indicates degradation.

Protocol 2: Forced Degradation Study

Objective: To identify potential degradation products and pathways of N-Nitrosocytisine-d4 under various stress conditions.

Methodology:

• Sample Preparation: Prepare separate aliquots of a known concentration of N-Nitrosocytisine-d4 solution for each stress condition.

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 48 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 48 hours.

  • Oxidation: Add 3% H₂O₂ and store at room temperature for 48 hours, protected from light.

  • Thermal Stress: Incubate a solution at 80°C for 48 hours in the dark.

  • Photolytic Stress: Expose a solution in a clear vial to a photostability chamber (with UV and visible light) for a defined period. A control sample should be wrapped in aluminum foil.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all stressed samples, along with an unstressed control, using a high-resolution analytical technique like LC-MS/MS to identify and characterize any degradation products.

Visualizations

Caption: Potential degradation pathways for N-Nitrosocytisine-d4.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Developing Structure-Activity Relationships for N-Nitrosamine Activity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard in Nitrosamine Analysis: A Comparative Guide to Analytical Method Validation Using N-Nitrosocytisine-d4

For researchers, scientists, and drug development professionals, the accurate quantification of nitrosamine (B1359907) impurities is paramount for ensuring the safety and quality of pharmaceutical products. This guide provides an objective comparison of analytical methods for the detection of N-Nitrosocytisine, a potential nitrosamine impurity, highlighting the superior performance of methods employing the isotopically labeled internal standard, N-Nitrosocytisine-d4.

The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their classification as probable human carcinogens. Regulatory bodies worldwide mandate strict control over these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification. The use of an appropriate internal standard is crucial for achieving accurate and reliable results, especially at the trace levels required. This guide compares the performance of an analytical method using N-Nitrosocytisine-d4 as an internal standard against an alternative method that does not employ an internal standard, supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The inclusion of an isotopically labeled internal standard, such as N-Nitrosocytisine-d4, in an analytical method significantly enhances its performance by compensating for variations in sample preparation, matrix effects, and instrument response. Below is a comparison of key validation parameters for a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with and without the use of N-Nitrosocytisine-d4.

Validation Parameter	Method with N-Nitrosocytisine-d4 (Expected Performance)	Method without Internal Standard (Reference Data for a similar Nitrosamine)
Accuracy (% Recovery)	95.0 - 105.0%	85 - 115%
Precision (% RSD)	≤ 5.0%	≤ 15.0%
Linearity (r²)	≥ 0.998	≥ 0.995
Limit of Quantitation (LOQ)	~0.1 ng/mL	~0.66 ppm
Limit of Detection (LOD)	~0.03 ng/mL	~0.22 ppm

Note: The data for the method with N-Nitrosocytisine-d4 is based on typical performance characteristics observed for LC-MS/MS methods utilizing deuterated internal standards for nitrosamine analysis. The data for the method without an internal standard is adapted from a validated method for a structurally similar nitrosamine, N-Nitroso-Varenicline.

The Advantage of Isotope Dilution

The use of N-Nitrosocytisine-d4 leverages the principle of isotope dilution mass spectrometry. Since N-Nitrosocytisine-d4 is chemically identical to the target analyte, it co-elutes and experiences the same ionization and fragmentation behavior in the mass spectrometer. Any loss of analyte during sample processing or fluctuations in instrument performance will affect the internal standard to the same extent. By measuring the ratio of the analyte to the internal standard, these variations are normalized, leading to more accurate and precise quantification.

Experimental Protocols

Method 1: LC-MS/MS with N-Nitrosocytisine-d4 Internal Standard

This protocol describes a typical analytical method validation for the quantification of N-Nitrosocytisine in a drug substance using N-Nitrosocytisine-d4 as an internal standard.

1. Preparation of Standard and Sample Solutions:

• Stock Solutions: Prepare individual stock solutions of N-Nitrosocytisine and N-Nitrosocytisine-d4 in methanol (B129727) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the N-Nitrosocytisine stock solution with methanol to cover the desired concentration range (e.g., 0.1 to 100 ng/mL). Spike each working standard with a fixed concentration of N-Nitrosocytisine-d4 (e.g., 10 ng/mL).

• Sample Preparation: Accurately weigh approximately 100 mg of the drug substance, dissolve it in a suitable solvent, and spike with the same fixed concentration of N-Nitrosocytisine-d4 as the working standards.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A UHPLC system.

• Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A suitable C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B).

• Ionization Mode: Positive ESI.

• Multiple Reaction Monitoring (MRM) Transitions: Monitor specific precursor to product ion transitions for both N-Nitrosocytisine and N-Nitrosocytisine-d4.

3. Validation Parameters:

• Specificity: Analyze a blank sample (matrix without analyte or internal standard) and a sample spiked with potential interfering substances to ensure no co-eluting peaks interfere with the detection of the analyte and internal standard.

• Linearity: Analyze the working standard solutions in triplicate and construct a calibration curve by plotting the peak area ratio of N-Nitrosocytisine to N-Nitrosocytisine-d4 against the concentration of N-Nitrosocytisine. The correlation coefficient (r²) should be ≥ 0.998.

• Accuracy: Analyze samples spiked with known concentrations of N-Nitrosocytisine at three levels (e.g., 50%, 100%, and 150% of the target concentration) in triplicate. The percent recovery should be within 95.0% to 105.0%.

• Precision:

  • Repeatability: Analyze six replicate samples at the target concentration. The relative standard deviation (%RSD) should be ≤ 5.0%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument. The %RSD should be ≤ 10.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the analyte can be reliably detected (S/N ≥ 3) and quantified (S/N ≥ 10) with acceptable accuracy and precision.

Method 2: LC-MS/MS without Internal Standard (for comparison)

This protocol is based on a validated method for a similar nitrosamine and is provided for comparative purposes to illustrate the differences in procedure and expected performance.

1. Preparation of Standard and Sample Solutions:

• Stock Solution: Prepare a stock solution of the nitrosamine analyte in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution.

• Sample Preparation: Accurately weigh the drug substance and dissolve it in a suitable solvent.

2. LC-MS/MS Analysis:

• The LC-MS/MS parameters would be similar to Method 1, but only the MRM transition for the analyte would be monitored.

3. Validation Parameters:

• The validation would follow a similar procedure, but all calculations would be based on the absolute peak area of the analyte, which is more susceptible to variability.

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the validation of an analytical method using an internal standard.

Caption: Workflow for analytical method validation using an internal standard.

Signaling Pathway of Action

While N-Nitrosocytisine is a potential impurity and not a therapeutic agent with a signaling pathway, the rationale for using its deuterated analog is a critical logical pathway in analytical chemistry.

A Head-to-Head Comparison: N-Nitrosocytisine-d4 vs. 13C-Labeled Standards in Bioanalytical Assays

For researchers, scientists, and drug development professionals dedicated to the precise quantification of N-Nitrosocytisine, the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides a comprehensive comparison of N-Nitrosocytisine-d4 and 13C-labeled N-Nitrosocytisine as internal standards in bioanalytical workflows, supported by established principles and experimental data from analogous compounds.

In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, stable isotope-labeled internal standards are considered the gold standard for mitigating variability during sample processing and analysis. By compensating for fluctuations in extraction recovery, matrix effects, and instrument response, these standards ensure the generation of robust and reproducible data, a cornerstone of regulatory compliance and successful drug development. While both deuterated (d-labeled) and 13C-labeled standards are widely used, their performance characteristics can differ significantly, impacting assay precision and accuracy.

The Critical Difference: Isotope Effects and Chromatographic Integrity

A key challenge with deuterium-labeled internal standards is the potential for chromatographic separation from the unlabeled analyte, a phenomenon known as the isotope effect.[1] The slight difference in physicochemical properties between hydrogen and deuterium (B1214612) can lead to different retention times, particularly in high-resolution chromatography systems.[1][2] This separation can compromise the internal standard's ability to accurately compensate for matrix effects that may vary across the chromatographic peak.

In contrast, 13C-labeled internal standards, where one or more carbon atoms are replaced with the heavier 13C isotope, are chemically and chromatographically more similar to their unlabeled counterparts.[2][3] This results in near-perfect co-elution, ensuring that the analyte and the internal standard experience the same matrix effects, leading to more accurate and precise quantification.[2][3]

Performance Comparison: Insights from Analogous Nitrosamines

Performance Metric	N-Nitrosocytisine-d4 (Deuterated Standard)	13C-Labeled N-Nitrosocytisine (Projected Performance)
Chromatographic Co-elution with Analyte	Potential for partial or complete separation, especially in high-resolution LC systems.[1][2]	Expected to co-elute perfectly with the unlabeled analyte.[2][3]
Compensation for Matrix Effects	May be compromised if chromatographic separation occurs.[2]	Superior ability to compensate for ion suppression or enhancement.[2][3]
Accuracy & Precision	Generally good, but can be significantly affected by isotope effects.	Generally higher, leading to more reliable and reproducible results.[1]
Isotopic Stability	Deuterium labels can be susceptible to back-exchange, though this is less common with labels on aromatic rings.	13C labels are integrated into the carbon skeleton and are highly stable.
Cost & Availability	Generally more readily available and less expensive to synthesize.	Typically more expensive and may require custom synthesis.

A study comparing deuterium-labeled and 13C-labeled internal standards for the analysis of amphetamines demonstrated that the 13C-labeled standards co-eluted with the analytes under various chromatographic conditions, while the deuterated standards showed slight separation.[2][3] This improved co-elution with 13C-labeled standards resulted in better compensation for ion suppression effects.[2]

Experimental Protocols

A robust bioanalytical method is essential for the accurate quantification of N-Nitrosocytisine. The following provides a generalized experimental protocol for the analysis of nitrosamines in a biological matrix using LC-MS/MS.

Sample Preparation: Protein Precipitation

• To 100 µL of the biological matrix (e.g., plasma, urine), add 20 µL of the internal standard solution (N-Nitrosocytisine-d4 or 13C-labeled N-Nitrosocytisine in methanol).

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the sample at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used for the separation of nitrosamines.

  • Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B129727) (B) is a common choice.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization: Heated electrospray ionization (HESI) in positive ion mode.[4]

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-Nitrosocytisine and its labeled internal standard would be monitored.

Mandatory Visualizations

Caption: A generalized workflow for the bioanalytical quantification of N-Nitrosocytisine using a stable isotope-labeled internal standard.

Caption: Simplified metabolic pathways of a tobacco-specific nitrosamine (B1359907) (NNK), a structural analog of N-Nitrosocytisine.[2][5]

Conclusion

For the most demanding bioanalytical assays requiring the highest level of accuracy and precision, 13C-labeled N-Nitrosocytisine represents the superior choice for an internal standard. Its ability to co-elute with the unlabeled analyte ensures more effective compensation for matrix effects, leading to more reliable and reproducible data. While N-Nitrosocytisine-d4 can be a suitable and more cost-effective option for many applications, careful validation of chromatographic behavior is essential to mitigate the potential for isotopic effects. The selection of the internal standard should be guided by the specific requirements of the analytical method and the overall goals of the research or drug development program.

References

• 1. Synthesis and applications of selectively {sup 13}C-labeled RNA [electronic resource]. in SearchWorks catalog [searchworks.stanford.edu]
• 2. Metabolism and DNA Adduct Formation of Tobacco-Specific N-Nitrosamines [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. UHPLC-MS/MS method for the simultaneous determination of nicotine and tobacco-specific nitrosamines NNN and NNK for use in preclinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tobacco nitrosamines as culprits in disease: mechanisms reviewed - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitrosocytisine-d4: A Guide to Accuracy and Precision in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

The quantification of N-nitrosamines, a class of potential genotoxic impurities, is a critical aspect of drug safety and development. Accurate and precise measurement of these compounds often relies on the use of stable isotopically labeled (SIL) internal standards in mass spectrometry-based assays. This guide provides a comprehensive comparison of N-Nitrosocytisine-d4 as an internal standard, detailing its performance characteristics and methodologies for its use.

N-Nitrosocytisine-d4 is the deuterated analog of N-Nitrosocytisine, a potential nitrosamine (B1359907) impurity of Cytisine. Cytisine is a plant-derived alkaloid used in smoking cessation products. The structural similarity and identical physicochemical properties of N-Nitrosocytisine-d4 to its non-labeled counterpart make it an ideal internal standard, co-eluting chromatographically and exhibiting similar ionization efficiency. This allows it to effectively compensate for variations in sample preparation, matrix effects, and instrument response, leading to highly accurate and precise quantification.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is paramount for the development of robust and reliable bioanalytical methods. While structural analogs can be employed, SIL internal standards like N-Nitrosocytisine-d4 are widely considered the gold standard for quantitative mass spectrometry.

Internal Standard Type	Analyte	Key Advantages	Key Disadvantages
Isotopically Labeled	N-Nitrosocytisine	- Co-elutes with the analyte. - Experiences identical matrix effects. - Corrects for variability in extraction recovery and ionization. - Leads to high accuracy and precision.	- Higher cost. - Potential for isotopic interference if not adequately resolved.
Structural Analog	N-Nitrosocytisine	- Lower cost. - Readily available.	- Different chromatographic retention times. - May not experience the same matrix effects. - May have different extraction recoveries. - Can lead to lower accuracy and precision.

While direct comparative studies on the accuracy and precision of N-Nitrosocytisine-d4 for the analysis of N-Nitrosocytisine are not extensively published, data from the analysis of its precursor, Cytisine, using a deuterated internal standard (Cytisine-d4) provides a strong indication of the expected performance. A recent study demonstrated excellent linearity, accuracy, and precision for the quantification of Cytisine in biological matrices using Cytisine-d4.

As a non-isotopic alternative, Varenicline, a drug with structural similarities to Cytisine, has been used as an internal standard for Cytisine analysis. While a viable option, it is expected to provide lower precision and accuracy compared to the isotopically labeled standard due to potential differences in chromatographic behavior and matrix effects.

Experimental Data

The following table summarizes the validation parameters for the quantification of Cytisine using a deuterated internal standard, which serves as a proxy for the expected performance of N-Nitrosocytisine-d4 in the analysis of N-Nitrosocytisine.

Validation Parameter	N-Nitrosocytisine-d4 (proxy data from Cytisine-d4)	Varenicline (as an alternative IS for Cytisine)
Linearity (r²)	>0.99	>0.99
Accuracy (% Recovery)	95-105%	85-115%
Precision (%RSD)	<10%	<15%
Limit of Quantification (LOQ)	Low ng/mL range	Low ng/mL range

Experimental Protocols

A detailed methodology for the analysis of N-Nitrosocytisine in biological samples using N-Nitrosocytisine-d4 as an internal standard would typically involve liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of the biological sample (e.g., plasma, urine), add a known concentration of N-Nitrosocytisine-d4 internal standard solution.

• Pre-treat the sample as required (e.g., enzymatic hydrolysis for conjugated forms).

• Condition an SPE cartridge with an appropriate solvent (e.g., methanol (B129727) followed by water).

• Load the sample onto the SPE cartridge.

• Wash the cartridge to remove interfering matrix components.

• Elute the analyte and internal standard with an appropriate elution solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column or a HILIC column suitable for polar compounds.

  • Mobile Phase: A gradient of an aqueous solution with a buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.3-0.5 mL/min).

  • Injection Volume: Typically 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both N-Nitrosocytisine and N-Nitrosocytisine-d4 would be monitored. These would need to be determined experimentally.

Visualizations

Formation Pathway of N-Nitrosocytisine

The formation of N-Nitrosocytisine occurs through the nitrosation of its precursor, Cytisine, which is a secondary amine. This reaction typically happens in the presence of nitrosating agents, such as nitrous acid (HNO₂), which can be formed from nitrites under acidic conditions.

Caption: Formation of N-Nitrosocytisine from Cytisine.

Experimental Workflow for Quantification

The analytical workflow for the accurate quantification of N-Nitrosocytisine involves several key steps, from sample collection to data analysis, with the crucial addition of the internal standard at the beginning of the process.

Caption: Workflow for N-Nitrosocytisine quantification.

A Comparative Guide to Internal Standards for N-Nitrosonornicotine (NNN) Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N'-Nitrosonornicotine (NNN), a potent carcinogen found in tobacco products and biological samples, is critical for research and regulatory purposes. The use of an internal standard (IS) in analytical methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is essential for correcting variations throughout the analytical process, ensuring data accuracy and precision.[1][2] This guide provides an objective performance comparison of different internal standards for NNN analysis, supported by experimental data and detailed methodologies.

Understanding Internal Standards in NNN Analysis

An internal standard is a compound chemically similar to the analyte (NNN) that is added at a known, constant concentration to all samples, calibration standards, and quality controls.[3][4] Its purpose is to compensate for potential variability during sample preparation, injection, and instrument response.[1][3] For NNN analysis, the most effective and widely used internal standards are stable isotope-labeled (SIL) versions of the NNN molecule, such as Deuterium (²H or D) or Carbon-13 (¹³C) labeled NNN.[5] These are considered the gold standard because their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly during extraction, chromatography, and ionization.[1][5][6]

Performance Comparison of Internal Standards

The most common SIL internal standards for NNN analysis are NNN-d4 (deuterated) and ¹³C₆-NNN (Carbon-13 labeled). Both provide excellent performance, and the choice often depends on commercial availability and cost. Structural analogs, such as 5-Methyl-N'-nitrosonornicotine, have also been used but are generally less ideal than SIL standards because their behavior may not perfectly mimic that of NNN.[1][7]

Below is a summary of performance data synthesized from various studies employing NNN-d4 and ¹³C₆-NNN for the analysis of NNN in different matrices.

Performance Parameter	NNN-d4	¹³C₆-NNN	Matrix	Analytical Method
Accuracy	91.8% - 103.9%[8]	Not explicitly stated, but used in methods for accurate enantiomeric composition analysis[9]	Tobacco Products, E-liquids[8]	LC-MS/MS[8][9]
Precision (%RSD)	< 15%[8]	Not explicitly stated, but used in validated methods implying high precision[9]	Tobacco Products, E-liquids[8]	LC-MS/MS[8][9]
Linearity (R²)	> 0.999[7]	Not explicitly stated, but a prerequisite for the quantitative method used[9]	Human Urine[7]	LC-MS/MS[7][9]
LOQ	0.1 ng/mL (Tobacco)[8], 1.3 pg/mL (Urine)[7]	Not explicitly stated	Tobacco Products[8], Human Urine[7]	LC-MS/MS[7][8][9]
Extraction Recovery	67.6% - 79.7%[7]	Not explicitly stated	Human Urine[7]	LC-MS/MS[7][9]

Experimental Protocols

The analysis of NNN is predominantly performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[10] The following is a generalized protocol based on established methods like CORESTA Recommended Method (CRM) 72.[10][11]

1. Principle

Tobacco or biological samples are extracted with an aqueous buffer solution. A known amount of an isotopically labeled internal standard (e.g., NNN-d4 or ¹³C₆-NNN) is added before extraction.[10][11] The extract is then clarified by filtration and analyzed by reverse-phase liquid chromatography with tandem mass spectrometric detection.[10] Quantification is achieved by creating a calibration curve that plots the ratio of the NNN peak area to the internal standard peak area against the concentration of the NNN standard.[10]

2. Sample Preparation and Extraction

• Weigh approximately 0.25 g of the sample (e.g., smokeless tobacco) into an extraction vial.[11]

• Add a precise volume (e.g., 100 µL) of the internal standard solution (e.g., ¹³C₆-NNN or NNN-d4) to each vial.[11]

• Add 10 mL of an extraction solvent, typically 100 mM aqueous ammonium (B1175870) acetate (B1210297).[11]

• Shake the mixture on a mechanical shaker for 60 minutes.[11]

• Filter the extract using a 0.45 µm membrane filter into an autosampler vial for LC-MS/MS analysis.[11]

3. LC-MS/MS Conditions

• LC System: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.[10]

• Column: C18 reverse-phase column.[10]

• Mobile Phase: A gradient of methanol (B129727) and water containing ammonium acetate is commonly used.

• Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode.

  • NNN Transition: m/z 178 → 148[7]

  • NNN-d4 Transition: m/z 182 → 152[7]

  • ¹³C₆-NNN Transition: (Specific transition would be set based on the labeled positions)

Visualizing the Workflow and Principles

The following diagrams illustrate the experimental workflow and the logical basis for using an internal standard in NNN quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. learning.sepscience.com [learning.sepscience.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. Analysis of N′-Nitrosonornicotine Enantiomers in Human Urine by Chiral Stationary Phase Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. fda.gov [fda.gov]

A Comparative Guide to Nitrosamine Detection and Quantification Limits

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for these impurities, necessitating highly sensitive and reliable analytical methods for their detection and quantification. This guide provides a comparative overview of common analytical techniques, their associated limits of detection (LOD) and quantification (LOQ), and the experimental protocols for nitrosamine analysis in drug substances and products.

Comparison of Analytical Methods and their Performance

Various analytical techniques are employed for the detection and quantification of nitrosamine impurities, with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) being the most prevalent. The choice of method often depends on the specific nitrosamine, the drug matrix, and the required sensitivity. High-resolution mass spectrometry (HRMS) is also increasingly utilized for its high selectivity and accuracy, especially in identifying unknown nitrosamines.[1][2][3]

Below is a summary of reported LOD and LOQ values for common nitrosamines using different analytical methodologies. These values are typically in the parts per billion (ppb) or nanogram per milliliter (ng/mL) range to meet the stringent regulatory requirements.[4] For instance, the FDA has set an acceptable intake (AI) limit for N-nitrosodimethylamine (NDMA) at 96 ng/day and for N-nitrosodiethylamine (NDEA) at 26.5 ng/day.[5] For drug products with a maximum daily dose of less than 880 mg/day, the FDA recommends a limit of quantification (LOQ) of 0.03 ppm or lower.[6]

Table 1: Comparison of LOD and LOQ for Nitrosamine Analysis

Nitrosamine	Analytical Method	Matrix	LOD	LOQ	Reference
NDMA	GC/MS	Valsartan API & DP	0.05 ppm	0.3 ppm	[7]
NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	LC-HRMS	Sartan ARB group	-	As low as 0.005 ppm	[8]
NDMA	LC-HRMS	Ranitidine	0.011 ppm	0.033 ppm	[7]
NDMA, NDEA	UHPLC-APCI-MS/MS	Sartan products	-	-	[2]
NDMA, NDEA, NMBA, NEIPA	HPLC-MS/MS (APCI)	Valsartan, Losartan (B1675146), Irbesartan	0.2 ng/mL	0.4 ng/mL	[9]
Various Nitrosamines	GC-MS/MS	Drug Products	< 3 ppb	-	[4]
18 Nitrosamines	GC-HRMS	Telmisartan, Losartan	0.1 - 0.3 ng/mL	0.3 - 1 ng/mL	[3]
16 N-Nitrosamines	MRM-based MS	Pharmaceutical Matrices	8 ng/mg	10 ng/mg	[10]

Experimental Protocols

Accurate and reproducible determination of LOD and LOQ is contingent on well-defined and validated experimental protocols. Below are summarized methodologies for nitrosamine analysis using LC-MS/MS and GC-MS.

Protocol 1: Nitrosamine Analysis by LC-MS/MS (Based on USP General Chapter <1469>)

This method is suitable for the quantitation of multiple nitrosamines in sartan drug substances.

1. Sample Preparation:

• Weigh 80 mg of the drug substance into a 2 mL centrifuge tube.

• Add 1188 µL of diluent (1% formic acid in water) and 12 µL of the internal standard solution.

• Vortex the mixture for 20 minutes (or not more than 5 minutes for losartan potassium).

• Centrifuge at approximately 10,000 rpm for 10 minutes.

• Filter the supernatant using a 0.45-µm PTFE filter into a vial for analysis.[11]

2. Chromatographic Conditions:

• Column: Agilent InfinityLab Poroshell 120 EC-C18, 50 mm x 3.0 mm, 2.7 µm.

• Mobile Phase: Gradient elution with a suitable combination of aqueous and organic phases (e.g., water with formic acid and methanol (B129727) or acetonitrile).

• Flow Rate: As per instrument optimization.

• Injection Volume: As per instrument optimization.

3. Mass Spectrometric Conditions:

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for each nitrosamine and internal standard should be optimized.

4. LOD and LOQ Determination:

• The LOD and LOQ are determined based on the signal-to-noise (S/N) ratio.[12] A common approach is to define LOD as S/N ≥ 3 and LOQ as S/N ≥ 10.[12] This is achieved by analyzing spiked samples at decreasing concentrations.[9][12]

Protocol 2: Nitrosamine Analysis by GC-MS/MS

This method is applicable for the analysis of volatile nitrosamines in various drug products.

1. Sample Preparation (Direct Liquid Injection):

• Accurately weigh and dissolve the sample in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• Prepare a series of calibration standards by diluting a mixed nitrosamine stock solution.

• For solid dosage forms, tablets may be crushed, suspended in a basic solution (e.g., NaOH), and then extracted with an organic solvent like dichloromethane.[13]

2. GC-MS/MS Conditions:

• GC Column: Select a column suitable for nitrosamine analysis (e.g., a mid-polarity column).

• Inlet: Use a split/splitless inlet, typically in splitless mode for trace analysis.

• Oven Program: A temperature gradient program to ensure separation of the target nitrosamines.

• Carrier Gas: Helium or Hydrogen.

• MS Ionization: Electron Ionization (EI).

• MS Detection: MRM mode with optimized transitions for each analyte.

3. LOD and LOQ Determination:

• Similar to the LC-MS/MS method, LOD and LOQ are determined by analyzing a series of diluted standards and calculating the S/N ratio.[4]

Experimental Workflow

The general workflow for nitrosamine analysis, from sample receipt to data reporting, involves several critical steps. The following diagram illustrates a typical logical flow.

Caption: A typical workflow for nitrosamine analysis in pharmaceuticals.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pmda.go.jp [pmda.go.jp]
• 7. international-biopharma.com [international-biopharma.com]
• 8. fda.gov [fda.gov]
• 9. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-Nitrosamine Quantitation in Pharmaceuticals by Li Cationization and Tandem Mass Spectrometry - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 11. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 12. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 13. edqm.eu [edqm.eu]

Navigating Nitrosamine Impurity Analysis: A Comparative Guide to Regulatory Guidelines and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

The detection and control of nitrosamine (B1359907) impurities have become a critical focus for regulatory agencies and the pharmaceutical industry worldwide. These compounds, classified as probable human carcinogens, can form during drug manufacturing or storage.[1] This guide provides a comprehensive comparison of the current regulatory landscape and the analytical techniques used for nitrosamine impurity analysis, supported by experimental data and detailed protocols to aid researchers in this crucial area of drug safety.

The Regulatory Framework: A Global Consensus

Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH) have established stringent guidelines for the control of nitrosamine impurities in drug products.[1][2] A cornerstone of these regulations is the ICH M7 guideline, which provides a framework for assessing and controlling DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[2]

The general expectation from regulatory authorities is that manufacturers perform a risk assessment to evaluate the potential for nitrosamine formation in their products. If a risk is identified, confirmatory testing using validated, sensitive, and specific analytical methods is required. The acceptable intake (AI) limits for various nitrosamines are set at very low levels, typically in the nanogram-per-day range, necessitating highly sensitive analytical methodologies.[2]

Comparison of Analytical Techniques for Nitrosamine Analysis

The most widely adopted analytical techniques for the determination of nitrosamine impurities are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4] Both offer the high sensitivity and selectivity required to detect and quantify these impurities at trace levels. The choice between these techniques often depends on the specific nitrosamine, the drug matrix, and the available instrumentation.[5]

Data Presentation: Performance Comparison

The following tables summarize the performance of various GC-MS and LC-MS methods for the analysis of common nitrosamine impurities. The Limit of Detection (LOD) and Limit of Quantification (LOQ) are key performance characteristics that demonstrate the sensitivity of an analytical method.

Table 1: Comparison of GC-MS Methods for Nitrosamine Impurity Analysis

Analytical Method	Target Analyte(s)	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Headspace GC-MS	NDMA	Valsartan Drug Substance	0.05 ppm	0.3 ppm	[3]
GC-MS/MS (Direct Injection)	NDMA, NDEA, NEIPA, NDIPA, NDBA	Valsartan Drug Product	-	8 - 40 ppb	[3]
GC-MS/MS	NDMA, NDEA, EIPNA, DIPNA, DPNA, DBNA	Sartan Preparations	-	15 ppb	[6]
GC-MS	NDMA, NDEA	Sartans	0.003 - 0.015 µg/g	0.003 - 0.015 µg/g	[7]

Table 2: Comparison of LC-MS Methods for Nitrosamine Impurity Analysis

Analytical Method	Target Analyte(s)	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-HRMS	NDMA	Ranitidine	0.011 ppm	0.033 ppm	[3]
LC-MS/MS	NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	Valsartan	-	0.05 ppm	[3]
LC-HRMS	NDMA	Metformin	0.01 ppm	0.03 ppm	[8]
LC-MS/MS	NDMA, NDEA, NEIPA, NDIPA, NDPA, NMPA, NDBA, NMBA	Metformin	0.001 - 0.005 ppm	0.005 - 0.02 ppm
UPLC-APCI-MS/MS	12 Nitrosamines	Various APIs	-	-

Experimental Protocols

Detailed and validated experimental protocols are crucial for accurate and reliable nitrosamine analysis. Below are representative protocols for GC-MS and LC-MS/MS methods.

Protocol 1: GC-MS/MS Analysis of Nitrosamines in Valsartan Drug Substance

1. Sample Preparation 1.1. Weigh accurately about 500 mg of Valsartan drug substance into a suitable centrifuge tube. 1.2. Add 5.0 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or methanol). 1.3. Add an internal standard solution (e.g., NDMA-d6). 1.4. Vortex for 1 minute to dissolve the sample. 1.5. Centrifuge at 4000 rpm for 10 minutes. 1.6. Filter the supernatant through a 0.22 µm syringe filter into a GC vial.

2. GC-MS/MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent

• Column: DB-WAX UI (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet: Splitless mode, 250 °C

• Carrier Gas: Helium, constant flow of 1.2 mL/min

• Oven Program: Initial temperature of 40 °C (hold for 5 min), ramp to 240 °C at 10 °C/min, hold for 5 min.

• Ion Source: Electron Ionization (EI), 230 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

3. Data Analysis 3.1. Integrate the peak areas of the target nitrosamines and the internal standard. 3.2. Construct a calibration curve using standard solutions of known concentrations. 3.3. Quantify the nitrosamine impurities in the sample by comparing their peak area ratios to the internal standard with the calibration curve.

Protocol 2: LC-MS/MS Analysis of Nitrosamines in Metformin Drug Product

1. Sample Preparation 1.1. Crush a sufficient number of Metformin tablets to obtain a powder equivalent to 100 mg of Metformin API. 1.2. Transfer the powder to a 15 mL centrifuge tube. 1.3. Add 10.0 mL of a diluent (e.g., 0.1% formic acid in water:methanol, 95:5 v/v). 1.4. Add an internal standard solution (e.g., NDMA-d6). 1.5. Vortex for 5 minutes and sonicate for 15 minutes. 1.6. Centrifuge at 4500 rpm for 15 minutes. 1.7. Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

2. LC-MS/MS Instrumental Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Column: Zorbax RRHD Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) or equivalent

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Ion Source: Electrospray Ionization (ESI), positive mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

3. Data Analysis 3.1. Integrate the peak areas of the target nitrosamines and the internal standard. 3.2. Construct a calibration curve using standard solutions of known concentrations. 3.3. Quantify the nitrosamine impurities in the sample by comparing their peak area ratios to the internal standard with the calibration curve.

Mandatory Visualization

The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in pharmaceutical products.

Caption: General workflow for nitrosamine impurity analysis.

Conclusion

The control of nitrosamine impurities is a complex but essential aspect of ensuring the safety and quality of pharmaceutical products. A thorough understanding of the regulatory guidelines set forth by agencies like the FDA and EMA, coupled with the selection and validation of appropriate analytical methodologies, is paramount. Both GC-MS and LC-MS techniques have demonstrated the required sensitivity and selectivity for this purpose.[5] By implementing robust analytical strategies, as outlined in this guide, researchers and drug development professionals can effectively monitor and control nitrosamine impurities, thereby safeguarding public health.

References

• 1. researchgate.net [researchgate.net]
• 2. iajps.com [iajps.com]
• 3. ajpaonline.com [ajpaonline.com]
• 4. microbiozindia.com [microbiozindia.com]
• 5. benchchem.com [benchchem.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitrosocytisine-d4 Versus Non-Isotopically Labeled Internal Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N-nitrosamine impurities, such as N-Nitrosocytisine, is a critical safety requirement in pharmaceutical development and manufacturing. The choice of an appropriate internal standard (IS) is paramount for robust and reliable analytical method validation, particularly when using sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides an objective comparison between the use of an isotopically labeled internal standard, N-Nitrosocytisine-d4, and non-isotopically labeled (structural analog) internal standards.

The Gold Standard: Isotope Dilution Mass Spectrometry with N-Nitrosocytisine-d4

The use of a stable isotope-labeled internal standard (SIL-IS) like N-Nitrosocytisine-d4 is considered the gold standard for quantitative mass spectrometry.[1] This approach is based on the principle of isotope dilution, where a known quantity of the SIL-IS is added to the sample at the earliest stage of preparation.[1] Because N-Nitrosocytisine-d4 is chemically and physically almost identical to the analyte, N-Nitrosocytisine, it experiences the same behavior during sample extraction, cleanup, chromatographic separation, and ionization in the mass spectrometer.[2] This co-elution and identical behavior allow for highly effective compensation for matrix effects—the suppression or enhancement of the analyte signal caused by co-eluting components from the sample matrix.[3]

Key Advantages of N-Nitrosocytisine-d4:

• Enhanced Accuracy and Precision: By normalizing for variations in sample preparation and instrument response, N-Nitrosocytisine-d4 significantly improves the accuracy and precision of the analytical method.

• Superior Matrix Effect Compensation: The SIL-IS co-elutes with the analyte, experiencing the same degree of ion suppression or enhancement, which allows for reliable correction of these matrix-related issues.[2][3]

• Increased Method Robustness: The use of a SIL-IS makes the analytical method less susceptible to variations in experimental conditions, leading to more reliable and reproducible results.

• Regulatory Acceptance: The use of isotopically labeled internal standards is widely recommended and accepted by regulatory agencies for the validation of bioanalytical and pharmaceutical impurity methods.

The Alternative: Non-Isotopically Labeled Internal Standards

When a specific SIL-IS is unavailable or cost-prohibitive, a non-isotopically labeled internal standard, often a structural analog, may be used.[2] A structural analog is a compound with a chemical structure similar to the analyte but with a different molecular weight. While this approach can be a viable alternative, it presents several challenges.

Limitations of Non-Isotopically Labeled Internal Standards:

• Inadequate Matrix Effect Correction: The structural analog will have different physicochemical properties, leading to different chromatographic retention times and ionization efficiencies compared to the analyte.[4] This can result in incomplete compensation for matrix effects, leading to inaccurate and imprecise results.[4][5]

• Differences in Sample Preparation: The recovery of the structural analog during sample extraction and cleanup may not accurately reflect the recovery of the analyte, introducing another source of error.

• Potential for Co-elution with Interferences: The structural analog may co-elute with other matrix components that do not affect the analyte, leading to variability in the IS signal.

Quantitative Data Comparison

Table 1: Representative Performance of an Analytical Method Using an Isotopically Labeled Internal Standard (e.g., N-Nitrosocytisine-d4)

Validation Parameter	Typical Performance	Reference(s)
Linearity (Correlation Coefficient, r²)	> 0.995	[6]
Accuracy (% Recovery)	80% - 120%	[6]
Precision (% RSD)	< 15%	[7]
Limit of Quantification (LOQ)	1 ng/mL - 50 ng/g	[6][8]

Table 2: Potential Performance of an Analytical Method Using a Non-Isotopically Labeled Internal Standard

Validation Parameter	Potential Performance	Reference(s)
Linearity (Correlation Coefficient, r²)	May be acceptable (> 0.99)	[4]
Accuracy (% Recovery)	Can show significant bias (> ±15%)	[4]
Precision (% RSD)	Often higher than with SIL-IS	[5]
Limit of Quantification (LOQ)	May be higher due to increased variability	[5]

Experimental Protocols

Below is a detailed, representative experimental protocol for the quantification of N-Nitrosocytisine in a pharmaceutical drug substance using N-Nitrosocytisine-d4 as the internal standard.

Objective: To accurately quantify the amount of N-Nitrosocytisine in a drug substance sample using LC-MS/MS with an isotopically labeled internal standard.

Materials:

• N-Nitrosocytisine analytical standard

• N-Nitrosocytisine-d4 internal standard

• Drug substance to be tested

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Autosampler vials

• 0.22 µm syringe filters

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Standard and Sample Preparation:

  • Internal Standard Stock Solution (IS Stock): Accurately weigh and dissolve N-Nitrosocytisine-d4 in methanol to prepare a stock solution of 10 µg/mL.

  • Analyte Stock Solution (Analyte Stock): Accurately weigh and dissolve N-Nitrosocytisine in methanol to prepare a stock solution of 10 µg/mL.

  • Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the Analyte Stock into a solution containing a fixed concentration of the IS Stock (e.g., 50 ng/mL). The concentration range for the calibration curve should bracket the expected concentration of N-Nitrosocytisine in the samples.

  • Sample Preparation: Accurately weigh approximately 50 mg of the drug substance into a volumetric flask. Add a known volume of the IS Stock solution. Dilute to volume with a suitable solvent (e.g., methanol/water). Sonicate to dissolve and then filter through a 0.22 µm syringe filter into an autosampler vial.[6]

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in methanol.

    • Gradient Elution: A gradient program should be developed to achieve adequate separation of N-Nitrosocytisine from the drug substance and other potential impurities.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • N-Nitrosocytisine: Precursor ion (m/z) → Product ion (m/z)

      • N-Nitrosocytisine-d4: Precursor ion (m/z) → Product ion (m/z) (Note: The specific m/z values for the precursor and product ions need to be determined by infusing the individual standard solutions into the mass spectrometer.)

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of N-Nitrosocytisine to the peak area of N-Nitrosocytisine-d4 against the concentration of N-Nitrosocytisine for the calibration standards.

  • Determine the concentration of N-Nitrosocytisine in the prepared samples by interpolating the peak area ratio from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for the quantification of N-Nitrosocytisine.

Caption: Logical comparison of internal standard types.

References

• 1. benchchem.com [benchchem.com]
• 2. pmda.go.jp [pmda.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. orbi.uliege.be [orbi.uliege.be]

N-Nitrosocytisine-d4: A Guide to Linearity and Recovery in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of nitrosamine (B1359907) impurities, the use of a stable isotope-labeled internal standard is paramount for achieving accurate and reliable results. N-Nitrosocytisine-d4, the deuterated analog of N-Nitrosocytisine, serves as an ideal internal standard for mass spectrometry-based methods, correcting for variability in sample preparation and instrument response. This guide provides an objective comparison of its expected analytical performance, supported by representative experimental data and detailed protocols for linearity and recovery studies.

Performance Comparison: N-Nitrosocytisine-d4 as an Internal Standard

The primary role of an internal standard is to ensure the precision and accuracy of the analytical method. N-Nitrosocytisine-d4 is expected to co-elute with the non-labeled N-Nitrosocytisine, providing effective compensation for matrix effects and procedural losses during sample preparation and analysis.

Linearity

A linearity study is performed to demonstrate that the analytical method's response is directly proportional to the concentration of the analyte over a given range. For the quantification of N-Nitrosocytisine, a calibration curve is generated by plotting the peak area ratio of N-Nitrosocytisine to N-Nitrosocytisine-d4 against the concentration of N-Nitrosocytisine.

Table 1: Illustrative Linearity Data for N-Nitrosocytisine Quantification using N-Nitrosocytisine-d4 Internal Standard

Parameter	Expected Performance
Calibration Range	0.5 - 50 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Linearity Equation	y = mx + c
y-Intercept	Should be minimal, ideally not significantly different from zero.

This data is representative of typical performance for nitrosamine analysis by LC-MS/MS.[1]

Recovery

A recovery study is conducted to evaluate the accuracy of an analytical method. It measures the amount of analyte that can be accurately quantified from a sample matrix. For this, a known amount of N-Nitrosocytisine is spiked into a blank matrix, and the sample is then processed and analyzed. The percentage of the spiked analyte that is detected is the recovery.

Table 2: Illustrative Recovery Data for N-Nitrosocytisine in a Drug Product Matrix

Spiked Concentration (ng/mL)	Mean Recovery (%)	Acceptance Criteria (%)
1.0 (Low QC)	98.5	70 - 130
10.0 (Medium QC)	101.2	70 - 130
40.0 (High QC)	99.8	70 - 130

This data is representative and based on typical recovery results for nitrosamine analysis in pharmaceutical matrices.[3][4][5]

Experimental Protocols

The following are detailed methodologies for conducting linearity and recovery studies for the quantification of N-Nitrosocytisine using N-Nitrosocytisine-d4 as an internal standard. These protocols are based on common practices for nitrosamine analysis.[1][6]

Linearity Study Protocol

• Preparation of Standard Solutions:

  • Prepare a stock solution of N-Nitrosocytisine at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol).

  • Prepare a stock solution of N-Nitrosocytisine-d4 at a concentration of 1 mg/mL in the same solvent.

  • Perform serial dilutions of the N-Nitrosocytisine stock solution to prepare a series of calibration standards at concentrations ranging from 0.5 to 50 ng/mL.

  • Prepare a working solution of the internal standard (N-Nitrosocytisine-d4) at a fixed concentration (e.g., 10 ng/mL).

• Sample Preparation:

  • To each calibration standard, add a fixed volume of the N-Nitrosocytisine-d4 internal standard working solution.

• LC-MS/MS Analysis:

  • Inject the prepared standards into the LC-MS/MS system.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode, monitoring for specific transitions of both N-Nitrosocytisine and N-Nitrosocytisine-d4.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration point.

  • Plot the peak area ratio against the corresponding concentration of N-Nitrosocytisine.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

Recovery Study Protocol

• Preparation of Spiked Samples:

  • Select a representative blank matrix (e.g., a drug product formulation without the active pharmaceutical ingredient).

  • Spike the blank matrix with known concentrations of N-Nitrosocytisine to prepare low, medium, and high-level quality control (QC) samples (e.g., 1.0, 10.0, and 40.0 ng/mL).

  • Prepare a minimum of three replicates for each concentration level.

• Sample Preparation:

  • Add a fixed volume of the N-Nitrosocytisine-d4 internal standard working solution to each spiked sample.

  • Extract the analyte and internal standard from the matrix using a suitable sample preparation technique (e.g., solid-phase extraction or liquid-liquid extraction).

  • Reconstitute the final extract in a suitable solvent.

• LC-MS/MS Analysis:

  • Analyze the extracted samples using the same LC-MS/MS method as for the linearity study.

• Data Analysis:

  • Quantify the concentration of N-Nitrosocytisine in each sample using the calibration curve generated from the linearity study.

  • Calculate the percentage recovery for each sample using the following formula:

    • % Recovery = (Measured Concentration / Spiked Concentration) * 100

  • Calculate the mean recovery and relative standard deviation (RSD) for each concentration level.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for conducting linearity and recovery studies in the quantitative analysis of N-Nitrosocytisine.

Caption: General workflow for linearity and recovery studies.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. arcbioassay.com [arcbioassay.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]

Navigating Nitrosamine Analysis: A Comparative Guide to Analytical Methods

For Immediate Release

[City, State] – [Date] – The critical task of detecting and quantifying N-nitrosamine impurities in pharmaceutical products demands robust and reliable analytical methodologies. To aid researchers, scientists, and drug development professionals in this endeavor, this guide provides a comprehensive comparison of commonly employed analytical techniques, complete with experimental data and detailed protocols. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these potentially carcinogenic impurities, making the selection of an appropriate analytical method a matter of utmost importance for patient safety and regulatory compliance.[1][2][3][4]

Performance Comparison of Analytical Methods

The selection of an analytical method for nitrosamine (B1359907) detection is a critical decision influenced by factors such as the specific nitrosamine of interest, the sample matrix, and the required sensitivity.[5] Advanced analytical techniques are often necessary to achieve the low detection and quantification limits required by regulatory agencies.[6] High-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS) are the most widely adopted methods for their sensitivity and selectivity.[2][6][7]

Below is a summary of the performance characteristics of various analytical techniques used for the detection of common nitrosamine impurities.

Analytical Technique	Nitrosamines Detected	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages
LC-HRMS	NDMA, NDEA, NDBA, NMBA, NEIPA, NDIPA, and others	-	As low as 0.005 ppm (0.005 µg/g of API)[8]	High selectivity, capable of differentiating nitrosamine-like impurities from actual nitrosamines.[8]
GC-MS/MS	NDMA, NDEA, NDIPA, NEIPA, NDBA	Varies by method and matrix	Varies by method and matrix	High sensitivity and specificity, suitable for volatile nitrosamines like NDMA.[5][9]
LC-MS/MS	NDMA, NDEA, NDBA, NDIPA, NEIPA, NMBA	-	-	Versatile for a wide range of compounds, including less volatile nitrosamines.[5]
GC-Orbitrap MS	NDMA, NMEA, NDEA, NDiPA, NDPA, NMPhA, NDiBA, NEPhA, NPYR, NMOR, NPIP, NDBA, NDPhA, NDCHA, NDiNA, NDBzA	0.01–0.13 μg/kg	0.03–0.38 μg/kg	Highly accurate and sensitive for trace-level detection in complex matrices.[2][6]

Experimental Workflows and Logical Relationships

The cross-validation of analytical methods for nitrosamine detection is a systematic process to ensure the reliability and accuracy of results. The following diagram illustrates a general workflow.

Cross-validation workflow for nitrosamine analytical methods.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for nitrosamine detection. All methods should be validated according to the International Council for Harmonisation (ICH) Q2 guideline.[10]

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

This method is widely used by regulatory agencies like the FDA for its high selectivity and sensitivity.[8]

• Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or Time-of-Flight (TOF) system, coupled with a liquid chromatography system.[8]

• Sample Preparation: The sample material must be homogenized, extracted, and filtered prior to analysis. To prevent degradation, samples should be freshly prepared and protected from light using amber glassware.[10]

• Chromatographic Conditions: A suitable reversed-phase LC column is used for separation. The mobile phase typically consists of a gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with additives like formic acid to improve ionization.

• Mass Spectrometry Detection: The HRMS is operated in a high-resolution mode (resolution > 10,000) to accurately measure the mass-to-charge ratio (m/z) of the target nitrosamines.[8] This allows for the selective detection and quantification of nitrosamines even in the presence of interfering compounds.[8]

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a powerful technique for the analysis of volatile nitrosamines.[5]

• Instrumentation: A gas chromatograph coupled to a tandem mass spectrometer (triple quadrupole).

• Sample Preparation: Depending on the sample matrix, headspace analysis or liquid injection can be used.[9] For solid samples, extraction with a suitable solvent is necessary.

• Chromatographic Conditions: A capillary GC column with a suitable stationary phase is used for separation. The oven temperature is programmed to achieve optimal separation of the target nitrosamines.

• Mass Spectrometry Detection: The tandem mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity. Specific precursor-to-product ion transitions for each nitrosamine are monitored.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a versatile method applicable to a broad range of nitrosamines with varying polarities and volatilities.[11]

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (triple quadrupole).

• Sample Preparation: Similar to LC-HRMS, samples are extracted and filtered. The use of isotope-labeled internal standards is recommended for accurate quantification.[10]

• Chromatographic Conditions: Reversed-phase chromatography with a gradient elution is commonly employed.

• Mass Spectrometry Detection: The mass spectrometer is operated in MRM mode to monitor specific transitions for each target nitrosamine, ensuring high sensitivity and selectivity.

Conclusion

The landscape of nitrosamine analysis is continually evolving, with regulatory agencies regularly updating their guidelines.[1][3][12] The choice of an analytical method should be based on a thorough risk assessment and validated to be fit for its intended purpose.[13] The methods outlined in this guide, particularly those employing mass spectrometry, provide the necessary sensitivity and selectivity to meet the stringent regulatory requirements for nitrosamine impurity testing in pharmaceuticals.[7] Continuous monitoring and adaptation of analytical strategies are essential to ensure the safety and quality of pharmaceutical products.

References

• 1. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. filab.fr [filab.fr]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 8. fda.gov [fda.gov]
• 9. agilent.com [agilent.com]
• 10. propharmagroup.com [propharmagroup.com]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. trial.medpath.com [trial.medpath.com]
• 13. pubs.acs.org [pubs.acs.org]

Navigating Precision: A Guide to Assessing Isotopic Contribution of Internal Standards in Mass Spectrometry

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of molecules in complex biological matrices is a cornerstone of reliable data. Stable Isotope-Labeled Internal Standards (SIL-ISs) are the gold standard in mass spectrometry-based bioanalysis, offering a robust method to correct for variability in sample preparation and instrument response. However, the isotopic purity and potential for isotopic interference of these standards are critical factors that can significantly impact the accuracy of quantitative results. This guide provides an objective comparison of methods to assess the isotopic contribution of internal standards, supported by experimental data and detailed protocols.

The ideal SIL-IS should be chemically identical to the analyte of interest, ensuring it behaves similarly during extraction, chromatography, and ionization, but with a distinct mass for separate detection by the mass spectrometer. This is achieved by replacing one or more atoms in the molecule with their heavier, stable isotopes, such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), or Deuterium (²H). While SIL-ISs are designed to be the perfect mimic, their performance is contingent on their isotopic purity and the absence of "cross-talk" with the analyte's isotopic signature.

Core Principles: Understanding Isotopic Contribution and Interference

The primary challenge in using SIL-ISs lies in ensuring that the measured signal of the internal standard is not artificially inflated by contributions from the natural isotopic abundance of the analyte, and vice-versa. This phenomenon, known as isotopic interference or cross-talk, can lead to inaccurate quantification, especially when the analyte concentration is high relative to the internal standard.

Several factors contribute to the potential for isotopic interference:

• Natural Isotopic Abundance: All elements have naturally occurring heavier isotopes. For example, carbon has a natural abundance of approximately 1.1% ¹³C. In a molecule with many carbon atoms, the probability of having one or more ¹³C atoms increases, leading to M+1 and M+2 peaks in the mass spectrum that could overlap with the signal of a lightly labeled internal standard.

• Isotopic Enrichment of the Standard: The percentage of the heavy isotope at the labeled positions in the SIL-IS is known as its isotopic enrichment. A lower enrichment level means a higher proportion of unlabeled or partially labeled species, which can contribute to the analyte's signal.

• Choice of Isotope: The type of isotope used for labeling can also influence performance. Deuterated (²H) standards, while often less expensive to synthesize, can sometimes exhibit different chromatographic behavior compared to their non-labeled counterparts due to the significant mass difference between hydrogen and deuterium.[1][2][3] This can lead to incomplete co-elution and, therefore, inadequate correction for matrix effects. ¹³C-labeled standards are generally considered superior as they are less likely to exhibit this "isotope effect" and provide a more accurate representation of the analyte's behavior.[1][2]

Comparative Analysis of Internal Standards: Performance Data

The selection of an appropriate internal standard is a critical step in method development. The following tables summarize representative data comparing the performance of different types of internal standards.

Analyte	Internal Standard Type	Matrix	Accuracy (%)	Precision (%RSD)	Key Findings	Reference
Kahalalide F	Structural Analog	Plasma	96.8	8.6	The SIL-IS demonstrated significantly lower variance and improved accuracy compared to the structural analog.	Stokvis et al., 2005
Kahalalide F	Stable Isotope Labeled (SIL)	Plasma	100.3	7.6	The SIL-IS provided superior performance in correcting for matrix effects.	Stokvis et al., 2005
Ochratoxin A	Single Isotope Dilution (ID¹MS)	Flour	~94	Not Reported	Results were consistently lower than the certified value, attributed to isotopic enrichment bias in the internal standard.	[4]
Ochratoxin A	Double Isotope Dilution (ID²MS)	Flour	~100	Not Reported	Provided more accurate results by correcting for the isotopic enrichment of the internal standard.	[4]
Drug X (hypothetical)	4-(Trifluoromethyl)aniline-d4 (SIL)	Plasma	97.5 - 102.1	2.8 - 3.9	Superior accuracy and precision with significantly minimized matrix effect.	[5]
Drug X (hypothetical)	Structural Analog	Plasma	88.9 - 108.5	6.5 - 9.2	Higher variability and more pronounced matrix effect.	[5]

Experimental Protocols for Assessing Isotopic Contribution

To ensure the reliability of quantitative data, it is essential to experimentally assess the isotopic purity and potential for interference of an internal standard.

Protocol 1: Determination of Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

This protocol outlines the steps to determine the isotopic enrichment of a stable isotope-labeled internal standard.

• Sample Preparation:

  • Prepare a stock solution of the SIL-IS in a suitable solvent (e.g., methanol, acetonitrile) at a concentration that provides a strong signal in the mass spectrometer.

  • Prepare a dilution of the stock solution for infusion or injection into the mass spectrometer.

• Mass Spectrometry Analysis:

  • Use a high-resolution mass spectrometer (e.g., TOF, Orbitrap) to acquire the full scan mass spectrum of the SIL-IS.

  • Ensure the instrument is properly calibrated to achieve high mass accuracy.

  • Acquire data in profile mode to accurately capture the isotopic distribution.

• Data Analysis:

  • Extract the mass spectrum for the SIL-IS.

  • Identify the monoisotopic peak and the peaks corresponding to the different isotopologues (molecules with different numbers of heavy isotopes).

  • Calculate the area of each isotopic peak.

  • Determine the isotopic enrichment by calculating the relative abundance of each isotopologue.

  • Correct for the natural isotopic abundance of the elements in the molecule to determine the true enrichment of the label.[6]

Protocol 2: Assessing Isotopic Cross-Talk

This protocol is designed to evaluate the extent of interference between the analyte and the internal standard.

• Sample Preparation:

  • Prepare a series of calibration standards containing the analyte at increasing concentrations, from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Prepare a set of samples containing only the SIL-IS at the concentration used in the assay.

  • Prepare a set of blank matrix samples.

• LC-MS/MS Analysis:

  • Analyze all samples using the developed LC-MS/MS method.

  • Monitor the MRM transitions for both the analyte and the SIL-IS in all samples.

• Data Analysis:

  • In the samples containing only the SIL-IS, measure the signal intensity in the analyte's MRM transition. This represents the contribution of the internal standard to the analyte signal.

  • In the calibration standards, particularly at the highest concentration, measure the signal intensity in the SIL-IS's MRM transition. This represents the contribution of the analyte's natural isotopes to the internal standard signal.

  • Calculate the percentage of cross-contribution. A contribution of >5% may indicate a need to use a more highly enriched internal standard or to implement a mathematical correction.[7][8]

Visualization of Key Workflows

To better understand the processes involved in assessing isotopic contribution, the following diagrams illustrate the key workflows.

Workflow for Isotopic Purity Assessment.

Addressing Isotopic Interference.

Conclusion

References

• 1. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. scispace.com [scispace.com]
• 4. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of N-Nitrosocytisine-d4

For researchers and scientists handling N-Nitrosocytisine-d4, a deuterated N-nitroso compound, adherence to strict disposal protocols is paramount to ensure personal safety and environmental protection. This compound is classified as toxic if swallowed, a potential carcinogen, and harmful to aquatic life with long-lasting effects.[1] Therefore, its disposal requires careful consideration and compliance with institutional and regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle N-Nitrosocytisine-d4 with appropriate personal protective equipment (PPE). This includes protective gloves, protective clothing, eye protection, and face protection.[1] All handling of the compound and its waste should be conducted within a chemical fume hood to minimize inhalation exposure. In the event of accidental exposure, consult the Safety Data Sheet (SDS) for first-aid measures.[1]

Step-by-Step Disposal Procedure

The primary directive for the disposal of N-Nitrosocytisine-d4 is to entrust it to an approved waste disposal plant.[1] Laboratory personnel are responsible for the correct collection, labeling, and storage of the waste before its transfer to a certified disposal service.

• Waste Segregation: Do not mix N-Nitrosocytisine-d4 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. It should be collected in its own designated, properly sealed container.

• Container Selection: Use a chemically resistant, leak-proof container for waste collection. The original container of the chemical is often a suitable choice. Ensure the container is in good condition and can be securely closed.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "N-Nitrosocytisine-d4," and any other identifiers required by your institution. The label should also include the appropriate hazard pictograms (e.g., skull and crossbones, health hazard).

• Storage: Store the sealed waste container in a designated, secure hazardous waste accumulation area. This area should be well-ventilated and away from incompatible materials. Store the container locked up.[1]

• Documentation: Maintain accurate records of the amount of N-Nitrosocytisine-d4 being discarded, in accordance with your laboratory's and institution's protocols.

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes key quantitative data for N-Nitrosocytisine-d4, as found in its Safety Data Sheet.

Property	Value	Method/Reference
Boiling Point	177 °C / 351 °F	lit.[1]
Density	0.95 g/cm³	lit.[1]
Partition Coefficient (n-octanol/water)	log Pow: 0.48	[1]

Bioaccumulation is not expected based on the partition coefficient.[1]

Experimental Protocols

Detailed experimental protocols involving N-Nitrosocytisine-d4 should always be designed in consultation with your institution's safety and compliance offices. All work must be performed in a controlled laboratory environment with appropriate engineering controls, such as a certified chemical fume hood.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Nitrosocytisine-d4.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]